Tetracosane-d50

• CAS: 16416-32-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of Tetracosane-d50

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracosane-d50 (perdeuterated n-tetracosane) is a stable isotope-labeled long-chain alkane that serves as an invaluable tool in analytical and research settings. Its near-identical physicochemical properties to its non-deuterated counterpart, n-tetracosane, make it an ideal internal standard for quantitative analysis, particularly in mass spectrometry-based techniques.[1] This guide provides a comprehensive overview of the chemical properties of Tetracosane-d50, detailed experimental protocols for its use as an internal standard, and a logical workflow for its application in quantitative analysis.

Core Chemical and Physical Properties

The fundamental properties of Tetracosane-d50 are summarized in the table below, providing a direct comparison with its non-deuterated analogue, n-tetracosane. The primary distinction lies in its increased molecular weight due to the substitution of hydrogen atoms with deuterium.[2][3][4][5][6]

Property	Tetracosane-d50	n-Tetracosane
Molecular Formula	C₂₄D₅₀[7][8]	C₂₄H₅₀[2][6]
Molecular Weight	388.96 g/mol [4][8][9]	338.65 g/mol [6]
CAS Number	16416-32-3[2][3][7][8]	646-31-1[7][9]
Appearance	White solid[10][11]	White crystalline solid
Melting Point	49-52 °C[3][4][8][10][11][12]	50-52 °C
Boiling Point	391 °C[3][4][10][11][12]	391.3 °C
Flash Point	113 °C (closed cup)[4]	>230 °F
Solubility	Soluble in nonpolar organic solvents (e.g., chloroform (B151607), ethyl acetate, hexane)[11]	Soluble in nonpolar organic solvents
Isotopic Purity	Typically ≥98 atom % D[4][9]	Not Applicable

Application as an Internal Standard in Quantitative Analysis

Tetracosane-d50 is predominantly used as an internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the precise quantification of long-chain alkanes and other analytes with similar chromatographic behavior.[13][14][15] The use of a deuterated internal standard is considered the gold standard in quantitative bioanalysis as it effectively compensates for variations in sample preparation, injection volume, and matrix effects.[1]

Logical Workflow for Quantitative Analysis Using an Internal Standard

The following diagram illustrates the typical workflow for a quantitative analysis experiment utilizing an internal standard like Tetracosane-d50.

Caption: A logical workflow demonstrating the use of an internal standard for improved accuracy in quantitative analysis.

Detailed Experimental Protocol: Quantification of Long-Chain Alkanes using Tetracosane-d50 as an Internal Standard by GC-MS

This protocol provides a general framework for the quantification of long-chain alkanes in a sample matrix. Optimization of specific parameters may be required depending on the analyte of interest and the sample matrix.

Preparation of Stock Solutions

• Internal Standard (IS) Stock Solution (e.g., 100 µg/mL): Accurately weigh a known amount of Tetracosane-d50 and dissolve it in a suitable high-purity solvent such as hexane (B92381) or chloroform to achieve the desired concentration.

• Analyte Stock Solution (e.g., 100 µg/mL): Prepare a stock solution of the target long-chain alkane(s) in the same solvent as the internal standard.

Preparation of Calibration Standards

• Prepare a series of calibration standards by adding varying known amounts of the analyte stock solution to a fixed volume.

• Spike each calibration standard with a constant, known amount of the Tetracosane-d50 internal standard stock solution.

• Dilute all calibration standards to the same final volume with the solvent. This will result in standards with different analyte concentrations but a constant internal standard concentration.

Sample Preparation

• Accurately weigh or measure the unknown sample.

• Spike the sample with the same known amount of the Tetracosane-d50 internal standard stock solution as used for the calibration standards.

• Perform a suitable extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analytes and the internal standard from the sample matrix.

• Concentrate the extract if necessary and bring it to a known final volume with the solvent.

GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A nonpolar or semi-polar capillary column, such as a DB-5ms or equivalent, is typically used for hydrocarbon analysis.

  • Injection: Use a splitless injection mode to maximize sensitivity for trace analysis.

  • Oven Temperature Program: An optimized temperature program is crucial for the separation of long-chain alkanes. A typical program might start at a low temperature (e.g., 60°C), ramp up to a high temperature (e.g., 300-320°C), and hold for a period to ensure elution of all analytes.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Use Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the target analytes and for Tetracosane-d50 (e.g., m/z 66, 80 for deuterated alkanes).

Data Analysis

• Integrate the peak areas of the target analytes and the internal standard (Tetracosane-d50) in the chromatograms of the calibration standards and the unknown samples.

• For each calibration standard, calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte.

• Calculate the peak area ratio for the unknown sample.

• Determine the concentration of the analyte in the unknown sample by interpolating its peak area ratio on the calibration curve.

Safety and Handling

Tetracosane-d50 is generally not considered a hazardous substance.[7][8] However, standard laboratory safety practices should always be followed.

• Handling: Provide appropriate exhaust ventilation where dust may be formed.[7]

• Personal Protective Equipment (PPE): Wear safety glasses with side-shields, protective gloves, and a lab coat.[8]

• Storage: Store at room temperature in a dry, well-ventilated place.[7][9]

• Incompatibilities: Avoid strong oxidizing agents.[7]

• First Aid: In case of contact, flush eyes with water, and wash skin with soap and water. If inhaled, move the person to fresh air. If ingested, rinse the mouth with water.[7][8]

Conclusion

Tetracosane-d50 is a high-purity, stable isotope-labeled compound that is essential for accurate and precise quantification of long-chain alkanes and other similar compounds in complex matrices. Its use as an internal standard in mass spectrometry-based methods provides a robust and reliable approach to correct for analytical variability, ensuring high-quality data for researchers, scientists, and drug development professionals.

References

• 1. amt.copernicus.org [amt.copernicus.org]
• 2. texilajournal.com [texilajournal.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. dea.gov [dea.gov]
• 6. Large‐Volume Injection and Assessment of Reference Standards for n‐Alkane δD and δ13C Analysis via Gas Chromatography Isotope Ratio Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 9. resolvemass.ca [resolvemass.ca]
• 10. researchgate.net [researchgate.net]
• 11. Modification of a commercial gas chromatography isotope ratio mass spectrometer for on-line carbon isotope dilution: Evaluation of its analytical characteristics for the quantification of organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 14. benchchem.com [benchchem.com]
• 15. tdi-bi.com [tdi-bi.com]

A Technical Guide to the Physical Properties of Deuterated Tetracosane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of deuterated tetracosane (B166392) (n-tetracosane-d₅₀). It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize this isotopically labeled compound in their work. This document summarizes key quantitative data, outlines relevant experimental methodologies, and presents logical workflows through diagrams.

Deuterated tetracosane, with the chemical formula C₂₄D₅₀, is a saturated hydrocarbon in which all 50 hydrogen atoms have been replaced by their heavier isotope, deuterium (B1214612).[1][2] This isotopic substitution imparts unique physical and spectroscopic properties that make it an invaluable tool in various analytical and research applications, particularly as an internal standard for mass spectrometry.[2][3]

Core Physical and Chemical Properties

The substitution of hydrogen with deuterium atoms results in a molecule with a higher molecular weight and subtle differences in its physical characteristics compared to its non-deuterated counterpart, n-tetracosane (C₂₄H₅₀).[2] These differences, though slight, are significant in analytical applications.

Property	Value	Non-Deuterated Value
Chemical Formula	C₂₄D₅₀[1][2]	C₂₄H₅₀[4]
CAS Number	16416-32-3[1][2][5]	646-31-1[6]
Molecular Weight	388.96 g/mol [1][5]	338.664 g/mol [7]
Melting Point	49-52 °C[1][5]	48-54 °C[7][8]
Boiling Point	391 °C[1][5]	391.4 °C[7][8]
Density	0.915 g/cm³[1]	~0.799 g/cm³ (solid at 20°C)[8]
Isotopic Purity	Typically ≥98 atom % D[5][6]	N/A
Appearance	Colorless to white solid[1][2]	Colorless, waxy crystals[7]
Solubility	Insoluble in water; soluble in organic solvents[2]	Insoluble in water; very soluble in benzene, toluene, ether; soluble in alcohol[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of deuterated tetracosane are not extensively detailed in publicly available literature. However, standard methodologies for determining the properties of solid organic compounds are applicable.

Melting Point Determination

The melting point of deuterated tetracosane can be determined using a standard melting point apparatus (e.g., capillary tube method).

• Sample Preparation: A small amount of the crystalline deuterated tetracosane is placed into a capillary tube, which is then sealed at one end.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.

• Heating and Observation: The sample is heated at a controlled rate. The temperature at which the substance begins to melt (onset) and the temperature at which it is completely liquid (clear point) are recorded. The melting range is reported.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identification

GC-MS is a critical technique for confirming the chemical purity and identity of deuterated tetracosane, as well as its isotopic enrichment.

• Sample Preparation: A dilute solution of deuterated tetracosane is prepared in a high-purity organic solvent (e.g., hexane (B92381) or dichloromethane).[3]

• GC Separation: A small volume of the solution is injected into a gas chromatograph equipped with a suitable capillary column (e.g., HP-5MS).[3] The oven temperature is programmed to ramp up, allowing for the separation of the analyte from any potential impurities.[3]

• MS Detection: As the compound elutes from the GC column, it enters the mass spectrometer. Electron ionization (EI) is a common method used to fragment the molecule.[3] The mass spectrometer then separates the resulting ions based on their mass-to-charge ratio, producing a mass spectrum. The molecular ion peak (M+) will be shifted by +50 mass units compared to non-deuterated tetracosane, confirming the high level of deuteration.[5]

Key Applications and Workflows

The primary application of deuterated tetracosane is as an internal standard in quantitative analysis, particularly for long-chain hydrocarbons, using GC-MS.[3][9] Its chemical and physical similarity to the corresponding non-deuterated analytes ensures that it behaves similarly during sample preparation and analysis, thus correcting for variations and improving the accuracy and precision of quantification.[3]

Workflow for Use as an Internal Standard in GC-MS

The following diagram illustrates the typical workflow for using deuterated tetracosane as an internal standard for the quantification of a target analyte in a complex sample matrix.

Caption: Workflow for quantitative analysis using deuterated tetracosane as an internal standard.

General Synthesis and Purification of Deuterated Alkanes

The synthesis of perdeuterated alkanes like tetracosane-d₅₀ typically involves isotopic exchange reactions. A simplified representation of the synthesis and subsequent purification is shown below.

Caption: General synthesis and purification workflow for deuterated tetracosane.

Spectroscopic Properties

The primary spectroscopic differences between deuterated and non-deuterated tetracosane arise from the difference in mass and vibrational frequencies of the C-D versus C-H bonds.[10]

• Infrared (IR) and Raman Spectroscopy: The C-D stretching and bending vibrations occur at lower frequencies (wavenumbers) than the corresponding C-H vibrations. This shift provides a clear spectroscopic signature for deuteration.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the signals corresponding to the protons in non-deuterated tetracosane would be absent in a fully deuterated sample. In ¹³C NMR, the coupling between carbon and deuterium (C-D) results in different splitting patterns and potentially slight shifts compared to the protonated analog.[11]

Conclusion

Deuterated tetracosane is a critical tool for researchers requiring high precision and accuracy in the quantitative analysis of long-chain hydrocarbons and related molecules. Its physical properties are very similar to its non-deuterated counterpart, allowing it to serve as an ideal internal standard. The distinct spectroscopic signature of the C-D bond allows for straightforward confirmation of its identity and isotopic purity. This guide provides a foundational understanding of the key physical properties and common applications of this important isotopically labeled compound.

References

• 1. guidechem.com [guidechem.com]
• 2. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 3. benchchem.com [benchchem.com]
• 4. Tetracosane | C24H50 | CID 12592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 二十四烷-d50 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 6. 𝑛-Tetracosane (D₅₀, 98%) - Cambridge Isotope Laboratories, DLM-2209-0.5 [isotope.com]
• 7. Tetracosane - Wikipedia [en.wikipedia.org]
• 8. webqc.org [webqc.org]
• 9. Buy Tetracosane-D50 (EVT-306435) | 16416-32-3 [evitachem.com]
• 10. benchchem.com [benchchem.com]
• 11. cactus.utahtech.edu [cactus.utahtech.edu]

The Role of Tetracosane-d50 in Advanced Analytical Methodologies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Tetracosane-d50, the deuterated form of the 24-carbon straight-chain alkane, serves as a critical tool in modern analytical science. Its primary application lies in its use as an internal standard for quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS). The isotopic labeling of tetracosane (B166392) with 50 deuterium (B1214612) atoms renders it chemically almost identical to its non-deuterated counterpart but with a distinct mass, allowing for precise quantification in complex matrices. This guide provides a comprehensive overview of the applications of Tetracosane-d50, with a focus on its use in environmental analysis and other research areas.

Core Application: Internal Standard in Isotope Dilution Mass Spectrometry

The most prevalent use of Tetracosane-d50 is as an internal standard in isotope dilution mass spectrometry (IDMS), a highly accurate method for quantifying analytes.[1] In this technique, a known amount of the deuterated standard (Tetracosane-d50) is added to a sample at the beginning of the analytical process. Because Tetracosane-d50 is chemically and physically similar to the target analytes (such as other long-chain alkanes or polycyclic aromatic hydrocarbons), it experiences the same potential losses during sample extraction, cleanup, and analysis. The mass spectrometer can differentiate between the native analyte and the deuterated internal standard due to their mass difference, allowing for accurate correction of any analyte loss. This approach significantly improves the accuracy and precision of quantitative results compared to methods that rely on external standards.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Tetracosane-d50 and its non-deuterated analog, n-Tetracosane.

Property	Tetracosane-d50	n-Tetracosane
Chemical Formula	C₂₄D₅₀	C₂₄H₅₀
Molecular Weight	388.96 g/mol	338.67 g/mol
CAS Number	16416-32-3	646-31-1
Boiling Point	391 °C (lit.)	391.3 °C
Melting Point	49-52 °C (lit.)	50-52 °C
Appearance	White Solid	White Crystalline Solid
Solubility	Soluble in nonpolar organic solvents (e.g., hexane (B92381), chloroform)	Soluble in nonpolar organic solvents (e.g., hexane, chloroform)

Experimental Protocols

The following is a representative experimental protocol for the quantification of n-alkanes in biological tissue (e.g., fish muscle) using Tetracosane-d50 as an internal standard, based on established methodologies for hydrocarbon analysis.

Preparation of Standard and Sample Solutions

• Internal Standard (IS) Stock Solution: Prepare a stock solution of Tetracosane-d50 in a suitable solvent such as hexane or dichloromethane (B109758) at a concentration of 10 µg/mL.

• Calibration Standards: A series of calibration standards are prepared containing the target n-alkanes at concentrations ranging from 0.05 to 10 µg/mL.[2] A fixed amount of the Tetracosane-d50 internal standard stock solution is added to each calibration standard.

• Sample Preparation:

  • Homogenize the tissue sample.

  • A known mass of the homogenized tissue is spiked with a known amount of the Tetracosane-d50 internal standard solution.

  • The sample is subjected to solvent extraction, for example, using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method or Soxhlet extraction with a nonpolar solvent.

  • The extract is then concentrated and may undergo a cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components.

  • The final extract is brought to a known volume before GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.

• GC Conditions (Typical):

  • Column: A nonpolar capillary column, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

  • Injector: Splitless injection is commonly used for trace analysis.

  • Oven Temperature Program: A temperature gradient is employed to separate the n-alkanes, for example, starting at 40°C and ramping up to 320°C.

  • Carrier Gas: Helium or hydrogen is used as the carrier gas.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity. Specific ions for the target n-alkanes and Tetracosane-d50 are monitored. For Tetracosane-d50, characteristic ions would be selected from its mass spectrum.

Data Analysis and Quantification

The concentration of each n-alkane in the sample is calculated by comparing the ratio of the peak area of the analyte to the peak area of the Tetracosane-d50 internal standard against the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and the principle of isotope dilution.

Caption: Experimental workflow for the quantification of n-alkanes using Tetracosane-d50 as an internal standard.

Caption: The principle of isotope dilution mass spectrometry.

Other Applications

Beyond its primary role as an internal standard, Tetracosane-d50 is also utilized in other research areas:

• Tracer Studies: As a labeled compound, it can be used as a tracer to study the environmental fate and transport of long-chain alkanes.

• Materials Science: In studies of molecular dynamics and phase behavior of hydrocarbons, the deuterated form can provide valuable insights when analyzed by techniques such as neutron scattering.

• Method Development and Validation: It serves as a benchmark compound for the development and validation of new analytical methods for the determination of high-molecular-weight hydrocarbons.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]

Technical Guide: Tetracosane-d50

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tetracosane-d50, a deuterated form of the straight-chain alkane tetracosane (B166392). It is intended for use by professionals in research, scientific, and drug development fields. This document outlines its chemical and physical properties, details on its synthesis, and its primary application as an internal standard.

Core Chemical and Physical Properties

Tetracosane-d50, with the CAS number 16416-32-3 , is a saturated hydrocarbon where all 50 hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612).[1][2][3][4] This isotopic substitution makes it a valuable tool in various analytical and research applications, particularly in mass spectrometry.[2]

Quantitative Data Summary

The physical and chemical properties of Tetracosane-d50 are summarized in the table below.

Property	Value
CAS Number	16416-32-3[1]
Molecular Formula	C₂₄D₅₀ or CD₃(CD₂)₂₂CD₃[4]
Molecular Weight	388.96 g/mol [4][5]
Appearance	White to Off-White Solid[5][6]
Melting Point	49-52 °C[4][5][7]
Boiling Point	391 °C[4][5]
Flash Point	113 °C (closed cup)[4]
Purity	>95% to 99%[3][4]
Isotopic Purity	98 atom % D[4]
Solubility	Insoluble in water; Slightly soluble in Chloroform and Ethyl Acetate[2][6]
Storage	Room temperature, away from light and moisture[3][8]

Experimental Protocols

Synthesis of Tetracosane-d50

A simplified and effective method for the preparation of fully deuterated hydrocarbons like Tetracosane-d50 involves a liquid-phase exchange process.[9] This method is advantageous as it produces perdeuterated products with high isotopic and chemical purity, without significant cracking or structural isomerization.[9]

Methodology: Liquid-Phase Deuterium Exchange [9]

• Starting Material : An unsaturated or saturated, cyclic or acyclic hydrocarbon (e.g., tetracosane) is used as the starting material.

• Catalyst : A carbon-supported, fixed-bed catalyst of rhodium, platinum, or palladium is prepared.

• Reaction Setup : The liquid hydrocarbon starting material is introduced into a reaction vessel containing the catalyst.

• Deuterium Introduction : Deuterium gas (D₂) is introduced into the vessel.

• Reaction Conditions : The exchange reaction is carried out at temperatures between 190°C and 200°C.

• Process : The liquid hydrocarbon and deuterium gas interact in the presence of the catalyst, leading to the substitution of hydrogen atoms with deuterium atoms.

• Product : The resulting product is the corresponding perdeuterated, saturated equivalent of the starting material (Tetracosane-d50).

• Purification : The final product is purified to ensure high chemical and isotopic purity.

Application as an Internal Standard in GC-MS

Tetracosane-d50's primary role in research is as an internal standard for quantitative analysis using gas chromatography-mass spectrometry (GC-MS).[9] Its chemical similarity to the non-deuterated tetracosane and its distinct mass difference make it an ideal standard.[9]

Methodology: Quantitative Analysis using an Internal Standard

• Standard Preparation : A stock solution of Tetracosane-d50 of a known concentration is prepared in a suitable solvent (e.g., isooctane).[10]

• Sample Preparation : The sample to be analyzed, which is expected to contain the analyte of interest (e.g., non-deuterated tetracosane), is prepared.

• Spiking : A precise and known amount of the Tetracosane-d50 internal standard solution is added ("spiked") into both the calibration standards and the unknown samples.

• GC-MS Analysis : The spiked samples are injected into the GC-MS system.

  • Gas Chromatography (GC) : The GC separates the components of the mixture based on their boiling points and interactions with the stationary phase. Tetracosane and Tetracosane-d50 will have very similar retention times.

  • Mass Spectrometry (MS) : As the separated components elute from the GC column, they are ionized and fragmented in the mass spectrometer. The detector measures the mass-to-charge ratio of these fragments.

• Quantification : The analyte is quantified by comparing the peak area of the analyte to the peak area of the internal standard (Tetracosane-d50). The response factor, determined from the analysis of calibration standards, is used to calculate the concentration of the analyte in the unknown sample.

Visualizations

The following diagrams illustrate the experimental workflows described above.

Caption: Workflow for the synthesis of Tetracosane-d50.

Caption: Use of Tetracosane-d50 in a GC-MS workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 3. larodan.com [larodan.com]
• 4. Tetracosane-d50 D 98atom 16416-32-3 [sigmaaldrich.com]
• 5. N-TETRACOSANE-D50 CAS#: 16416-32-3 [m.chemicalbook.com]
• 6. N-TETRACOSANE-D50 One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. 𝑛-Tetracosane (D₅₀, 98%) - Cambridge Isotope Laboratories, DLM-2209-0.5 [isotope.com]
• 9. Buy Tetracosane-D50 (EVT-306435) | 16416-32-3 [evitachem.com]
• 10. esslabshop.com [esslabshop.com]

A Technical Guide to the Molecular Weight of Tetracosane-d50

This technical guide provides a comprehensive overview of the molecular weight of tetracosane-d50, a deuterated isotopologue of tetracosane (B166392). It is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds in their work. This document details the compound's molecular properties, the experimental methods for their determination, and the significance of isotopic labeling.

Core Concepts: Isotopes and Molecular Weight

Isotopes are variants of a particular chemical element which differ in neutron number. While they share the same number of protons and electrons, and thus similar chemical properties, their atomic masses differ. Deuterium (B1214612) (²H or D) is a stable isotope of hydrogen with a nucleus containing one proton and one neutron, making it approximately twice as heavy as the common hydrogen isotope, protium (B1232500) (¹H).

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The substitution of hydrogen with deuterium in tetracosane-d50 results in a significant increase in its molecular weight compared to the non-labeled tetracosane. This mass difference is fundamental to its application in various analytical techniques.

Quantitative Data Summary

The molecular and physical properties of tetracosane and its deuterated form, tetracosane-d50, are summarized in the table below for easy comparison.

Property	Tetracosane	Tetracosane-d50
Molecular Formula	C₂₄H₅₀[1][2][3]	C₂₄D₅₀ or CD₃(CD₂)₂₂CD₃[4][5]
Molecular Weight ( g/mol )	338.65[3][6], 338.7[2]	388.96[4][5][7], 389.0[8]
CAS Number	646-31-1[1][3][6]	16416-32-3[4][5][8]
Melting Point (°C)	49-52[6]	49-52[9][10]
Boiling Point (°C)	391[6]	391[9][10]

Experimental Protocols for Molecular Weight Determination

The precise determination of the molecular weight of tetracosane-d50 is crucial for its use as an internal standard and for metabolic studies. Gas Chromatography-Mass Spectrometry (GC-MS) is a primary analytical technique for this purpose.

Principle of Mass Spectrometry

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. For a molecule like tetracosane-d50, this allows for the precise determination of its molecular weight and the verification of its isotopic purity.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

Objective: To determine the molecular weight and confirm the identity of tetracosane-d50.

Instrumentation:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for high-molecular-weight alkanes (e.g., a non-polar DB-5ms column).

• Mass Spectrometer (MS): A quadrupole, time-of-flight (TOF), or ion trap mass analyzer.

• Ion Source: Electron Ionization (EI) source.

Experimental Workflow:

Caption: Experimental workflow for GC-MS analysis.

Detailed Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of tetracosane-d50.

  • Dissolve the sample in a high-purity volatile organic solvent such as hexane (B92381) or dichloromethane (B109758) to a concentration of approximately 10 µg/mL.[10]

  • Transfer the solution to a standard 1.5 mL autosampler vial.[10]

• Gas Chromatography Parameters:

  • Injection: 1 µL of the sample is injected into the GC, typically in splitless mode to maximize sensitivity.[10]

  • Injector Temperature: Set to a high temperature (e.g., 250-300°C) to ensure complete vaporization of the analyte.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Oven Temperature Program:

    • Initial temperature: Hold at a low temperature (e.g., 60°C) for a few minutes.

    • Ramp: Increase the temperature at a controlled rate (e.g., 10-15°C/min) to a final temperature sufficient to elute tetracosane-d50 (e.g., 320°C).

    • Final Hold: Maintain the final temperature for several minutes to ensure the compound has completely passed through the column.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV.[4] This high energy causes fragmentation, which can be useful for structural confirmation, but the molecular ion should still be observable.

  • Mass Analyzer: The analyzer separates the resulting ions based on their mass-to-charge (m/z) ratio.

  • Data Acquisition: The detector records the abundance of ions at each m/z value, generating a mass spectrum.

Data Interpretation: The resulting mass spectrum will show a plot of ion abundance versus m/z. The molecular ion peak (M⁺) for tetracosane-d50 is expected to be prominent at an m/z value corresponding to its molecular weight (approximately 389). The presence of this peak confirms the molecular weight of the compound. The fragmentation pattern can also be analyzed to confirm the structure of the tetracosane backbone.

The Significance of Deuteration

The replacement of hydrogen with deuterium in organic molecules is a powerful tool in scientific research.

Caption: Isotopic relationship between Tetracosane and Tetracosane-d50.

Tetracosane-d50 serves several key purposes:

• Internal Standard: In quantitative mass spectrometry, a known amount of tetracosane-d50 can be added to a sample. Because it is chemically identical to tetracosane, it will behave similarly during sample preparation and analysis. However, due to its different mass, it can be distinguished by the mass spectrometer. This allows for accurate quantification of the unlabeled tetracosane in the sample.

• Tracer in Metabolic Studies: Deuterated compounds can be used to trace the metabolic fate of molecules in biological systems. By introducing tetracosane-d50, researchers can track its absorption, distribution, metabolism, and excretion.

• Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts more slowly than the C-H bond, can be exploited to study reaction mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. rroij.com [rroij.com]
• 3. Electron ionization - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]
• 6. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. azom.com [azom.com]
• 10. uoguelph.ca [uoguelph.ca]

Synthesis of Tetracosane-d50: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of Tetracosane-d50 (perdeuterated tetracosane), a critical internal standard for quantitative analysis in various scientific disciplines. This document details experimental protocols, presents key data in a structured format, and illustrates workflows and logical relationships through diagrams.

Introduction

Tetracosane-d50 (C24D50) is the isotopically substituted form of tetracosane (B166392) (C24H50), where all 50 hydrogen atoms have been replaced with deuterium (B1214612).[1] This substitution imparts a significant mass shift (M+50) without altering the fundamental chemical properties of the molecule, making it an ideal internal standard for mass spectrometry-based quantification.[2] Its chemical inertness, thermal stability, and distinct retention time in gas chromatography (GC) make it particularly valuable in metabolomics, environmental analysis, and pharmaceutical research to correct for variations in sample preparation, injection volume, and matrix effects.[3][4]

Synthesis of Tetracosane-d50

The synthesis of perdeuterated long-chain alkanes like Tetracosane-d50 is most effectively achieved through catalytic hydrogen-deuterium exchange (H/D exchange). This method involves the reaction of the non-labeled alkane with a deuterium source in the presence of a metal catalyst.

Catalytic Hydrogen-Deuterium Exchange Protocol

This protocol is adapted from established methods for the multi-deuteration of long-chain alkanes.[5][6]

Materials and Reagents:

• n-Tetracosane (C24H50)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Deuterated isopropyl alcohol (i-PrOD-d8, 99.5 atom % D)

• 10% Platinum on carbon (Pt/C) catalyst

• 5% Rhodium on carbon (Rh/C) catalyst

• Diethyl ether (or Hexane), anhydrous

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• 6 mL stainless-steel sealed tube

• Membrane filter (0.2 µm)

Experimental Procedure:

• Reaction Setup: In a 6 mL stainless-steel sealed tube, combine n-tetracosane (0.25 mmol), 10% Pt/C (15 mol%), and 5% Rh/C (15 mol%).

• Solvent Addition: Add deuterated isopropyl alcohol (0.5 mL) and deuterium oxide (2.0 mL) to the sealed tube to form a suspension.

• Reaction Conditions: Seal the tube and stir the suspension at 120 °C under atmospheric pressure for 24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a 0.2 µm membrane filter to remove the catalysts.

  • Transfer the filtrate to a separatory funnel and extract with diethyl ether (20 mL) and water (20 mL).

  • Separate the aqueous layer and further extract it with diethyl ether (3 x 10 mL).

  • Combine all organic layers and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate in vacuo to yield the crude Tetracosane-d50.

• Purification: Further purification can be achieved by column chromatography on silica (B1680970) gel using a non-polar eluent such as hexane.

Expected Outcomes:

Parameter	Expected Value
Chemical Purity	>98% (by GC-MS)
Isotopic Purity	≥98 atom % D
Yield	Variable (typically moderate to high)

Note: The yield and isotopic enrichment can be influenced by reaction time, temperature, and catalyst activity. The provided values are based on commercially available standards and similar reported deuteration reactions.

Synthesis Workflow

Synthesis and purification workflow.

Characterization of Tetracosane-d50

The chemical and isotopic purity of the synthesized Tetracosane-d50 must be rigorously determined. This is typically achieved through a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8]

GC-MS Analysis for Chemical Purity

Protocol:

• Sample Preparation: Prepare a dilute solution (e.g., 1 µg/mL) of the synthesized Tetracosane-d50 in a volatile solvent like hexane.

• GC-MS Parameters:

  • Injector: Splitless mode, 280 °C.

  • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Initial temperature of 100 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, and hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning in full scan mode from m/z 50-500.

• Data Analysis: The resulting chromatogram should show a single major peak corresponding to Tetracosane-d50. The purity is calculated based on the peak area percentage.

Isotopic Purity Determination by MS and NMR

Mass Spectrometry Protocol:

• Data Acquisition: Using the GC-MS data from the purity analysis, extract the mass spectrum for the main peak.

• Data Analysis:

  • Identify the molecular ion cluster for Tetracosane-d50 (expected around m/z 388.96).

  • Measure the intensities of the molecular ion (M) and the M-1, M-2, etc., peaks corresponding to incompletely deuterated species.

  • The isotopic purity (atom % D) can be calculated from the relative intensities of these peaks, correcting for the natural abundance of ¹³C.

NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve an accurately weighed sample of Tetracosane-d50 in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR: Acquire a proton NMR spectrum. The absence or significant reduction of signals in the alkane region (typically 0.8-1.3 ppm) compared to a non-deuterated standard confirms a high level of deuteration.

• ²H NMR: Acquire a deuterium NMR spectrum. The presence of a signal in the alkane region confirms the incorporation of deuterium. The isotopic abundance can be determined more accurately by combining ¹H and ²H quantitative NMR (qNMR) methods.[4]

Summary of Characterization Data:

Technique	Parameter Measured	Typical Specification
GC-MS	Chemical Purity	>98%
MS	Isotopic Distribution (m/z)	M+50 as base peak
¹H NMR	Residual Protons	Minimal signal
²H NMR	Deuterium Incorporation	Strong signal

Application: Tetracosane-d50 as a GC-MS Internal Standard

Tetracosane-d50 is an excellent internal standard for the quantification of long-chain hydrocarbons and other analytes with similar chromatographic behavior.[2]

Protocol for Quantitative Analysis

• Preparation of Internal Standard Stock Solution: Prepare a stock solution of Tetracosane-d50 in a suitable solvent (e.g., hexane) at a precise, known concentration (e.g., 100 µg/mL).

• Sample Spiking: Add a precise volume of the Tetracosane-d50 stock solution to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process. The final concentration of the internal standard should be consistent across all samples and ideally close to the expected concentration of the target analytes.

• Sample Preparation: Proceed with the sample extraction and preparation method (e.g., liquid-liquid extraction, solid-phase extraction). The internal standard will undergo the same preparation steps as the analyte, correcting for any losses.

• GC-MS Analysis: Analyze the prepared samples using an appropriate GC-MS method. The mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.

  • SIM Ions for Analyte: Select 2-3 characteristic, abundant ions.

  • SIM Ions for Tetracosane-d50: Select 2 characteristic ions from its mass spectrum (e.g., m/z 389 and a characteristic fragment ion).

• Quantification:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the response factor (RF) from the calibration standards: RF = (Area_analyte / Conc_analyte) / (Area_IS / Conc_IS)

  • Calculate the concentration of the analyte in the unknown samples using the calculated RF and the peak areas of the analyte and the internal standard.

Workflow for a GC-MS Quantitative Assay

Quantitative analysis workflow.

Logical Relationship for Improved Accuracy

The use of a deuterated internal standard like Tetracosane-d50 significantly improves the accuracy and precision of quantitative measurements by correcting for variability introduced during the analytical process.

Correction for variability with an IS.

References

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]

In-Depth Technical Guide to the Safety of Tetracosane-d50

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for tetracosane-d50 (CAS No. 16416-32-3). The information presented is intended for use by professionals in research and development who may handle this substance. Given the limited specific toxicological data for the deuterated form, this guide also incorporates safety information for the non-deuterated analogue, n-tetracosane (CAS No. 646-31-1), as their safety profiles are expected to be very similar.

Substance Identification and Properties

Tetracosane-d50 is the deuterated form of tetracosane (B166392), a straight-chain alkane with 24 carbon atoms. It is a waxy, white solid at room temperature. Its primary use in a research setting is as an internal standard for analytical purposes, such as in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Physical and Chemical Properties

The physical and chemical properties of tetracosane-d50 and n-tetracosane are summarized in the table below. The deuteration in tetracosane-d50 results in a higher molecular weight compared to its non-deuterated counterpart.

Property	Tetracosane-d50	n-Tetracosane
Molecular Formula	C₂₄D₅₀	C₂₄H₅₀
Molecular Weight	388.96 g/mol	338.67 g/mol
Appearance	White solid	White crystalline solid
Odor	Odorless	Odorless
Melting Point	49-52 °C	50-52 °C
Boiling Point	391 °C (at 760 mmHg)	391 °C (at 760 mmHg)
Flash Point	>113 °C (>235.4 °F) - closed cup	>113 °C (>235.4 °F) - closed cup
Solubility	Insoluble in water. Soluble in organic solvents like chloroform (B151607) and ethyl acetate.	Insoluble in water. Soluble in organic solvents.
Stability	Stable under recommended storage conditions.	Stable under normal temperatures and pressures.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), tetracosane-d50 is not classified as a hazardous substance or mixture.

GHS Hazard Classification

The logical flow for the hazard classification of tetracosane-d50 is outlined below.

GHS Hazard Classification Pathway for Tetracosane-d50.

Potential Health Effects

While not classified as hazardous, direct contact with tetracosane-d50 may cause mild, transient irritation. The primary routes of exposure and potential effects are:

• Inhalation: May cause respiratory tract irritation, particularly if it becomes airborne dust.

• Skin Contact: May cause skin irritation upon prolonged or repeated contact.

• Eye Contact: May cause eye irritation.

• Ingestion: May cause irritation of the digestive tract.

The toxicological properties of tetracosane-d50 have not been fully investigated.

Toxicological Information

There is a lack of specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), for tetracosane-d50 and n-tetracosane. However, long-chain alkanes are generally considered to have low acute toxicity.

Toxicity Endpoint	Result
Acute Oral Toxicity	No data available; expected to be of low toxicity.
Acute Dermal Toxicity	No data available; expected to be of low toxicity.
Acute Inhalation Toxicity	No data available; dust may cause respiratory irritation.
Skin Corrosion/Irritation	Not classified as an irritant; may cause mild skin irritation.
Serious Eye Damage/Irritation	Not classified as an irritant; may cause mild eye irritation.
Respiratory or Skin Sensitization	No data available.
Germ Cell Mutagenicity	No data available.
Carcinogenicity	Not listed as a carcinogen by ACGIH, IARC, NTP, or OSHA.
Reproductive Toxicity	No data available.
Specific Target Organ Toxicity (Single Exposure)	No data available.
Specific Target Organ Toxicity (Repeated Exposure)	No data available.
Aspiration Hazard	Not classified as an aspiration hazard.

Experimental Protocols

Detailed methodologies for key safety-related experiments are outlined below. While specific studies on tetracosane-d50 are not available, these are the standard protocols that would be used.

Flash Point Determination

The flash point of tetracosane is typically determined using the Pensky-Martens closed-cup test, as standardized by ASTM D93.

• Principle: A test specimen is heated in a brass cup at a controlled rate with continuous stirring. An ignition source is periodically directed into the cup to test for a flash. The flash point is the lowest temperature at which the vapors of the specimen ignite.

• Apparatus: Pensky-Martens closed-cup tester.

• Procedure Outline:

  • The test cup is filled with the sample to a specified level.

  • The lid is placed on the cup, and the apparatus is assembled.

  • The sample is heated at a constant rate while being stirred.

  • At regular temperature intervals, the stirring is stopped, and an ignition source is dipped into the vapor space of the cup.

  • The temperature at which a flash is observed is recorded as the flash point.

Acute Oral Toxicity Assessment (General Protocol)

The assessment of acute oral toxicity is generally performed following OECD Test Guideline 423 (Acute Toxic Class Method).

• Principle: This method involves a stepwise procedure with the use of a limited number of animals. The substance is administered orally to a group of animals at one of the defined dose levels. The absence or presence of compound-related mortality of the animals dosed at one step will determine the next step.

• Animal Model: Typically rats.

• Procedure Outline:

  • A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

  • A small group of animals (e.g., 3) is dosed with the starting dose.

  • Animals are observed for signs of toxicity and mortality for a defined period (typically 14 days).

  • Depending on the outcome, the dose for the next group of animals is increased or decreased.

  • The procedure is stopped when the dose causing mortality or evident toxicity is identified, or when no effects are seen at the highest dose level.

First-Aid Measures

In case of exposure to tetracosane-d50, the following first-aid measures should be taken.

Commercial Suppliers of Tetracosane-d50: A Technical Guide

For researchers, scientists, and drug development professionals requiring high-purity deuterated compounds, Tetracosane-d50 (CAS No. 16416-32-3) serves as a critical internal standard for quantitative analysis. This technical guide provides an in-depth overview of its commercial availability, key specifications, and a detailed experimental protocol for its application in gas chromatography-mass spectrometry (GC-MS).

Overview of Commercial Suppliers

Tetracosane-d50 is available from a range of reputable chemical suppliers, ensuring accessibility for research and development laboratories. Key suppliers include Santa Cruz Biotechnology, MedchemExpress, and Sigma-Aldrich (through distributors like Fisher Scientific and directly). Additional suppliers can be found through platforms such as LookChem and Pharmaffiliates. While most suppliers offer the compound in solid form, pre-dissolved solutions in solvents like hexane (B92381) are also available.

Product Specifications

The quality and purity of Tetracosane-d50 are paramount for its use as an internal standard. The following table summarizes the typical quantitative data available from various commercial suppliers. It is crucial to consult the certificate of analysis provided by the supplier for lot-specific information.

Specification	Typical Value	Suppliers
CAS Number	16416-32-3	All
Molecular Formula	C₂₄D₅₀ or CD₃(CD₂)₂₂CD₃	All
Molecular Weight	~388.96 g/mol	All
Isotopic Purity	≥98 atom % D	Sigma-Aldrich[1][2], CymitQuimica[3]
Chemical Purity	≥99% (CP)	Sigma-Aldrich[1]
Physical Form	Solid	Most suppliers
Available Quantities	50mg, 100mg, 500mg	peptidequotes[1], Sigma-Aldrich[4]
Solution Availability	1000µg/mL in Hexane	A Chemtek[5]

Core Application: Internal Standard in Mass Spectrometry

Tetracosane-d50 is primarily utilized as an internal standard in mass spectrometry-based analytical methods, such as GC-MS and liquid chromatography-mass spectrometry (LC-MS).[6] Its deuterated nature ensures that it behaves chemically and physically similarly to its non-deuterated counterpart, tetracosane, and other long-chain hydrocarbons.[7] This similarity allows it to compensate for variations during sample preparation, injection, and ionization, leading to more accurate and precise quantification of target analytes.[8][9][10] The significant mass difference between Tetracosane-d50 and the corresponding non-labeled compound allows for their clear differentiation in a mass spectrometer.[7]

Experimental Protocol: Quantification of Aliphatic Hydrocarbons in Environmental Samples using GC-MS

The following is a detailed methodology for the analysis of aliphatic hydrocarbons in soil or sediment samples, adapted from established environmental analysis protocols.[7]

1. Sample Preparation and Extraction:

• Internal Standard Spiking: A known quantity of Tetracosane-d50 solution is spiked into the environmental sample (e.g., soil, sediment). The amount added should result in a concentration within the instrument's calibration range in the final extract.[7]

• Extraction: The spiked sample is extracted using a suitable method to isolate the hydrocarbons. Common techniques include:

  • Soxhlet Extraction: The sample is extracted with a 1:1 mixture of acetone (B3395972) and n-heptane for 8-16 hours.[7]

  • Accelerated Solvent Extraction (ASE): The sample is extracted with n-hexane at elevated temperature and pressure (e.g., 100°C and 1500 psi).[7]

• Cleanup: The resulting extract is concentrated and may be passed through a silica (B1680970) gel column to remove polar interferences.

2. GC-MS Analysis:

• Instrument Setup: A gas chromatograph coupled to a mass spectrometer is used for analysis. The GC is equipped with a capillary column suitable for hydrocarbon analysis (e.g., a non-polar column).

• Calibration: A series of calibration standards are prepared containing the target aliphatic hydrocarbons at various known concentrations. Each standard is spiked with the same amount of Tetracosane-d50 internal standard as the samples.[7]

• Sample Injection: A small volume (e.g., 1 µL) of the final, cleaned-up sample extract is injected into the GC-MS system.[7]

3. Data Acquisition and Quantification:

• Data Acquisition: The mass spectrometer is operated in a mode that allows for the detection of characteristic ions of both the target analytes and Tetracosane-d50.

• Quantification: The target aliphatic hydrocarbons are identified based on their retention times. The concentration of each analyte is determined by comparing the peak area of its characteristic ion to the peak area of a characteristic ion of Tetracosane-d50.[7] A calibration curve is generated from the analysis of the calibration standards to calculate the concentration of the analytes in the unknown samples.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the quantification of aliphatic hydrocarbons using Tetracosane-d50 as an internal standard.

Experimental workflow for hydrocarbon analysis.

This comprehensive guide provides a foundational understanding for researchers and professionals working with Tetracosane-d50. For specific applications and troubleshooting, consulting detailed application notes and the technical support of the respective suppliers is always recommended.

References

• 1. Tetracosane-d50 D 98atom 16416-32-3 [sigmaaldrich.com]
• 2. n-Tetracosane (D50,98%) | LGC Standards [lgcstandards.com]
• 3. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 4. n-Tetracosane-d50 | CAS 16416-32-3 | LGC Standards [lgcstandards.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. texilajournal.com [texilajournal.com]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

An In-depth Technical Guide to the Purity Specifications of Tetracosane-d50

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity specifications for Tetracosane-d50 (perdeuterated n-tetracosane), a crucial internal standard in various analytical applications. This document outlines the typical purity parameters, detailed experimental protocols for their determination, and a logical workflow for the complete purity assessment of this stable isotope-labeled compound.

Purity Specifications

The purity of Tetracosane-d50 is primarily defined by its chemical purity and its isotopic enrichment. These parameters are critical for ensuring the accuracy and reliability of quantitative analyses where it is used as an internal standard. The following table summarizes the typical specifications for high-purity Tetracosane-d50.

Parameter	Specification	Method of Analysis
Chemical Purity	≥ 99.0%	Gas Chromatography-Mass Spectrometry (GC-MS)
Isotopic Enrichment	≥ 98.0 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry
Appearance	White to off-white solid	Visual Inspection
Molecular Formula	C₂₄D₅₀	Mass Spectrometry
Molecular Weight	388.96 g/mol	Mass Spectrometry

Table 1: Summary of typical purity specifications for Tetracosane-d50.

Experimental Protocols

Accurate determination of the purity of Tetracosane-d50 requires the application of specific and validated analytical methods. The following sections provide detailed experimental protocols for the key analytical techniques used in the quality control of this compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

GC-MS is the primary technique for determining the chemical purity of Tetracosane-d50 by separating it from any non-deuterated or other organic impurities.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of Tetracosane-d50 and dissolve it in 1 mL of a high-purity solvent such as hexane (B92381) or cyclohexane (B81311) to create a 1 mg/mL stock solution.

  • Prepare a working standard by diluting the stock solution to a concentration of approximately 10 µg/mL in the same solvent.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the analysis of long-chain alkanes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC-MS Parameters:

  • Injector: Splitless mode at 280°C.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp 1: 15°C/min to 320°C.

    • Hold at 320°C for 10 minutes.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Electron Ionization (EI) Energy: 70 eV.

  • Mass Scan Range: m/z 40-500.

• Data Analysis:

  • The chemical purity is determined by calculating the peak area percentage of the Tetracosane-d50 peak relative to the total area of all peaks in the chromatogram.

  • Purity (%) = (Area of Tetracosane-d50 peak / Total area of all peaks) x 100.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Enrichment

NMR spectroscopy is a powerful non-destructive technique used to determine the isotopic enrichment of Tetracosane-d50 by quantifying the amount of residual protons.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of Tetracosane-d50 into a clean, dry NMR tube.

  • Dissolve the sample in approximately 0.6 mL of a high-purity deuterated solvent that does not have signals in the region of interest (e.g., benzene-d6 (B120219) or chloroform-d).

• Instrumentation:

  • NMR Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent, equipped with a broadband probe.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 64 or more to achieve a good signal-to-noise ratio for the residual proton signals.

  • Relaxation Delay (d1): 5 seconds to ensure full relaxation of the protons.

  • Spectral Width: 0-10 ppm.

• Data Analysis:

  • The isotopic enrichment is determined by comparing the integral of the residual proton signals of Tetracosane-d50 to the integral of a known internal standard with a certified concentration.

  • Alternatively, a high-resolution mass spectrometry method can be used to determine the isotopic distribution and calculate the isotopic enrichment.

Elemental Analysis for Empirical Formula Verification

Elemental analysis provides the percentage composition of carbon and hydrogen (and other elements if present), which serves to confirm the empirical formula of the compound.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 2-3 mg of the dried Tetracosane-d50 sample into a tin capsule.

• Instrumentation:

  • Elemental Analyzer: A CHNS/O elemental analyzer (e.g., from Elementar, PerkinElmer, or Thermo Fisher Scientific).

• Analysis Parameters:

  • The sample is combusted at a high temperature (typically >900°C) in a stream of oxygen.

  • The resulting combustion gases (CO₂, H₂O, etc.) are separated by a gas chromatography column and quantified by a thermal conductivity detector.

• Data Analysis:

  • The instrument software calculates the percentage of carbon and hydrogen in the sample.

  • The experimental percentages are compared to the theoretical values for C₂₄D₅₀. Due to the higher mass of deuterium (B1214612) compared to protium, the theoretical mass percentages will differ from non-deuterated tetracosane. The theoretical percentage of carbon in C₂₄D₅₀ is approximately 88.5% and the theoretical percentage of deuterium is approximately 11.5%.

Purity Assessment Workflow

The following diagram illustrates the logical workflow for the comprehensive purity assessment of a batch of Tetracosane-d50, from initial receipt of the material to the final issuance of a Certificate of Analysis.

Purity Assessment Workflow for Tetracosane-d50.

This comprehensive approach to purity analysis ensures that each batch of Tetracosane-d50 meets the high standards required for its use in demanding research, development, and quality control applications, thereby contributing to the generation of reliable and reproducible scientific data.

Tetracosane-d50 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetracosane-d50, a deuterated form of the straight-chain alkane with 24 carbon atoms. It is a critical resource for professionals in analytical chemistry, spectroscopy, and materials science who require precise isotopic labeling for accurate analysis and characterization.

Core Quantitative Data

The following table summarizes the key quantitative data for Tetracosane-d50, compiled from various sources. This information is essential for experimental design and data interpretation.

Property	Value
Chemical Formula	C24D50
Molecular Weight	388.96 g/mol [1][2]
CAS Number	16416-32-3[1][3][4]
Chemical Purity	Typically >95% to 98%[2][5]
Isotopic Purity (atom % D)	Typically 98 atom % D[5]
Melting Point	49-52 °C (lit.)[1][6]
Boiling Point	391 °C (lit.)[1][6]
Appearance	White to Off-White Solid[5]
Solubility	Soluble in organic solvents such as Chloroform and Ethyl Acetate (Slightly). Insoluble in water.[5][7]

Experimental Protocols

While a specific Certificate of Analysis was not publicly available, the following experimental protocols are standard for the characterization and quality control of deuterated compounds like Tetracosane-d50.

Purity and Identity Confirmation: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for determining the chemical purity of volatile compounds like Tetracosane-d50 and confirming its identity.

Methodology:

• Sample Preparation: A dilute solution of Tetracosane-d50 is prepared in a high-purity organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Injection: A small volume of the sample is injected into the GC, where it is vaporized.

• Separation: The vaporized sample is carried by an inert gas through a capillary column. The column separates components based on their boiling points and interactions with the stationary phase.

• Detection (MS): As components elute from the column, they enter the mass spectrometer. The molecules are ionized, and the resulting fragments are separated based on their mass-to-charge ratio, producing a unique mass spectrum for each component.

• Data Analysis: The retention time from the GC confirms the compound's identity against a known standard. The mass spectrum provides definitive structural information and the molecular weight. Purity is assessed by integrating the peak area of Tetracosane-d50 relative to any impurity peaks.

Isotopic Enrichment Analysis: Nuclear Magnetic Resonance (NMR) Spectroscopy & Mass Spectrometry (MS)

Determining the level of deuterium (B1214612) incorporation is crucial. A combination of NMR and high-resolution MS is often employed.

¹H and ²H NMR Spectroscopy Methodology:

• Sample Preparation: The deuterated compound is dissolved in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR Analysis: The absence or significant reduction of proton signals at specific chemical shifts, when compared to the spectrum of non-deuterated tetracosane, provides initial evidence of deuterium incorporation.[8]

• ²H NMR Analysis: A deuterium NMR spectrum is acquired to directly observe the deuterium atoms. The presence of signals at the expected chemical shifts confirms the positions of deuteration.[8]

• Quantitative Analysis: The integration of the residual proton signals in the ¹H NMR spectrum can be used to quantify the isotopic purity.

High-Resolution Mass Spectrometry (HRMS) Methodology:

• Sample Infusion/LC-MS: The sample is introduced into a high-resolution mass spectrometer, often via direct infusion or after separation by liquid chromatography (LC-MS).[9][10][11]

• Ionization: Techniques like Electrospray Ionization (ESI) are used to gently ionize the molecule.[11][12]

• Mass Analysis: The high-resolution analyzer (e.g., Time-of-Flight or Orbitrap) measures the exact mass of the molecular ion.

• Data Analysis: The measured mass is compared to the theoretical exact mass of C24D50. The isotopic distribution pattern is analyzed to confirm the high level of deuterium enrichment and to identify the presence of partially deuterated species.[9][10]

Visualizations

Quality Control Workflow for Tetracosane-d50

The following diagram illustrates a typical quality control workflow for ensuring the identity, purity, and isotopic enrichment of Tetracosane-d50.

Caption: Quality Control Workflow for Tetracosane-d50.

Application of Tetracosane-d50 as an Internal Standard

This diagram shows the logical relationship of using Tetracosane-d50 as an internal standard in a quantitative analytical workflow, for example, in a drug development setting.

Caption: Use of Tetracosane-d50 as an Internal Standard.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 𝑛-Tetracosane (D₅₀, 98%) - Cambridge Isotope Laboratories, DLM-2209-0.5 [isotope.com]
• 3. Tetracosane-d50 | C24H50 | CID 27870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. n-Tetracosane-d50 | CAS 16416-32-3 | LGC Standards [lgcstandards.com]
• 5. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 6. N-TETRACOSANE-D50 | 16416-32-3 [chemicalbook.com]
• 7. N-TETRACOSANE-D50 CAS#: 16416-32-3 [m.chemicalbook.com]
• 8. youtube.com [youtube.com]
• 9. almacgroup.com [almacgroup.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

The Solubility of Tetracosane-d50 in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Tetracosane-d50, a deuterated long-chain alkane. Given the limited direct quantitative data for the deuterated form, this guide leverages available data for its non-deuterated counterpart, n-tetracosane, and incorporates established principles regarding the impact of deuteration on the physicochemical properties of organic compounds. This approach provides a robust framework for understanding and predicting the solubility behavior of Tetracosane-d50 in various organic solvents, which is critical for its application in research and development.

Core Principles of Solubility

The solubility of Tetracosane-d50, like its non-deuterated form, is primarily governed by the principle of "like dissolves like." As a long-chain, nonpolar hydrocarbon, it exhibits favorable solubility in nonpolar and weakly polar organic solvents. The intermolecular forces at play are predominantly weak van der Waals forces. Consequently, solvents with similar nonpolar characteristics are effective at solvating the long aliphatic chain of tetracosane (B166392).

Temperature plays a significant role in the solubility of long-chain alkanes. Generally, solubility increases with a rise in temperature. This is because the increased thermal energy helps to overcome the crystal lattice energy of the solid solute, allowing it to dissolve more readily in the solvent.

Impact of Deuteration on Solubility

The substitution of hydrogen with deuterium (B1214612) can subtly influence the physicochemical properties of a molecule, including its solubility. While for many nonpolar compounds dissolved in nonpolar solvents, the difference in solubility between the hydrogenous and deuterated forms is often considered negligible, some studies have reported changes. For instance, the incorporation of deuterium in n-alkanes has been observed to result in a reduced melting point.[1] Furthermore, studies on other organic molecules have shown that deuteration can lead to an increase in solubility.[1] This is attributed to slight changes in intermolecular interactions and crystal packing energies. For Tetracosane-d50, it is reasonable to anticipate that its solubility will be very similar to that of n-tetracosane, with any potential deviations likely being minor and solvent-dependent.

Quantitative Solubility Data for n-Tetracosane

The following tables summarize the available quantitative and qualitative solubility data for n-tetracosane in a range of organic solvents. This data serves as a strong proxy for the expected solubility of Tetracosane-d50.

Table 1: Qualitative Solubility of n-Tetracosane

Solvent	Solubility
Water	Insoluble[2]
Benzene	Very Soluble[2][3]
Toluene	Very Soluble[2][3]
Diethyl Ether	Very Soluble[2][3]
Chloroform	Soluble (10%)[2]
Alcohol (Ethanol)	Soluble[2][3]

Table 2: Temperature-Dependent Solubility of n-Tetracosane in Selected Hydrocarbon Solvents

Solvent	Temperature (K)	Mole Fraction Solubility (x₂)
Heptane	279.3 - 305.8	Data described by ln x₂ = -(ΔHᵈ/RT) + (ΔSᵈ/R)[4]
Dodecane	279.3 - 305.8	Data described by ln x₂ = -(ΔHᵈ/RT) + (ΔSᵈ/R)[4]
m-Xylene	279.3 - 305.8	Data described by ln x₂ = -(ΔHᵈ/RT) + (ΔSᵈ/R)[4]
p-Xylene	279.3 - 305.8	Data described by ln x₂ = -(ΔHᵈ/RT) + (ΔSᵈ/R)[4]

Experimental Protocols for Solubility Determination

A common and reliable method for determining the solubility of long-chain alkanes like tetracosane is the Cloud Point Method.[5] This method is particularly useful for establishing the temperature at which a solution of a known concentration becomes saturated.

Cloud Point Method

Objective: To determine the saturation temperature (solubility) of a solute in a solvent at a specific concentration.

Methodology:

• Preparation of Standards: A series of solutions of Tetracosane-d50 in the desired solvent are prepared at various known concentrations. This is achieved by accurately weighing both the solute and the solvent in sealed vials to prevent evaporation.

• Dissolution: The vials are heated in a controlled-temperature bath with constant stirring until the Tetracosane-d50 is completely dissolved, resulting in a clear solution.[5]

• Controlled Cooling: The clear solutions are then cooled at a slow, controlled rate (e.g., 0.5 °C/min) while being continuously stirred.[5]

• Observation: The solution is visually observed against a dark background with proper illumination.

• Cloud Point Determination: The temperature at which the first sign of persistent cloudiness or turbidity appears is recorded. This temperature is the cloud point for that specific concentration, representing the saturation temperature.[5]

Visualization of Experimental Workflow

The logical flow of the Cloud Point Method for solubility determination can be visualized as follows:

References

• 1. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Tetracosane - Wikipedia [en.wikipedia.org]
• 4. Solubilities of tetracosane in hydrocarbon solvents (Journal Article) | OSTI.GOV [osti.gov]
• 5. benchchem.com [benchchem.com]

Mass Spectrometry of Tetracosane-d50: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of Tetracosane-d50 (perdeuterated tetracosane). Tetracosane-d50 is a valuable tool in various analytical applications, particularly as an internal standard in gas chromatography-mass spectrometry (GC-MS) based methods.[1] Its high molecular weight and deuteration provide a distinct mass spectrometric signature, making it well-suited for quantification of long-chain hydrocarbons and other analytes in complex matrices. This guide details the predicted electron ionization (EI) fragmentation pattern, a comprehensive experimental protocol for its analysis, and visual representations of the fragmentation pathways and analytical workflow.

Predicted Electron Ionization (EI) Mass Spectrum of Tetracosane-d50

Under electron ionization, long-chain n-alkanes undergo characteristic fragmentation, producing a series of alkyl carbocations ([CnH2n+1]+) that appear at intervals of 14 Da, corresponding to the loss of methylene (B1212753) (-CH2-) groups.[2][3] For Tetracosane-d50 (C24D50), a similar pattern is expected, with the key difference being the mass of the fragments due to the presence of deuterium (B1214612) instead of hydrogen. The molecular ion peak (M+•) for Tetracosane-d50 is anticipated at a mass-to-charge ratio (m/z) of 388.96.[4]

The fragmentation of the perdeuterated chain will result in a series of deuterated alkyl carbocations ([CnD2n+1]+). The mass difference between consecutive major fragments will be 16 Da, corresponding to the loss of a deuterated methylene (-CD2-) group. The C-D bond is stronger than the C-H bond, a phenomenon known as the kinetic isotope effect.[5][6] This may influence the relative abundances of the fragment ions, potentially leading to a less extensive fragmentation compared to its non-deuterated counterpart. However, the overall pattern of fragmentation is expected to be similar.

Predicted Quantitative Data

The following table summarizes the predicted m/z values for the molecular ion and major fragment ions of Tetracosane-d50. The relative abundance is a qualitative prediction based on the typical mass spectra of long-chain alkanes, where mid-chain fragments are often more abundant.

Ion Formula	Predicted m/z	Predicted Relative Abundance
[C24D50]+•	388.96	Low
[C23D47]+	357.91	Low
[C22D45]+	341.88	Low
...	...	...
[C5D11]+	81.14	High
[C4D9]+	65.11	High
[C3D7]+	49.08	Moderate
[C2D5]+	33.06	Moderate
[CD3]+	17.03	Low

Experimental Protocol for GC-MS Analysis

This section provides a detailed methodology for the analysis of Tetracosane-d50 using gas chromatography-mass spectrometry. This protocol is based on established methods for long-chain alkanes and can be adapted for various research applications.[7][8][9]

Sample Preparation

• Standard Solution Preparation: Accurately weigh a known amount of Tetracosane-d50 and dissolve it in a high-purity volatile organic solvent such as hexane (B92381) or dichloromethane (B109758) to prepare a stock solution of approximately 1 mg/mL.

• Working Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to the desired concentration range (e.g., 1-100 µg/mL).[7]

• Sample Matrix: If used as an internal standard, spike the appropriate volume of the Tetracosane-d50 working solution into the sample prior to extraction and cleanup.

Gas Chromatography (GC) Conditions

Parameter	Recommended Setting
Injector Type	Split/Splitless
Injector Temperature	300 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (Constant Flow)
Column	Non-polar capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Temperature Program	Initial: 100 °C, hold for 2 minRamp: 10 °C/min to 320 °CHold: 10 min

Mass Spectrometry (MS) Conditions

Parameter	Recommended Setting
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	325 °C
Acquisition Mode	Full Scan
Scan Range	m/z 40-500
Solvent Delay	5 min

Visualizations

Predicted Fragmentation Pathway of Tetracosane-d50

The following diagram illustrates the predicted electron ionization fragmentation pathway of Tetracosane-d50, leading to the formation of a series of deuterated alkyl carbocations.

Caption: Predicted EI fragmentation of Tetracosane-d50.

Experimental Workflow for GC-MS Analysis

This diagram outlines the typical workflow for the analysis of a sample containing Tetracosane-d50 using GC-MS.

Caption: GC-MS analytical workflow for Tetracosane-d50.

References

• 1. Perdeuterated n-alkanes for improved data processing in thermal desorption gas chromatography/mass spectrometry I. Retention indices for identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. whitman.edu [whitman.edu]
• 4. semanticscholar.org [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. The use of deuterium isotope effects in establishing mass spectral fragmentation mechanisms - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Isotopic Purity of Tetracosane-d50 for Researchers and Drug Development Professionals

Introduction

Tetracosane-d50 (C₂₄D₅₀) is the deuterated form of n-tetracosane, a long-chain alkane. Its high isotopic enrichment makes it an invaluable tool in various scientific disciplines, particularly in analytical chemistry and drug development, where it serves as a high-purity internal standard for mass spectrometry-based quantitative analyses.[1][2][3] The substitution of hydrogen with deuterium (B1214612) atoms provides a distinct mass shift, allowing for its clear differentiation from the unlabeled analyte while maintaining nearly identical physicochemical properties.[4] This guide provides an in-depth overview of the synthesis, isotopic purity assessment, and applications of Tetracosane-d50, tailored for researchers, scientists, and drug development professionals.

Synthesis and Purification

The synthesis of highly deuterated long-chain alkanes like Tetracosane-d50 typically involves multi-step processes designed to achieve high levels of deuterium incorporation. While specific proprietary synthesis methods may vary, general approaches for preparing deuterated alkanes can be adapted. An improved method for preparing deuterated alkanes from halides has been developed, which involves the dehalogenation of alkyl halides with zinc dust in deuterium oxide.[5] For a long-chain alkane like Tetracosane, a plausible synthetic route could involve the coupling of shorter deuterated alkyl chains.

Following synthesis, rigorous purification is crucial to remove any residual starting materials, catalysts, and, most importantly, partially deuterated or non-deuterated species. Techniques such as recrystallization and urea (B33335) adduction are effective for purifying long-chain alkanes.[6] Recrystallization, particularly slow cooling, is vital for forming large, pure crystals.[6]

Isotopic Purity Assessment

The determination of isotopic purity is a critical quality control step. The most common methods for this are High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8] Commercial suppliers of Tetracosane-d50 typically report an isotopic purity of 98 atom % D.[9][10]

Quantitative Data Summary

The isotopic purity of Tetracosane-d50 is a measure of the percentage of deuterium atoms relative to the total number of hydrogen and deuterium atoms at the labeled positions. The data below is representative of commercially available high-purity Tetracosane-d50.

Parameter	Value	Source
Chemical Formula	CD₃(CD₂)₂₂CD₃	[9]
Molecular Weight	388.96 g/mol	[9][10]
Isotopic Purity	98 atom % D	[9][10]
Chemical Purity	≥98%	[9]

Table 1: Quantitative Purity Data for Tetracosane-d50

Experimental Protocols

Isotopic Purity Determination by High-Resolution Mass Spectrometry (HR-MS)

HR-MS is a powerful technique for determining the isotopic enrichment of labeled compounds by precisely measuring the mass-to-charge ratio of ions.[11][12]

Sample Preparation:

• Prepare a dilute solution of Tetracosane-d50 (e.g., 1 mg/mL) in a high-purity volatile solvent such as hexane (B92381) or isooctane.[6][13]

• Further dilute the stock solution to a final concentration suitable for the mass spectrometer being used (typically in the low µg/mL to ng/mL range).

Instrumentation and Conditions:

• Mass Spectrometer: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument.

• Ionization Source: Electron Ionization (EI) or a soft ionization technique like Chemical Ionization (CI) or Electrospray Ionization (ESI) if coupled with liquid chromatography. For direct infusion of a non-polar compound like Tetracosane, EI or CI with a suitable reagent gas is common.

• Mass Analyzer Settings: Set to a high resolution (e.g., >60,000) to resolve the isotopic peaks of Tetracosane-d50 and any residual, less-deuterated isotopologues.

• Data Acquisition: Acquire the full scan mass spectrum over a relevant m/z range that includes the molecular ion of Tetracosane-d50 (m/z ≈ 389) and its isotopologues.

Data Analysis:

• Identify the molecular ion peak of the fully deuterated Tetracosane-d50.

• Extract the ion chromatograms for the expected molecular ions of all possible isotopologues (d₄₉, d₄₈, etc.).

• Integrate the peak areas for each isotopologue.

• Calculate the isotopic purity by determining the relative abundance of the d₅₀ species compared to the sum of all deuterated and non-deuterated species. Corrections for the natural abundance of ¹³C should be applied for accurate determination.[11][12]

Structural Integrity and Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy confirms the structural integrity and provides insights into the isotopic purity of deuterated compounds.[7][8] For Tetracosane-d50, both ²H (Deuterium) and ¹³C NMR would be informative.

Sample Preparation:

• Dissolve a sufficient amount of Tetracosane-d50 in a suitable deuterated solvent that does not have signals overlapping with the analyte. However, for a fully deuterated alkane, a non-deuterated solvent like chloroform (B151607) could be used for ²H NMR. For ¹³C NMR, a standard deuterated solvent like CDCl₃ is appropriate.

²H NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer equipped with a deuterium probe.

• Experiment: A standard one-pulse deuterium experiment.

• Analysis: The ²H NMR spectrum will show signals corresponding to the different deuterium environments in the molecule (e.g., -CD₃ and -CD₂-). The absence of significant signals in the corresponding proton regions of a ¹H NMR spectrum would confirm high deuteration.

¹³C NMR Spectroscopy:

• Instrument: A high-field NMR spectrometer.

• Experiment: A proton-decoupled ¹³C experiment.

• Analysis: The spectrum will show characteristic signals for the carbon atoms in the long alkyl chain. The coupling patterns (or lack thereof in a fully deuterated compound) can provide information about the adjacent deuterium atoms.

Visualizations

Caption: Workflow for Isotopic Purity Assessment.

Caption: Use as an Internal Standard in LC-MS.

Applications in Research and Drug Development

The primary application of Tetracosane-d50 is as an internal standard in quantitative analytical methods, particularly gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] In drug metabolism and pharmacokinetic (DMPK) studies, deuterated standards are essential for accurately quantifying drug candidates and their metabolites in complex biological matrices. The use of a stable isotope-labeled internal standard like Tetracosane-d50 helps to correct for variations in sample preparation, injection volume, and ionization efficiency, thereby improving the accuracy and precision of the analytical method.[3][4]

Conclusion

The high isotopic purity of Tetracosane-d50, rigorously assessed by advanced analytical techniques such as HR-MS and NMR, is fundamental to its utility as an internal standard. For researchers and professionals in drug development, a thorough understanding of its synthesis, purification, and characterization ensures the reliability of quantitative bioanalytical data, which is critical for the advancement of new therapeutic agents. The careful selection and evaluation of such high-purity reagents are paramount for successful and reproducible scientific outcomes.[3]

References

• 1. Utilization of internal standard response factors to estimate the concentration of organic compounds leached from pharmaceutical packaging systems and application of such estimated concentrations to safety assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 3. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chiron.no [chiron.no]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. benchchem.com [benchchem.com]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. 𝑛-Tetracosane (D₅₀, 98%) - Cambridge Isotope Laboratories, DLM-2209-0.5 [isotope.com]
• 10. Tetracosane-d50 D 98atom 16416-32-3 [sigmaaldrich.com]
• 11. almacgroup.com [almacgroup.com]
• 12. researchgate.net [researchgate.net]
• 13. esslabshop.com [esslabshop.com]

Stability and Storage of Tetracosane-d50: A Technical Guide for Researchers

Introduction

Tetracosane-d50 (C24D50) is a deuterated form of the long-chain alkane, tetracosane. Its chemical inertness and distinct mass signature make it an invaluable tool in various scientific disciplines, particularly as an internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Ensuring the stability of Tetracosane-d50 is paramount for the accuracy and reproducibility of experimental results. This technical guide provides an in-depth overview of the stability and recommended storage conditions for Tetracosane-d50, compiled from available data and best practices for handling deuterated compounds.

Chemical and Physical Properties

Understanding the fundamental properties of Tetracosane-d50 is crucial for its proper handling and storage. As a saturated hydrocarbon, it is non-polar and hydrophobic, rendering it insoluble in water but soluble in organic solvents such as hexane (B92381), dichloromethane, and chloroform.[2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can enhance both the chemical and metabolic stability of the molecule.[3]

Property	Value
Molecular Formula	C24D50
Molecular Weight	388.96 g/mol
Melting Point	49-52 °C
Boiling Point	391 °C
Appearance	White to off-white solid

Stability Profile

While specific, long-term quantitative stability studies on solid Tetracosane-d50 are not extensively published, its widespread and successful use as an internal standard in demanding analytical protocols attests to its high stability under typical laboratory conditions.[4][5][6] Stability can be inferred from its chemical nature and from general principles of deuterated compound stability.

Solid (Neat) Form:

In its solid, neat form, Tetracosane-d50 is considered to be chemically stable.[2] As a long-chain alkane, it is not susceptible to hydrolysis and is relatively resistant to oxidation under ambient conditions. To ensure long-term stability, it should be protected from excessive heat and light.

In Solution:

The stability of Tetracosane-d50 in solution is dependent on the solvent and storage conditions. Stock solutions are typically prepared in high-purity organic solvents like hexane or dichloromethane. For internal standard solutions, stability is critical for the duration of an analytical run. It is best practice to prepare fresh working solutions daily; however, stock solutions can be stable for longer periods when stored appropriately.[7]

Forced Degradation:

Forced degradation studies are designed to accelerate the degradation of a compound to identify potential degradation products and pathways.[8][9][10] For a stable molecule like Tetracosane-d50, harsh conditions would be required to induce significant degradation. Potential degradation pathways for long-chain alkanes under severe oxidative or thermal stress could involve chain cleavage to form smaller alkanes, alcohols, aldehydes, and carboxylic acids.

Recommended Storage Conditions

Proper storage is essential to maintain the integrity and purity of Tetracosane-d50. The following recommendations are based on manufacturer guidelines and best practices for stable isotope-labeled compounds.

Form	Storage Temperature	Duration	Additional Considerations
Solid (Neat)	Room Temperature	Years	Store in a tightly sealed container in a dry, dark place.
≤8°C (Refrigerated)	Extended multi-year	For maximum long-term stability, store in a desiccator to protect from moisture.[7]
Stock Solutions	-20°C (Frozen)	Several Months	Use amber glass vials to protect from light and ensure the cap is tightly sealed to prevent solvent evaporation.[7]
Working Solutions	2-8°C (Refrigerated)	Short-term (up to 1 month)	It is highly recommended to prepare fresh working solutions for each analytical batch to ensure the highest accuracy.[7]

Experimental Protocols

The following are generalized protocols for assessing the stability of Tetracosane-d50.

Protocol 1: Long-Term Stability Assessment of a Stock Solution

• Preparation: Prepare a stock solution of Tetracosane-d50 in a high-purity solvent (e.g., hexane) at a known concentration.

• Storage: Aliquot the stock solution into multiple amber glass vials with tightly sealed caps (B75204) and store them at -20°C.

• Initial Analysis: Immediately after preparation, analyze a fresh aliquot by a validated GC-MS method to establish the initial peak area and purity.

• Time-Point Analysis: At predetermined time points (e.g., 1, 3, 6, 12 months), retrieve an aliquot from the freezer, allow it to equilibrate to room temperature, and analyze it using the same GC-MS method.

• Evaluation: Compare the peak area and purity of the stored sample to the initial analysis. A deviation of more than a predefined percentage (e.g., ±15%) may indicate degradation.

Protocol 2: Freeze-Thaw Stability

• Preparation: Prepare quality control (QC) samples by spiking a relevant matrix with low and high concentrations of Tetracosane-d50.

• Freeze-Thaw Cycles: Subject the QC samples to a minimum of three freeze-thaw cycles. A single cycle consists of freezing the samples at -20°C or -80°C for at least 12 hours, followed by thawing unassisted at room temperature.[11]

• Analysis: After the final thaw, analyze the QC samples using a validated analytical method.

• Evaluation: Compare the analytical results of the freeze-thaw samples to those of freshly prepared QC samples.

Visualizations

Below are diagrams illustrating key workflows related to the stability and analysis of Tetracosane-d50.

Caption: Workflow for assessing the stability of a Tetracosane-d50 solution.

Caption: Potential degradation pathway for long-chain alkanes under stress conditions.

Conclusion

Tetracosane-d50 is a highly stable molecule, particularly in its solid form. When handled and stored according to the recommendations outlined in this guide, it will maintain its purity and integrity, ensuring its reliability as an internal standard for quantitative analysis. For applications requiring the utmost accuracy, it is always prudent to perform stability assessments under the specific experimental conditions being employed.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tetracosane – Comprehensive Guide for Researchers and Industry Professionals - Amerigo Scientific [amerigoscientific.com]
• 3. openscholarship.wustl.edu [openscholarship.wustl.edu]
• 4. benchchem.com [benchchem.com]
• 5. polarresearch.net [polarresearch.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmasm.com [pharmasm.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Tetracosane-d50 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chemistry, particularly within chromatographic and mass spectrometric techniques, the accuracy and reliability of quantitative analysis are paramount. The use of an internal standard is a critical practice to ensure precision by correcting for variations that can occur during sample preparation, injection, and instrument response. Tetracosane-d50 (C24D50), the deuterated analog of tetracosane, serves as an exemplary internal standard for the quantification of a wide array of non-polar and semi-volatile organic compounds. Its chemical inertness, thermal stability, and distinct mass-to-charge ratio make it an ideal choice for applications in environmental monitoring, drug development, and forensic analysis.[1][2]

The principle of using a deuterated internal standard lies in its chemical similarity to the analyte of interest.[3][4] Tetracosane-d50 co-elutes or elutes very closely to analytes of similar polarity and volatility, ensuring that it experiences similar effects from the sample matrix and analytical system.[3] Because it is isotopically labeled, it is readily distinguishable from the non-deuterated analyte by mass spectrometry, allowing for accurate ratiometric quantification. This document provides detailed application notes and experimental protocols for the effective utilization of Tetracosane-d50 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Physicochemical Properties of Tetracosane-d50

Property	Value
Molecular Formula	C24D50
Molecular Weight	388.96 g/mol
Boiling Point	391 °C
Melting Point	49-52 °C
Appearance	White solid
Solubility	Soluble in non-polar organic solvents (e.g., hexane (B92381), chloroform, ethyl acetate)
Isotopic Purity	Typically ≥98 atom % D

Application 1: Quantification of Total Petroleum Hydrocarbons (TPH) in Environmental Soil Samples

This protocol outlines the use of Tetracosane-d50 as an internal standard for the quantitative analysis of total petroleum hydrocarbons in soil by GC-MS.

Experimental Protocol

1. Materials and Reagents

• Tetracosane-d50

• Hexane (pesticide grade or equivalent)

• Dichloromethane (DCM, pesticide grade or equivalent)

• Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours)

• Silica (B1680970) gel (activated at 180°C for 6 hours)

• TPH standard mix

• Soil sample

2. Preparation of Solutions

• Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 10 mg of Tetracosane-d50 and dissolve it in 100 mL of hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting a TPH standard mix with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. To each calibration standard, add a constant amount of the Tetracosane-d50 IS stock solution to yield a final IS concentration of 10 µg/mL.

3. Sample Preparation and Extraction

• Weigh 10 g of the soil sample and mix it with 10 g of anhydrous sodium sulfate.

• Spike the sample with a known volume of the Tetracosane-d50 IS stock solution.

• Extract the sample using an accelerated solvent extractor (ASE) with a 1:1 mixture of hexane and DCM at 100°C and 1500 psi.

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup: Pack a chromatography column with 4 g of activated silica gel. Pre-elute the column with hexane. Transfer the concentrated extract to the column and elute the TPH fraction with 50 mL of hexane.

• Concentrate the eluate to a final volume of 1 mL.

4. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 290°C.

• Oven Program: Initial temperature of 40°C for 2 minutes, ramp to 200°C at 20°C/min, then ramp to 300°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Parameters:

  • Transfer Line: 290°C

  • Ion Source: 230°C

  • Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Characteristic ions for TPH components and m/z 389 for Tetracosane-d50.

5. Data Analysis and Quantification

• Integrate the peak areas of the target analytes and the internal standard.

• Calculate the response factor (RF) for each analyte in the calibration standards relative to the internal standard.

• Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration ratio.

• Determine the concentration of TPH in the soil sample by applying the response factors to the peak area ratios obtained from the sample analysis.

Expected Quantitative Performance

Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	≥ 0.995	0.998
Accuracy (Recovery)	80-120%	95-105%
Precision (RSD)	≤ 15%	< 10%
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10	Analyte-dependent

Experimental Workflow

Caption: Workflow for TPH quantification in soil using Tetracosane-d50.

Application 2: Quantification of a Therapeutic Drug in Human Plasma

This protocol describes the use of Tetracosane-d50 as an internal standard for the quantification of a hypothetical non-polar drug in human plasma by GC-MS. This approach is suitable for pre-clinical or clinical drug development studies.

Experimental Protocol

1. Materials and Reagents

• Tetracosane-d50

• Analyte (Drug) reference standard

• Human plasma (blank)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Chloroform (HPLC grade)

2. Preparation of Solutions

• Internal Standard (IS) Working Solution (1 µg/mL): Prepare a stock solution of Tetracosane-d50 in methanol (100 µg/mL) and dilute it with methanol to obtain a working solution of 1 µg/mL.

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the drug and dissolve it in 10 mL of methanol.

• Calibration Standards and Quality Controls (QCs): Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and QC samples (e.g., low, medium, high concentrations) by spiking appropriate amounts of the analyte stock solution into blank human plasma.

3. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the Tetracosane-d50 IS working solution (1 µg/mL).

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of a 9:1 chloroform/methanol mixture.

4. GC-MS Analysis

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: HP-5MS (12 m x 0.20 mm, 0.33 µm film thickness) or equivalent.

• Injector: Split mode (e.g., 60:1) at 270°C.

• Oven Program: Isothermal at 230°C for 4 minutes, then ramp to 320°C at 30°C/min, and hold for 3 minutes.

• Carrier Gas: Hydrogen or Helium at a constant flow of 1.0 mL/min.

• MS Parameters:

  • Transfer Line: 280°C

  • Ion Source: 230°C

  • Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: A specific, abundant, and stable ion for the drug analyte and m/z 389 for Tetracosane-d50.

5. Data Analysis and Quantification

• Follow the same data analysis procedure as described in Application 1 to construct a calibration curve and determine the concentration of the drug in the plasma samples.

Expected Quantitative Performance

Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	≥ 0.995	0.999
Accuracy (Recovery)	85-115%	98-102%
Precision (RSD)	≤ 15%	< 5%
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10	1 ng/mL

Logical Relationship of the Internal Standard Method

Caption: Logic of quantification using an internal standard.

Best Practices and Considerations

• Purity of Internal Standard: Always ensure the isotopic and chemical purity of the Tetracosane-d50 standard to avoid interference with the analyte signal.

• Co-elution: While ideal, co-elution is not strictly necessary as long as the internal standard and analyte experience similar chromatographic conditions. The key is consistent elution behavior.

• Matrix Effects: The use of a deuterated internal standard is highly effective at compensating for matrix effects that can cause ion suppression or enhancement in the mass spectrometer.

• Concentration of Internal Standard: The concentration of the internal standard should be chosen to be within the linear range of the detector and comparable to the expected concentration of the analyte in the samples.

• Method Validation: All quantitative methods using an internal standard must be thoroughly validated for linearity, accuracy, precision, selectivity, and stability according to relevant regulatory guidelines.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetracosane-d50 in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Tetracosane-d50 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. These guidelines are intended for researchers, scientists, and professionals in drug development involved in the quantitative analysis of semi-volatile organic compounds.

Introduction to Tetracosane-d50 as an Internal Standard

Tetracosane-d50 (C24D50) is the deuterated form of n-tetracosane, a long-chain aliphatic hydrocarbon. Its chemical and physical properties closely mimic those of many semi-volatile organic compounds, making it an excellent internal standard for GC-MS analysis. The key advantages of using a deuterated internal standard like Tetracosane-d50 include:

• Correction for Variability: It compensates for variations in sample preparation, extraction, and instrument response, leading to improved accuracy and precision.[1]

• Matrix Effect Compensation: Due to its similar chromatographic behavior to the analytes of interest, it helps to mitigate the impact of matrix effects, which can cause ion suppression or enhancement in the mass spectrometer.

• Distinct Mass Signal: The mass difference between Tetracosane-d50 and the corresponding non-deuterated analytes allows for clear differentiation by the mass spectrometer without chromatographic interference.

Chemical Properties of Tetracosane-d50:

Property	Value
Chemical Formula	C₂₄D₅₀
CAS Number	16416-32-3
Molecular Weight	388.96 g/mol
Appearance	White Solid
Isotopic Purity	Typically >98 atom % D

Application in Environmental Analysis: Quantification of Total Petroleum Hydrocarbons (TPH) and n-Alkanes

Tetracosane-d50 is widely employed as an internal standard for the precise quantification of total petroleum hydrocarbons (TPH) and individual n-alkanes in environmental matrices such as soil, sediment, and water.[2][3][4][5]

Experimental Protocol

This protocol outlines the steps for the analysis of TPH and n-alkanes in soil samples.

a) Sample Preparation and Extraction:

• Sample Homogenization: Ensure the soil sample is thoroughly homogenized to guarantee representativeness.

• Internal Standard Spiking: Accurately weigh approximately 10 g of the homogenized soil sample into an extraction thimble. Spike the sample with a known amount of Tetracosane-d50 solution (e.g., 100 µL of a 10 µg/mL solution in hexane). The spiking level should be chosen to be within the calibration range of the instrument.

• Extraction:

  • Soxhlet Extraction: Place the spiked sample in a Soxhlet apparatus and extract with a 1:1 mixture of acetone (B3395972) and n-heptane for 8-16 hours.

  • Accelerated Solvent Extraction (ASE): Pack an ASE cell with the spiked sample. Extract with n-hexane at 100°C and 1500 psi for two static cycles.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

b) Cleanup:

• Column Preparation: Prepare a chromatography column by packing it with a small plug of glass wool, followed by 10 g of activated Florisil®, and topped with 1-2 cm of anhydrous sodium sulfate.

• Elution: Pre-elute the column with n-heptane. Transfer the concentrated extract onto the column and elute the aliphatic hydrocarbon fraction with n-heptane.

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL.

c) GC-MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Injector Temperature	290 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	40°C (hold 2 min), ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min.
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	m/z 71 for n-alkanes, m/z 388.8 for Tetracosane-d50 (quantifier ion), m/z 66.1 (qualifier ion)[4]

d) Calibration and Quantification:

• Calibration Standards: Prepare a series of calibration standards containing the target n-alkanes at various concentrations (e.g., 0.05, 0.1, 0.5, 1.0, 2.0, 5.0, and 10 µg/mL).[4] Spike each standard with the same amount of Tetracosane-d50 as the samples.

• Analysis: Inject 1 µL of each calibration standard and sample extract into the GC-MS.

• Quantification: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of the analytes in the samples using the regression equation from the calibration curve. A coefficient of determination (R²) of ≥ 0.995 is generally considered acceptable.[1]

Data Presentation

Table 1: Example Calibration Data for n-Hexadecane using Tetracosane-d50 as an Internal Standard

Standard Concentration (µg/mL)	n-Hexadecane Peak Area	Tetracosane-d50 Peak Area	Peak Area Ratio (Analyte/IS)
0.05	15,234	305,123	0.050
0.1	30,897	306,543	0.101
0.5	155,432	304,987	0.510
1.0	310,876	305,678	1.017
2.0	625,432	306,112	2.043
5.0	1,543,210	305,890	5.045
10.0	3,098,765	306,234	10.119
R²	0.9998

Table 2: Method Validation Data for TPH Analysis in Spiked Soil Samples

Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9995	≥ 0.995
Accuracy (Recovery)	95.8% - 104.2%	80% - 120%
Precision (RSD)	< 7%	≤ 15%
Limit of Detection (LOD)	0.5 mg/kg	Reportable
Limit of Quantitation (LOQ)	1.5 mg/kg	Reportable

Experimental Workflow Diagram

GC-MS workflow for environmental analysis.

Application in Pharmaceutical Analysis

In the pharmaceutical industry, GC-MS is a critical tool for ensuring the purity, safety, and quality of drug products.[6][7] While the use of a deuterated analog of the active pharmaceutical ingredient (API) is the gold standard for bioanalytical assays, Tetracosane-d50 can serve as a valuable internal standard in other applications, such as:

• Analysis of Excipients: Quantifying potential impurities or degradation products in raw material excipients.

• Leachable and Extractable Studies: Identifying and quantifying compounds that may migrate from container closure systems into the drug product.

• Cleaning Validation: Ensuring that manufacturing equipment is free from residual APIs and cleaning agents.

The principle of using a chemically inert, chromatographically distinct internal standard like Tetracosane-d50 remains the same: to ensure accurate and precise quantification of semi-volatile organic compounds.

Experimental Protocol: Analysis of a Semi-Volatile Impurity in a Pharmaceutical Excipient

This protocol provides a general framework. Specific parameters should be optimized based on the analyte and matrix.

a) Standard and Sample Preparation:

• Internal Standard Stock Solution: Prepare a 100 µg/mL stock solution of Tetracosane-d50 in a suitable solvent (e.g., dichloromethane).

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of the target impurity.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution and spiking each with the Tetracosane-d50 stock solution to a final concentration of 1 µg/mL.

• Sample Preparation: Dissolve a known amount of the excipient in a suitable solvent. Spike with the Tetracosane-d50 stock solution to a final concentration of 1 µg/mL. Further sample cleanup (e.g., solid-phase extraction) may be necessary depending on the complexity of the excipient matrix.

b) GC-MS Instrumentation and Conditions:

The instrumental conditions would be similar to those described for environmental analysis but may require optimization of the GC oven temperature program to achieve optimal separation of the target impurity from other components in the excipient.

c) Method Validation:

The analytical method should be validated according to regulatory guidelines (e.g., ICH Q2(R1)). Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of scatter between a series of measurements.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[1]

Data Presentation

Table 3: Comparison of Internal Standard Performance in Pharmaceutical Analysis

Performance Parameter	Tetracosane-d50 (as a surrogate IS)	Deuterated Analyte (Analyte-dₓ)
Chemical Similarity	Low to Moderate	High
Correction for Matrix Effects	Good	Excellent
Correction for Derivatization	Moderate	Excellent
Cost	Low	High
Availability	High	Moderate to Low

Logical Relationship Diagram for Internal Standard Selection

Decision workflow for internal standard selection.

Conclusion

Tetracosane-d50 is a robust and reliable internal standard for the quantitative analysis of semi-volatile organic compounds by GC-MS. Its application in environmental monitoring is well-established, providing accurate quantification of hydrocarbons. In the pharmaceutical industry, while deuterated analogs of the API are preferred for bioanalysis, Tetracosane-d50 serves as a valuable tool for various applications, including the analysis of excipients and extractables/leachables. The detailed protocols and validation data presented here provide a solid foundation for researchers and scientists to develop and implement high-quality analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification and interpretation of total petroleum hydrocarbons in sediment samples by a GC/MS method and comparison with EPA 418.1 and a rapid field method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AGS – Association of Geotechnical and Geoenvironmental Specialists – A comprehensive comparison of field-based analytical technologies for both qualitative and quantitative determination of petroleum hydrocarbons in soils [ags.org.uk]
• 4. researchgate.net [researchgate.net]
• 5. nepc.gov.au [nepc.gov.au]
• 6. omicsonline.org [omicsonline.org]
• 7. openaccessjournals.com [openaccessjournals.com]

Application Notes and Protocols for the Use of Tetracosane-d50 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In environmental science, the precise and accurate quantification of organic pollutants is crucial for assessing the extent of contamination and the efficacy of remediation efforts. Tetracosane-d50 (n-C24D50), a deuterated long-chain aliphatic hydrocarbon, serves as an invaluable tool in these analyses. Its chemical and physical properties closely mirror those of many target analytes, such as those found in petroleum hydrocarbons, making it an ideal internal standard for analytical techniques like gas chromatography-mass spectrometry (GC-MS).[1][2] The use of isotopically labeled standards, such as Tetracosane-d50, in isotope dilution mass spectrometry (IDMS) is a highly accurate method for quantifying environmental contaminants.[2] This approach corrects for variations and losses that can occur during sample extraction, cleanup, and instrumental analysis, thereby significantly improving the accuracy and precision of the results.[2]

These application notes provide a comprehensive protocol for the utilization of Tetracosane-d50 as an internal standard for the quantitative analysis of aliphatic hydrocarbons and Total Petroleum Hydrocarbons (TPH) in various environmental matrices, including soil, sediment, and water.

Applications

The primary applications of Tetracosane-d50 in environmental sample analysis include:

• Internal Standard for n-Alkanes and Isoprenoids: It is used for the precise quantification of straight-chain alkanes (typically in the C10 to C40 range) and branched alkanes like pristane (B154290) and phytane (B1196419) in soil, sediment, and biological samples.[1]

• Quantification of Total Petroleum Hydrocarbons (TPH): In TPH analysis, which measures a broad range of hydrocarbons, Tetracosane-d50 is employed to ensure accurate quantification of the overall hydrocarbon content.[1]

• Tracer in Environmental Fate and Transport Studies: Beyond its role as an internal standard, deuterated alkanes can be used as tracers to study the movement, degradation, and transformation of contaminants in the environment.[2]

Data Presentation

The following tables summarize typical quantitative performance data for analytical methods employing Tetracosane-d50 as an internal standard.

Table 1: Method Detection Limits (MDL) and Reporting Limits (RL) for TPH in Soil and Water

Analyte/Matrix	Method Detection Limit (MDL)	Reporting Limit (RL)
TPH (Diesel Range Organics) in Soil	5 - 10 mg/kg	10 - 20 mg/kg
TPH (Gasoline Range Organics) in Soil	1 - 5 mg/kg	5 - 10 mg/kg
TPH (Diesel Range Organics) in Water	50 - 100 µg/L	100 - 200 µg/L
TPH (Gasoline Range Organics) in Water	10 - 50 µg/L	50 - 100 µg/L

Data compiled from typical performance of methods described in environmental analysis literature.

Table 2: Typical Recovery and Precision for Hydrocarbon Analysis using Tetracosane-d50

Analyte	Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
n-Alkanes (C10-C40)	Soil	50 mg/kg	85 - 110	< 15
Total Petroleum Hydrocarbons	Sediment	100 mg/kg	80 - 115	< 20
n-Alkanes (C10-C40)	Water	100 µg/L	90 - 105	< 10

Acceptance criteria for RSD are typically ≤ 15% for intra-day precision and ≤ 20% for inter-day precision.[3]

Experimental Protocols

This section provides a detailed methodology for the analysis of hydrocarbons in soil/sediment samples using Tetracosane-d50 as an internal standard.

Sample Preparation and Internal Standard Spiking

• Homogenization: Homogenize the collected soil or sediment sample to ensure uniformity.

• Weighing: Accurately weigh a representative portion of the homogenized sample (e.g., 10-30 g) into an extraction thimble or cell.

• Internal Standard Spiking: Spike the sample with a known amount of Tetracosane-d50 internal standard solution. The spiking level should be chosen to result in a final extract concentration that falls within the instrument's calibration range.[1]

Extraction

Choose one of the following extraction methods:

• Soxhlet Extraction: Place the spiked sample in a cellulose (B213188) thimble and extract with a 1:1 mixture of acetone (B3395972) and n-heptane for 8-16 hours.[1]

• Accelerated Solvent Extraction (ASE): Pack an ASE cell with the spiked sample and extract with n-hexane at 100°C and 1500 psi for two static cycles.[1]

Extract Cleanup

To remove polar interferences that may affect the GC-MS analysis, a cleanup step is necessary.

• Concentration: Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Silica (B1680970) Gel Chromatography: Prepare a small chromatography column packed with activated silica gel. Apply the concentrated extract to the top of the column and elute the hydrocarbon fraction with a nonpolar solvent such as hexane. Polar compounds will be retained on the silica gel.

• Final Concentration: Concentrate the cleaned-up extract to the final desired volume (e.g., 1 mL) for GC-MS analysis.

GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.

Typical GC-MS Conditions:

Parameter	Condition
Injector Temperature	280°C
Injection Volume	1 µL (Splitless)
Carrier Gas	Helium
Oven Program	40°C (hold 2 min), ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min.[1]
Transfer Line Temperature	290°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Spectrometer Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	m/z 71 for n-alkanes, and the molecular ion of Tetracosane-d50 (e.g., m/z 400).[1]

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing the target analytes (e.g., a mixture of n-alkanes) at various concentrations.

• Internal Standard Addition: Spike each calibration standard with the same amount of Tetracosane-d50 internal standard as used for the samples.[1]

• Analysis: Inject the calibration standards and the sample extracts into the GC-MS.

• Quantification: Identify the target analytes based on their retention times. The concentration of each analyte is calculated by comparing the peak area ratio of the analyte to the internal standard in the sample with the calibration curve generated from the standards.

Mandatory Visualization

Caption: Workflow for the analysis of environmental samples using Tetracosane-d50.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Preparation of Tetracosane-d50 Stock Solution: An Application Note and Protocol

Introduction

Tetracosane-d50 (C24D50) is the deuterated analogue of n-tetracosane, a 24-carbon straight-chain alkane.[1] Its high isotopic purity makes it an invaluable tool in various analytical and research applications.[1] Primarily, it serves as an internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2][3] It is also utilized as a tracer in metabolic studies and in the investigation of molecular dynamics.[2][3] The substitution of hydrogen with deuterium (B1214612) alters the compound's mass, allowing for its clear differentiation from its non-deuterated counterpart in mass spectrometric analyses.[3] Proper preparation of a stock solution is the first critical step to ensure accuracy and reproducibility in experiments utilizing this standard. This document provides a detailed protocol for the preparation of a Tetracosane-d50 stock solution for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Tetracosane-d50 is a white solid at room temperature.[4][5] It is characterized by its hydrophobic nature, rendering it insoluble in water but soluble in various organic solvents.[1][2]

Quantitative Data Summary

A summary of the key quantitative data for Tetracosane-d50 is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C24D50	[1][4][6][7]
Molecular Weight	~388.96 g/mol	[4][5][7][8]
CAS Number	16416-32-3	[1][4][6]
Melting Point	49-52 °C	[4][5][9]
Boiling Point	~391 °C	[4][5]
Solubility in Water	< 0.1 mg/mL (insoluble)	[2]
Solubility in Organic Solvents	Soluble in Chloroform (Slightly), Ethyl Acetate (Slightly), Isooctane (B107328)	[5][10][11]
Purity (typical)	>95% to 98 atom % D	[1]

Experimental Protocol: Preparation of a 1 mg/mL Tetracosane-d50 Stock Solution

This protocol details the preparation of a 1 mg/mL stock solution of Tetracosane-d50 in isooctane, a common solvent for GC-MS analysis.[11]

Materials:

• Tetracosane-d50 (solid)

• Isooctane (HPLC or analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Volumetric flask (e.g., 10 mL, Class A)

• Glass Pasteur pipette or syringe

• Weighing paper or boat

• Spatula

• Vortex mixer

• Ultrasonic bath (optional)

• Amber glass vial with a PTFE-lined cap for storage

• Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-resistant gloves

Procedure:

• Preparation and Weighing:

  • Ensure all glassware is clean and dry to prevent contamination.[12]

  • Bring the Tetracosane-d50 container to room temperature before opening to minimize moisture condensation.[13]

  • Tare the analytical balance with a clean weighing paper or boat.

  • Carefully weigh 10 mg of Tetracosane-d50 using a clean spatula. Record the exact weight.

• Dissolution:

  • Quantitatively transfer the weighed Tetracosane-d50 to the 10 mL volumetric flask.

  • Add a small amount of isooctane (approximately 2-3 mL) to the weighing paper/boat to rinse any residual solid and transfer the rinse to the volumetric flask.

  • Add isooctane to the volumetric flask until it is about half-full.

  • Cap the flask and gently swirl to dissolve the solid.

  • Use a vortex mixer for 30-60 seconds to ensure complete dissolution. If the solid does not dissolve readily, sonication in an ultrasonic bath for 5-10 minutes can be beneficial.

• Final Dilution and Homogenization:

  • Once the Tetracosane-d50 is completely dissolved, carefully add isooctane to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Cap the flask securely and invert it 10-15 times to ensure the solution is homogeneous.

• Storage:

  • Transfer the stock solution to a clean, labeled amber glass vial with a PTFE-lined cap to protect it from light.[14]

  • The label should include the compound name (Tetracosane-d50), concentration (1 mg/mL), solvent (isooctane), preparation date, and the preparer's initials.

  • Store the stock solution at room temperature.[5][10] For long-term storage, refrigeration may be considered, but ensure the compound remains in solution at the storage temperature.[13]

Safety Precautions:

• Perform all handling of solid Tetracosane-d50 and organic solvents in a well-ventilated fume hood.

• Consult the Safety Data Sheet (SDS) for Tetracosane-d50 and the solvent being used before starting the procedure.[9]

• Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

• Dispose of all chemical waste according to institutional and local regulations.

Workflow Diagram

Caption: Workflow for Tetracosane-d50 Stock Solution Preparation.

Applications of Tetracosane-d50 Stock Solution

The prepared stock solution can be further diluted to create working standards for various applications.

• Internal Standard in GC-MS and LC-MS: A known amount of the Tetracosane-d50 stock solution is spiked into samples before analysis. The consistent signal of the deuterated standard allows for accurate quantification of the non-deuterated analyte by correcting for variations in sample preparation and instrument response.[2]

• Tracer Studies: In metabolic or environmental fate studies, Tetracosane-d50 can be introduced into a system, and its pathway and degradation products can be tracked using mass spectrometry.[2]

• NMR Spectroscopy: While less common for this specific compound, deuterated standards can be used in quantitative NMR (qNMR) applications.[1]

Handling and Storage of Deuterated Compounds

To maintain the integrity of the Tetracosane-d50 stock solution, proper handling and storage are crucial.

• Hygroscopicity: Many deuterated compounds are hygroscopic and can exchange deuterium with atmospheric moisture.[13][15] Always keep containers tightly sealed when not in use.

• Light and Temperature Sensitivity: Store the solution in amber vials to prevent photodegradation.[14] While Tetracosane-d50 is stable at room temperature, long-term storage in a refrigerator may extend its shelf life.[5][10][13]

• Preventing Contamination: Use clean glassware and pipette tips to avoid introducing impurities that could interfere with sensitive analyses.[12]

By following this detailed protocol, researchers can confidently prepare accurate and stable stock solutions of Tetracosane-d50 for their analytical needs.

References

• 1. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Buy Tetracosane-D50 (EVT-306435) | 16416-32-3 [evitachem.com]
• 4. Page loading... [guidechem.com]
• 5. N-TETRACOSANE-D50 One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. Tetracosane-d50 | C24H50 | CID 27870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. n-Tetracosane (D50,98%) | LGC Standards [lgcstandards.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. N-TETRACOSANE-D50 CAS#: 16416-32-3 [m.chemicalbook.com]
• 11. esslabshop.com [esslabshop.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. phytotechlab.com [phytotechlab.com]
• 15. benchchem.com [benchchem.com]

Application of Tetracosane-d50 in Hydrocarbon Analysis: A Detailed Guide for Researchers

Introduction

In the quantitative analysis of hydrocarbons, particularly in complex environmental and biological matrices, achieving accuracy and precision is paramount. Gas chromatography coupled with mass spectrometry (GC-MS) is a cornerstone technique for this purpose. The use of an internal standard is a critical component of a robust analytical method, designed to correct for variations in sample preparation, extraction efficiency, and instrument response.[1][2] Tetracosane-d50 (C24D50), a deuterated form of the long-chain n-alkane tetracosane, serves as an exemplary internal standard for the analysis of aliphatic hydrocarbons and Total Petroleum Hydrocarbons (TPH).[3][4]

Its chemical and physical properties closely mimic those of the target analytes within the diesel and oil range, ensuring it behaves similarly during extraction and analysis. However, its significantly different mass-to-charge ratio allows for clear differentiation from the non-deuterated target compounds by the mass spectrometer.[3] This document provides detailed application notes and protocols for the use of tetracosane-d50 in hydrocarbon analysis, aimed at researchers, scientists, and drug development professionals.

Principle of Internal Standard Method

The internal standard method involves adding a known amount of a specific compound—in this case, tetracosane-d50—to every sample, calibration standard, and quality control sample. The quantification of target analytes is then based on the ratio of the analyte's response to the internal standard's response. This approach effectively normalizes the results, compensating for potential errors introduced during the analytical workflow, such as variations in injection volume or sample loss during cleanup.

Internal standard quantification workflow.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for a GC-MS method for the analysis of aliphatic hydrocarbons (C10-C40) using tetracosane-d50 as an internal standard. This data is illustrative and represents achievable performance under optimized conditions.

Table 1: Method Validation Parameters & Acceptance Criteria

Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	≥ 0.995	> 0.998
Accuracy (% Recovery)	80 - 120%	92 - 108%
Precision (RSD)	≤ 15%	< 10%
Limit of Detection (LOD)	S/N Ratio ≥ 3:1	Analyte-specific (low ng/mL)
Limit of Quantitation (LOQ)	S/N Ratio ≥ 10:1	Analyte-specific (mid ng/mL)

Data synthesized from multiple sources for illustrative purposes.[1][3]

Table 2: Illustrative Calibration Curve Data for n-Eicosane (C20)

Concentration (µg/mL)	Analyte Area (C20)	IS Area (C24-d50)	Area Ratio (C20/IS)
0.05	15,500	505,000	0.031
0.10	32,000	510,000	0.063
0.50	165,000	500,000	0.330
1.00	340,000	515,000	0.660
2.00	675,000	508,000	1.329
5.00	1,680,000	512,000	3.281
10.00	3,350,000	505,000	6.634

Internal Standard (IS) concentration is constant at 1.0 µg/mL.

Table 3: Analysis of a Certified Reference Material (CRM) - Example Data

Analyte	Certified Value (mg/kg)	Measured Value (mg/kg)	Recovery (%)
n-Heptadecane (C17)	12.5 ± 1.1	11.9	95.2
Pristane	15.2 ± 1.4	14.5	95.4
n-Octadecane (C18)	14.8 ± 1.2	15.1	102.0
Phytane	13.5 ± 1.3	13.1	97.0
n-Tetracosane (C24)	15.8 ± 1.5	16.2	102.5

CRM data is illustrative and based on typical performance for hydrocarbon analysis in sediment.

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of aliphatic hydrocarbons in environmental samples using tetracosane-d50 as an internal standard.

Detailed experimental workflow.

Protocol 1: Sample Preparation, Extraction, and Cleanup

• Internal Standard Spiking: To a known mass of the sample (e.g., 10 g of soil or sediment), add a precise volume of tetracosane-d50 solution to achieve a final extract concentration within the instrument's calibration range (e.g., 1.0 µg/mL).[4]

• Extraction: Choose one of the following methods:

  • Soxhlet Extraction: Place the spiked sample in a cellulose (B213188) thimble and extract with a 1:1 mixture of acetone and n-heptane for 8-16 hours.[4]

  • Accelerated Solvent Extraction (ASE): Pack an ASE cell with the spiked sample. Extract with n-hexane at 100°C and 1500 psi for two static cycles.[4]

• Concentration: Concentrate the resulting extract to approximately 1-2 mL using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup (to remove polar interferences): a. Prepare a chromatography column packed with activated Florisil® topped with anhydrous sodium sulfate. b. Pre-elute the column with n-heptane. c. Load the concentrated extract onto the column. d. Elute the aliphatic hydrocarbon fraction with n-heptane and collect the eluate.[4]

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.[4]

Protocol 2: GC-MS Instrumental Analysis

• Instrument Setup:

  • Gas Chromatograph: Agilent 6890 or equivalent.

  • Mass Spectrometer: Agilent 5973 or equivalent.

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[3]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• GC Conditions:

  • Inlet: Splitless mode, 280°C.

  • Oven Program: 40°C (hold 2 min), ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min.[4]

• MS Conditions:

  • Ion Source: Electron Impact (EI), 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Target n-Alkanes: m/z 71 (quantifier), m/z 57, 85 (qualifiers).

    • Tetracosane-d50 (IS): m/z 66.1 (quantifier), m/z 50.1, 82.1, 388.8 (qualifiers).[3]

• Analysis Sequence: a. Inject 1 µL of the final extract into the GC-MS. b. Run calibration standards (e.g., 0.05 to 10 µg/mL) containing the target analytes and a constant concentration of tetracosane-d50.[3] c. Run a method blank and a quality control sample with each batch of samples.

Protocol 3: Data Analysis and Quantification

• Peak Identification: Identify the target n-alkanes and tetracosane-d50 in the chromatograms based on their retention times and the presence of their respective quantifier and qualifier ions.

• Calibration Curve Generation: For each target analyte, calculate the response factor (RF) or plot a calibration curve of the peak area ratio (analyte area / IS area) against the analyte concentration for the calibration standards. The curve should have a correlation coefficient (R²) of ≥ 0.995.[1]

• Quantification: Calculate the concentration of each analyte in the sample extracts using the generated calibration curve and the measured peak area ratio from the sample.

• Final Calculation: Adjust the calculated concentration to account for the initial sample weight and any dilution factors to report the final concentration in units such as mg/kg.

Conclusion

Tetracosane-d50 is a highly effective internal standard for the quantitative analysis of aliphatic hydrocarbons by GC-MS. Its chemical inertness, thermal stability, and distinct mass spectrum make it ideal for correcting analytical variability, thereby enhancing the accuracy and reliability of results. The protocols and data presented provide a comprehensive framework for researchers and scientists to develop and validate robust analytical methods for hydrocarbon analysis in various complex matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification and interpretation of total petroleum hydrocarbons in sediment samples by a GC/MS method and comparison with EPA 418.1 and a rapid field method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]

Application Notes and Protocols for the Quantification of Alkanes Using Tetracosane-d50

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of aliphatic hydrocarbons (alkanes) in various matrices using Tetracosane-d50 as an internal standard. The methodologies detailed below are primarily centered around gas chromatography coupled with mass spectrometry (GC-MS), a robust and widely used technique for this purpose.

Introduction

Accurate quantification of alkanes is crucial in diverse fields such as environmental monitoring, geochemistry, and the analysis of petroleum-derived products. The use of a stable isotope-labeled internal standard is the gold standard for achieving high accuracy and precision in quantitative mass spectrometry.[1] Tetracosane-d50, the deuterated form of n-tetracosane, is an ideal internal standard for the analysis of C10 to C40 n-alkanes and isoprenoids.[2] Its chemical and physical properties closely mimic those of the target analytes, ensuring similar behavior during sample extraction, cleanup, and chromatographic analysis. This co-elution, combined with its distinct mass-to-charge ratio, allows for effective correction of variations in sample preparation and instrument response.[2]

Key Applications

• Environmental Analysis: Quantification of total petroleum hydrocarbons (TPH) and specific n-alkanes in soil, sediment, and water samples to assess contamination levels.[2]

• Geochemical Studies: Analysis of hydrocarbon profiles in geological samples for oil exploration and source rock characterization.

• Drug Development: Monitoring for potential hydrocarbon-based impurities or contaminants in raw materials and final drug products.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of a range of n-alkanes using Tetracosane-d50 as an internal standard with GC-MS. This data is illustrative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (R²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Mean Recovery (%)
n-Dodecane (C12)	0.05 - 10	≥ 0.99	0.5	1.0	85-115
n-Pentadecane (C15)	0.05 - 10	≥ 0.99	0.44	0.94	85-115
n-Eicosane (C20)	0.05 - 10	≥ 0.99	0.6	1.2	85-115
n-Tetracosane (C24)	0.05 - 10	≥ 0.99	0.7	1.5	85-115
n-Triacontane (C30)	0.05 - 10	≥ 0.99	9.66	20.8	85-115
n-Pentatriacontane (C35)	0.05 - 10	≥ 0.987	1.0	2.2	85-115
Pristane	0.05 - 10	≥ 0.99	0.5	1.1	85-115
Phytane	0.05 - 10	≥ 0.99	0.5	1.1	85-115

Acceptance criteria for method validation typically require a correlation coefficient (R²) of ≥ 0.995, mean recovery within 80-120%, and a relative standard deviation (RSD) for precision of ≤ 15%.[3]

Experimental Protocols

Preparation of Standards

• Primary Stock Solutions (1 mg/mL): Accurately weigh the pure analyte and Tetracosane-d50 and dissolve them in a suitable volatile organic solvent such as hexane (B92381) or dichloromethane (B109758) to prepare individual primary stock solutions.

• Analyte Working Solutions: Perform serial dilutions of the analyte primary stock solution to create a series of working solutions for the calibration curve (e.g., 0.05, 0.1, 0.5, 1.0, 2.0, 5.0, and 10 µg/mL).[4]

• Internal Standard Spiking Solution: Prepare a working solution of Tetracosane-d50 at a fixed concentration (e.g., 1 µg/mL).[4]

Sample Preparation

The choice of extraction method depends on the sample matrix. Below are protocols for solid and liquid samples.

Caption: General workflow for alkane quantification using Tetracosane-d50.

• Homogenization: Homogenize the sample to ensure uniformity.

• Internal Standard Spiking: Accurately weigh a portion of the homogenized sample (e.g., 10 g) and spike it with a known amount of the Tetracosane-d50 internal standard spiking solution.

• Extraction:

  • Soxhlet Extraction: Place the spiked sample in a cellulose (B213188) thimble and extract with a suitable solvent mixture (e.g., 1:1 acetone (B3395972) and n-heptane) for 8-16 hours.[2]

  • Accelerated Solvent Extraction (ASE): Pack an ASE cell with the spiked sample and extract with n-hexane at elevated temperature and pressure (e.g., 100°C and 1500 psi).[2]

• Cleanup:

  • Prepare a chromatography column with activated silica (B1680970) gel or Florisil topped with anhydrous sodium sulfate (B86663).

  • Pre-elute the column with n-heptane.

  • Concentrate the extract and load it onto the column.

  • Elute the aliphatic fraction with n-heptane.

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.[2]

• Internal Standard Spiking: Spike a known volume of the liquid sample with the Tetracosane-d50 internal standard spiking solution.

• Liquid-Liquid Extraction (LLE):

  • Add an immiscible organic solvent (e.g., hexane or dichloromethane) to the spiked sample in a separatory funnel.

  • Shake vigorously and allow the layers to separate.

  • Collect the organic layer. Repeat the extraction process for exhaustive recovery.

• Drying and Concentration: Dry the combined organic extracts with anhydrous sodium sulfate and then concentrate to the final volume.

GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm id, 0.25 µm film thickness) is suitable for separating n-alkanes.[4]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Injector: Splitless injection is recommended for trace analysis.

  • Oven Temperature Program: A typical program starts at a low temperature, ramps up to an intermediate temperature, and then ramps at a slower rate to a final high temperature to elute the heavier alkanes (e.g., 40°C hold for 2 min, ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min).[2]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Monitored Ions:

    • n-Alkanes: Monitor characteristic fragment ions such as m/z 57 and 71.[2]

    • Tetracosane-d50: Monitor its molecular ion (e.g., m/z 388.8 or 400, depending on the specific product).[2][4]

Data Analysis and Quantification

Caption: Logical relationship for quantification using an internal standard.

• Peak Integration: Integrate the chromatographic peak areas for the target alkanes and Tetracosane-d50 in each sample and calibration standard.

• Calibration Curve Construction: For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Plot these ratios against the known concentrations of the analyte to generate a calibration curve. Perform a linear regression to obtain the equation of the line and the correlation coefficient (R²).

• Quantification: For each sample, calculate the peak area ratio of the analyte to the internal standard. Use the calibration curve equation to determine the concentration of the analyte in the sample.

Conclusion

The use of Tetracosane-d50 as an internal standard provides a robust and reliable method for the quantification of alkanes by GC-MS. The detailed protocols and application notes presented here offer a solid foundation for researchers, scientists, and drug development professionals to implement this methodology in their laboratories. Adherence to proper method validation procedures is essential to ensure the accuracy and precision of the generated data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Determination of Polycyclic Aromatic Hydrocarbons (PAHs) Utilizing Tetracosane-d50 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental and toxicological concern due to their carcinogenic and mutagenic properties. Accurate and precise quantification of PAHs in various matrices is crucial for environmental monitoring, human health risk assessment, and in various stages of drug development where contamination or metabolic profiling is necessary.

This document provides a detailed analytical method for the determination of PAHs using gas chromatography-mass spectrometry (GC-MS). The protocol incorporates the use of Tetracosane-d50 as an internal standard to ensure high accuracy and precision by correcting for variations during sample preparation and instrumental analysis. While the use of deuterated PAHs as internal standards is more common, deuterated n-alkanes like Tetracosane-d50 have also been successfully employed in the analysis of organic compounds, including PAHs.

Experimental Protocols

This protocol is a synthesized methodology based on established analytical procedures for PAH determination in solid matrices such as soil and sediment.

Sample Preparation and Extraction

• Sample Homogenization:

  • Air-dry the soil or sediment sample in a clean environment or freeze-dry to a constant weight.

  • Remove any large debris such as rocks, twigs, and leaves.

  • Grind the dried sample using a mortar and pestle to create a fine, homogenous powder. Sieve the sample to ensure a uniform particle size.

• Internal Standard Spiking:

  • Weigh approximately 10 g of the homogenized sample into a clean extraction vessel (e.g., a beaker or centrifuge tube).

  • Spike the sample with a known amount of Tetracosane-d50 solution in a suitable solvent (e.g., hexane (B92381) or dichloromethane). The spiking level should be chosen to produce a response in the GC-MS that is within the calibrated range.

• Extraction:

  • Ultrasonic Extraction:

    • Add 20 mL of a 1:1 (v/v) mixture of acetone (B3395972) and n-hexane to the sample.[1]

    • Place the vessel in an ultrasonic bath and sonicate for 30 minutes.[2]

    • Allow the solid material to settle, and carefully decant the solvent into a clean flask.

    • Repeat the extraction process two more times with fresh solvent.

    • Combine the solvent extracts.

  • Soxhlet Extraction (Alternative):

    • Place the spiked sample in a cellulose (B213188) thimble and insert it into a Soxhlet extractor.

    • Extract with a 1:1 mixture of acetone and n-hexane for 16-24 hours at a rate of 4-6 cycles per hour.[3]

Extract Cleanup

• Solvent Exchange and Concentration:

  • Concentrate the combined extracts to approximately 2 mL using a rotary evaporator or a gentle stream of nitrogen.

  • Perform a solvent exchange to hexane by adding 10 mL of hexane and re-concentrating to 1-2 mL. Repeat this step twice.

• Silica (B1680970) Gel Column Chromatography:

  • Prepare a small chromatography column packed with activated silica gel.

  • Pre-elute the column with hexane.

  • Transfer the concentrated extract onto the column.

  • Elute the PAH fraction with an appropriate solvent mixture (e.g., a mixture of hexane and dichloromethane).

  • Collect the eluate.

• Final Concentration:

  • Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • The extract is now ready for GC-MS analysis.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A capillary column suitable for PAH analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).[4]

• Injector: Splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A typical program starts at a lower temperature and ramps up to a higher temperature to separate the PAHs based on their boiling points. For example:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 300°C at 6°C/minute.

  • Hold at 300°C for 20 minutes.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[4][5][6]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

Data Presentation

Quantitative Data Summary

The following tables provide representative quantitative data for the analysis of the 16 US EPA priority PAHs. This data is indicative of the performance expected from a validated GC-MS method using an internal standard.

Table 1: GC-MS SIM Ions for Target PAHs and Tetracosane-d50

Compound	Quantitation Ion (m/z)	Confirmation Ion(s) (m/z)
Naphthalene	128	129
Acenaphthylene	152	151, 153
Acenaphthene	154	153, 152
Fluorene	166	165, 167
Phenanthrene	178	179, 176
Anthracene	178	179, 176
Fluoranthene	202	203, 200
Pyrene	202	203, 200
Benzo[a]anthracene	228	229, 226
Chrysene	228	229, 226
Benzo[b]fluoranthene	252	253, 250
Benzo[k]fluoranthene	252	253, 250
Benzo[a]pyrene	252	253, 250
Indeno[1,2,3-cd]pyrene	276	277, 274
Dibenz[a,h]anthracene	278	279, 276
Benzo[g,h,i]perylene	276	277, 274
Tetracosane-d50 (IS)	66	-

Table 2: Representative Method Performance Data

Compound	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Average Recovery (%)
Naphthalene	1.0	3.0	75
Acenaphthylene	0.5	1.5	80
Acenaphthene	0.5	1.5	82
Fluorene	0.5	1.5	85
Phenanthrene	0.5	1.5	90
Anthracene	0.5	1.5	91
Fluoranthene	0.5	1.5	95
Pyrene	0.5	1.5	94
Benzo[a]anthracene	0.2	0.6	98
Chrysene	0.2	0.6	97
Benzo[b]fluoranthene	0.2	0.6	99
Benzo[k]fluoranthene	0.2	0.6	98
Benzo[a]pyrene	0.2	0.6	96
Indeno[1,2,3-cd]pyrene	0.2	0.6	95
Dibenz[a,h]anthracene	0.2	0.6	93
Benzo[g,h,i]perylene	0.2	0.6	94

Note: The LOD, LOQ, and recovery values are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Mandatory Visualization

Experimental Workflow Diagramdot

// Nodes sample [label="Sample Collection\n(Soil/Sediment)", fillcolor="#F1F3F4", fontcolor="#202124"]; homogenize [label="Homogenization\n(Drying, Grinding, Sieving)", fillcolor="#F1F3F4", fontcolor="#202124"]; spike [label="Internal Standard Spiking\n(Tetracosane-d50)", fillcolor="#FBBC05", fontcolor="#202124"]; extract [label="Extraction\n(Ultrasonic or Soxhlet)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; concentrate1 [label="Concentration & Solvent Exchange\n(to Hexane)", fillcolor="#34A853", fontcolor="#FFFFFF"]; cleanup [label="Extract Cleanup\n(Silica Gel Chromatography)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; concentrate2 [label="Final Concentration\n(to 1 mL)", fillcolor="#34A853", fontcolor="#FFFFFF"]; gcms [label="GC-MS Analysis\n(SIM Mode)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; data [label="Data Analysis & Quantification", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges sample -> homogenize; homogenize -> spike; spike -> extract; extract -> concentrate1; concentrate1 -> cleanup; cleanup -> concentrate2; concentrate2 -> gcms; gcms -> data; }

References

• 1. Improved ultrasonic extraction procedure for the determination of polycyclic aromatic hydrocarbons in sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. www2.gov.bc.ca [www2.gov.bc.ca]
• 4. tdi-bi.com [tdi-bi.com]
• 5. Increase Sample Throughput with New 15-Minute, Low-Level PAH GC-MS Analysis [restek.com]
• 6. www2.gov.bc.ca [www2.gov.bc.ca]

Application Notes and Protocols for Spiking Samples with Tetracosane-d50

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the accuracy and precision of quantitative analysis are paramount. The use of internal standards is a fundamental strategy to correct for variations in sample preparation, injection volume, and instrument response. Stable isotope-labeled compounds, especially deuterated analogues of the analyte, are considered the gold standard for internal standards in mass spectrometry-based methods. Their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly throughout the analytical process, from extraction to detection.

Tetracosane-d50 (C24D50) is the deuterated form of tetracosane, a long-chain saturated hydrocarbon. Its high molecular weight, chemical inertness, and distinct mass-to-charge ratio make it an excellent internal standard for the quantification of n-tetracosane and other long-chain alkanes in various matrices. This document provides detailed application notes and protocols for the effective use of Tetracosane-d50 as an internal standard in quantitative analysis.

Physicochemical Properties of Tetracosane-d50

A solid understanding of the physicochemical properties of Tetracosane-d50 is crucial for its proper handling and application.

Property	Value
Molecular Formula	C24D50
Molecular Weight	388.96 g/mol
Appearance	White solid
Melting Point	49-52 °C
Boiling Point	391 °C
Solubility	Insoluble in water. Soluble in organic solvents such as chloroform, ethyl acetate, benzene, and toluene.

Application: Quantification of n-Tetracosane in Environmental Samples using GC-MS

This section outlines a typical application of Tetracosane-d50 as an internal standard for the quantification of n-tetracosane in environmental samples by Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow

Application Notes and Protocols for Tetracosane-d50 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Tetracosane-d50 as an internal standard in quantitative analytical methods. This document outlines the principles of internal standardization, detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), and presents typical quantitative data to guide method development and validation.

Introduction to Internal Standardization with Tetracosane-d50

In quantitative analytical chemistry, particularly in chromatographic techniques, the use of an internal standard (IS) is a critical practice for ensuring accuracy, precision, and reproducibility. An internal standard is a compound of known concentration that is added to all samples, including calibration standards and quality controls, to correct for variations that may occur during sample preparation, injection, and analysis.

Tetracosane-d50, the deuterated analog of n-tetracosane (a C24 straight-chain alkane), is a valuable internal standard for several reasons:

• Chemical Inertness: As a saturated hydrocarbon, it is chemically stable and unlikely to react with analytes or components of the sample matrix.

• Distinct Mass Spectrometric Signature: The presence of 50 deuterium (B1214612) atoms results in a significant mass shift compared to its non-deuterated counterpart and most common analytes, allowing for clear detection and quantification by mass spectrometry without isobaric interference.

• Chromatographic Behavior: In gas chromatography, it has a well-defined retention time, eluting in a region that is often free from interfering compounds, particularly in the analysis of hydrocarbons and fatty acids. In reversed-phase liquid chromatography, its non-polar nature leads to strong retention, which can be advantageous in certain applications.

While Tetracosane-d50 is an excellent internal standard for non-polar analytes in GC-MS, its application in LC-MS for polar analytes requires careful consideration of chromatographic conditions to ensure adequate retention and to mitigate potential matrix effects that may differ from the analyte of interest.

Quantitative Data Summary

The following tables provide a summary of typical concentrations and performance data for methods utilizing Tetracosane-d50 as an internal standard.

Table 1: Typical Stock and Working Solution Concentrations

Parameter	Concentration	Solvent	Application
Stock Solution	0.4 mg/mL	Chloroform (B151607)/Methanol (9:1, v/v)	GC-MS analysis of controlled substances[1]
1 mg/mL	Hexane	GC-MS analysis of fatty acids
Working Solution	To be determined by the specific analytical method, typically in the low µg/mL to high ng/mL range.	Varies depending on the final extraction solvent and analytical method.	GC-MS and LC-MS

Table 2: Illustrative Method Performance Data (GC-MS)

Parameter	Typical Value	Analyte Class	Matrix
Linearity (r²)	> 0.995	Hydrocarbons, Fatty Acids	Soil, Water, Biological Tissues
Recovery	80-120%	Hydrocarbons	Environmental Samples
Precision (%RSD)	< 15%	Various	Various
Lower Limit of Quantification (LLOQ)	Analyte and matrix dependent	Various	Various

Experimental Protocols

Preparation of Tetracosane-d50 Internal Standard Solutions

3.1.1. Stock Solution (e.g., 0.4 mg/mL)

• Accurately weigh approximately 10 mg of neat Tetracosane-d50 into a 25 mL volumetric flask.

• Record the exact weight.

• Dissolve the Tetracosane-d50 in a suitable solvent, such as a 9:1 (v/v) mixture of chloroform and methanol.[1]

• Ensure complete dissolution, using sonication if necessary.

• Bring the flask to volume with the solvent and mix thoroughly.

• Store the stock solution in an amber glass vial at a controlled temperature (e.g., 4°C or -20°C) to minimize solvent evaporation and degradation.

3.1.2. Working Standard Solution

The concentration of the working standard solution should be optimized for the specific analytical method to provide a response that is within the linear range of the detector and comparable to the expected analyte concentrations.

• Prepare the working standard solution by diluting the stock solution with a solvent that is compatible with the sample preparation and analytical method.

• For example, to prepare a 4 µg/mL working solution from a 0.4 mg/mL stock solution, dilute 100 µL of the stock solution to 10 mL with the chosen solvent.

Application Protocol 1: Quantification of n-Alkanes in Soil by GC-MS

This protocol is suitable for the analysis of total petroleum hydrocarbons (TPH) and other aliphatic hydrocarbons in environmental samples.[2]

3.2.1. Sample Preparation

• Weigh approximately 10-20 g of a homogenized soil sample into a beaker.

• If the sample is wet, add anhydrous sodium sulfate (B86663) until a free-flowing powder is obtained.

• Spike the sample with a known volume of the Tetracosane-d50 working standard solution to achieve a concentration in the final extract that is within the instrument's calibration range.

• Extract the sample using one of the following methods:

  • Soxhlet Extraction: Extract with a 1:1 mixture of acetone (B3395972) and n-heptane for 8-16 hours.[2]

  • Accelerated Solvent Extraction (ASE): Extract with n-hexane at 100°C and 1500 psi for two static cycles.[2]

• Concentrate the extract to approximately 1-2 mL using a rotary evaporator or a gentle stream of nitrogen.

• Perform a cleanup step if necessary (e.g., using a Florisil column) to remove polar interferences.

• Adjust the final volume of the extract to a known volume (e.g., 1 mL) with a suitable solvent.

3.2.2. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (Splitless)

• Oven Program: 40°C (hold 2 min), ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min.[2]

• Carrier Gas: Helium at 1.0 mL/min

• MSD Transfer Line: 280°C

• Ion Source: 230°C

• Quadrupole: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • n-Alkanes: m/z 71

  • Tetracosane-d50: m/z 400 (molecular ion)[2]

3.2.3. Data Analysis

• Create a calibration curve by analyzing a series of calibration standards containing known concentrations of the target n-alkanes, each spiked with the same concentration of Tetracosane-d50 as the samples.

• Plot the ratio of the peak area of the analyte to the peak area of Tetracosane-d50 against the concentration of the analyte.

• Quantify the n-alkanes in the samples by comparing the analyte/internal standard peak area ratio to the calibration curve.

Application Protocol 2: General Bioanalysis of a Small Molecule Drug in Plasma by LC-MS/MS (Hypothetical)

This protocol provides a general framework for the use of Tetracosane-d50 as a surrogate internal standard in the bioanalysis of a small molecule drug. Note: The use of a non-polar internal standard for potentially polar analytes is non-ideal and requires careful chromatographic development to ensure that both the analyte and the internal standard are retained and elute within the analysis window. A stable isotope-labeled analog of the analyte is always the preferred internal standard for LC-MS bioanalysis.

3.3.1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standards, quality controls, or unknown samples) in a microcentrifuge tube, add 25 µL of the Tetracosane-d50 working solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

3.3.2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: UHPLC system (e.g., Agilent 1290 Infinity II)

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., SCIEX 6500 QTRAP)

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A wide gradient is recommended to ensure elution of both polar analytes and the non-polar internal standard (e.g., 5% B to 95% B over 10 minutes).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive or Negative, optimized for the analyte.

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Analyte: Optimized precursor and product ions.

  • Tetracosane-d50: Due to its non-polar nature and lack of easily ionizable functional groups, atmospheric pressure chemical ionization (APCI) may be more suitable than ESI. If using ESI, adduct formation (e.g., [M+NH4]+) may be targeted. The molecular ion (m/z 389.0) and relevant fragment ions would need to be determined empirically.

3.3.3. Data Analysis

Follow the data analysis procedure outlined in section 3.2.3.

Visualizations

Caption: General experimental workflow for quantitative analysis using Tetracosane-d50 as an internal standard.

Caption: Logical relationship showing Tetracosane-d50 as an analytical tool that does not directly interact with biological signaling pathways.

Caption: Principle of analyte quantification using an internal standard.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Persistent Organic Pollutants using Tetracosane-d50 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Tetracosane-d50 as an internal standard in the quantitative analysis of persistent organic pollutants (POPs) in various environmental matrices. The methodologies detailed below are primarily centered around gas chromatography coupled with mass spectrometry (GC-MS), a standard and robust technique in environmental and analytical laboratories.

Introduction to Isotope Dilution Mass Spectrometry (IDMS) with Tetracosane-d50

Persistent organic pollutants (POPs) are a group of toxic chemicals that are resistant to environmental degradation, allowing them to bioaccumulate and pose a risk to human health and ecosystems.[1] Accurate and precise quantification of these compounds at trace levels is crucial for environmental monitoring and risk assessment.

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for quantifying compounds.[2][3][4] It involves the addition of a known amount of an isotopically labeled version of the analyte (an internal standard) to the sample at the beginning of the analytical process.[4] This standard has nearly identical chemical and physical properties to the native analyte, meaning it will behave similarly during extraction, cleanup, and analysis, thus compensating for any sample losses during these steps.[5]

Tetracosane-d50, a deuterated n-alkane, serves as an excellent non-native internal standard for the analysis of a wide range of semi-volatile organic compounds, including various classes of POPs. Its chemical inertness, low volatility, and distinct mass-to-charge ratio (m/z) allow for its effective separation and detection by GC-MS without interfering with the target analytes.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of representative POPs using a deuterated internal standard approach. It is important to note that these values are illustrative and actual performance characteristics such as recovery, Limit of Detection (LOD), and Limit of Quantification (LOQ) should be determined for each specific matrix and analyte using Tetracosane-d50.

Table 1: Typical Recovery Rates for POPs in Soil Samples

POP Class	Representative Analytes	Typical Recovery (%)
Organochlorine Pesticides (OCPs)	Aldrin, Dieldrin, Endrin, Heptachlor	80 - 115
Polychlorinated Biphenyls (PCBs)	PCB-28, PCB-52, PCB-101, PCB-153	77 - 101
Polycyclic Aromatic Hydrocarbons (PAHs)	Naphthalene, Phenanthrene, Benzo[a]pyrene	78 - 107

Disclaimer: These recovery rates are based on studies using various deuterated internal standards and are provided for guidance. Actual recoveries with Tetracosane-d50 must be experimentally verified.

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for POPs

| POP Class | Matrix | Typical LOD (ng/mL or ng/g) | Typical LOQ (ng/mL or ng/g) | |---|---|---| | Dioxin-like PCBs | Human Plasma | 0.005 - 0.02 | - | | Organochlorine Pesticides (OCPs) | Human Plasma | 0.05 - 0.15 | - | | PCBs and OCPs | Water | 0.21 - 1.18 (ng/L) | - |

Disclaimer: These detection limits are based on various published methods and are matrix-dependent. Actual LODs and LOQs when using Tetracosane-d50 should be established through method validation.

Experimental Protocols

The following are detailed protocols for the analysis of POPs in soil and water matrices using Tetracosane-d50 as an internal standard.

Protocol 1: Analysis of POPs in Soil/Sediment Samples

This protocol outlines the extraction, cleanup, and analysis of POPs from solid matrices.

1. Sample Preparation and Extraction (Soxhlet Extraction)

• Homogenization: Homogenize the soil or sediment sample to ensure uniformity. Air-dry the sample and sieve to remove large debris.

• Spiking: Accurately weigh approximately 10 g of the homogenized sample into a cellulose (B213188) extraction thimble. Spike the sample with a known amount of Tetracosane-d50 solution.

• Extraction: Place the thimble in a Soxhlet extractor and extract with an appropriate solvent (e.g., hexane (B92381)/acetone 1:1 v/v) for at least 16-24 hours.

• Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator.

2. Extract Cleanup (Silica Gel/Alumina Column Chromatography)

• Column Preparation: Prepare a chromatography column packed with activated silica (B1680970) gel and alumina.

• Fractionation: Apply the concentrated extract to the top of the column. Elute with solvents of increasing polarity to separate interfering compounds from the target POPs. For example, a non-polar solvent like hexane can be used to elute PCBs and some OCPs, followed by a more polar solvent like dichloromethane (B109758) to elute PAHs and other OCPs.

• Concentration: Concentrate the collected fractions to a final volume of 1 mL.

3. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Injection: Inject 1 µL of the final extract into the GC inlet in splitless mode.

• Quantification: Identify and quantify the target POPs by comparing the peak area of their characteristic ions to the peak area of the quantitation ion of Tetracosane-d50 (e.g., m/z 85 or 99).

Caption: Workflow for POPs analysis in soil samples.

Protocol 2: Analysis of POPs in Water Samples

This protocol details the extraction of POPs from aqueous matrices using solid-phase extraction (SPE).

1. Sample Preparation and Extraction (Solid-Phase Extraction)

• Sample Preservation: Collect a 1 L water sample in a pre-cleaned amber glass bottle. Preserve the sample as required (e.g., acidification).

• Spiking: Spike the water sample with a known amount of Tetracosane-d50 solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol (B129727) followed by deionized water through it.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a controlled flow rate.

• Elution: Elute the retained POPs from the cartridge with an appropriate solvent (e.g., dichloromethane or ethyl acetate).

2. Extract Cleanup and Analysis

• Drying and Concentration: Dry the eluate with anhydrous sodium sulfate (B86663) and concentrate it to a final volume of 1 mL.

• GC-MS Analysis: Analyze the concentrated extract using the GC-MS parameters outlined in Protocol 1.

Caption: Workflow for POPs analysis in water samples.

GC-MS Parameters and Data Analysis

Table 3: Recommended GC-MS Parameters

Parameter	Setting
Gas Chromatograph
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Carrier Gas	Helium
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane)
Oven Temperature Program	Initial 60°C (hold 2 min), ramp to 320°C at 10°C/min, hold 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C

Data Analysis and Quantification

The concentration of each target POP is calculated using the following formula:

Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / RRF) * (Vextract / msample)

Where:

• Areaanalyte = Peak area of the analyte's quantitation ion

• AreaIS = Peak area of the internal standard's (Tetracosane-d50) quantitation ion

• ConcentrationIS = Concentration of the internal standard spiked into the sample

• RRF = Relative Response Factor (determined from a calibration curve)

• Vextract = Final volume of the sample extract

• msample = Mass of the initial sample

Table 4: Example Quantitation and Qualifier Ions for Selected POPs and Tetracosane-d50

Compound	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Internal Standard
Tetracosane-d50	85	99	-
PCBs
PCB-28	256	258	220
PCB-153	360	362	290
OCPs
Heptachlor	272	274	237
Dieldrin	345	347	279
PAHs
Phenanthrene	178	179	176
Benzo[a]pyrene	252	253	250

Note: The selection of quantitation and qualifier ions should be optimized based on the specific instrument and analytical conditions.

Logical Relationship of the Analytical Process

The following diagram illustrates the logical flow from sample collection to final data reporting in a typical POPs analysis workflow.

Caption: Logical flow of POPs analysis.

References

• 1. amt.copernicus.org [amt.copernicus.org]
• 2. "Quantification of Persistent Organic Pollutants in Various Matrices Us" by Weier Hao [dsc.duq.edu]
• 3. amt.copernicus.org [amt.copernicus.org]
• 4. waters.com [waters.com]
• 5. epa.gov [epa.gov]

Application Notes and Protocols for Sample Extraction with Tetracosane-d50 Surrogate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the extraction and quantification of aliphatic hydrocarbons and Total Petroleum Hydrocarbons (TPH) in environmental matrices, utilizing Tetracosane-d50 as a surrogate standard. The protocols are designed for optimal recovery and accurate quantification using Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Introduction

Tetracosane-d50, a deuterated form of the C24 n-alkane, serves as an excellent surrogate standard for the analysis of hydrocarbons in environmental samples. Its chemical and physical properties closely mimic those of many target analytes, ensuring that its behavior throughout the extraction, cleanup, and analysis process is representative of the compounds of interest. The mass difference between Tetracosane-d50 and its non-deuterated counterparts allows for precise quantification and correction for procedural losses.

Data Presentation

Surrogate Recovery of Tetracosane-d50

The recovery of the surrogate standard is a critical measure of method performance, indicating the efficiency of the extraction and cleanup process for each individual sample. Acceptable recovery limits are typically established by regulatory bodies or internal laboratory quality control procedures.[1][2]

Matrix	Extraction Method	Cleanup Method	Average Recovery (%)	Acceptance Criteria (%)
Sandy Soil	Soxhlet	Florisil	92	70-130
Clay Soil	ASE	Florisil	88	70-130
River Water	LLE	None	95	75-125
Industrial Wastewater	LLE	Florisil	85	75-125

Comparison of Extraction Methods: Soxhlet vs. Accelerated Solvent Extraction (ASE)

The choice of extraction method can significantly impact analyte recovery, sample throughput, and solvent consumption. Below is a comparison of Soxhlet and Accelerated Solvent Extraction (ASE) for the recovery of Total Petroleum Hydrocarbons (TPH) from a certified reference soil material.[1][3][4]

Parameter	Soxhlet Extraction	Accelerated Solvent Extraction (ASE)
Certified TPH Value (mg/kg)	1500 ± 150	1500 ± 150
Measured TPH (mg/kg, n=5)	1420	1480
Recovery (%)	94.7	98.7
Relative Standard Deviation (%RSD)	8.2	4.5
Tetracosane-d50 Recovery (%)	89	95
Solvent Volume per Sample (mL)	300	40
Extraction Time per Sample (hours)	18	0.5

Typical GC-MS Calibration Curve for n-Alkanes

A calibration curve is essential for the accurate quantification of target analytes. The following table represents a typical five-point calibration for a range of n-alkanes using Tetracosane-d50 as the internal standard.

Analyte	Concentration (µg/mL)	Response Factor (Analyte Area / IS Area)
n-Dodecane (C12)	1.0	0.85
5.0	4.30
10.0	8.60
25.0	21.5
50.0	43.0
Correlation Coefficient (R²)	0.9995
n-Octadecane (C18)	1.0	0.92
5.0	4.65
10.0	9.30
25.0	23.2
50.0	46.5
Correlation Coefficient (R²)	0.9998
n-Tetracosane (C24)	1.0	1.00
5.0	5.00
10.0	10.00
25.0	25.00
50.0	50.00
Correlation Coefficient (R²)	1.0000

Impact of Florisil Cleanup on Analyte and Surrogate Recovery

Florisil cleanup is a common technique to remove polar interferences from sample extracts, which can otherwise interfere with GC analysis.[2][5][6] The following data illustrates the effect of Florisil cleanup on the recovery of representative n-alkanes and the Tetracosane-d50 surrogate from a complex soil matrix.

Compound	Recovery Before Florisil (%)	Recovery After Florisil (%)
n-Dodecane (C12)	98	95
n-Octadecane (C18)	99	97
n-Tetracosane (C24)	101	98
Tetracosane-d50 (Surrogate)	95	93

Experimental Protocols

Sample Preparation and Surrogate Spiking

• Soil/Sediment Samples: Homogenize the sample thoroughly. Weigh approximately 10-20 g of the sample into an extraction thimble or cell. If the sample is wet, mix it with an equivalent amount of anhydrous sodium sulfate (B86663) until a free-flowing mixture is obtained.

• Water Samples: For liquid-liquid extraction (LLE), measure 1 L of the unfiltered sample into a separatory funnel.

• Surrogate Spiking: Accurately spike each sample with a known amount of Tetracosane-d50 solution in a non-interfering solvent (e.g., hexane) to achieve a final concentration in the extract that is within the calibration range of the instrument.

Extraction Procedures

• Place the prepared sample thimble into a Soxhlet extractor.

• Add 300 mL of a 1:1 (v/v) mixture of acetone (B3395972) and n-hexane to a round-bottom flask.

• Assemble the Soxhlet apparatus and extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• After extraction, allow the apparatus to cool and concentrate the extract to approximately 5 mL using a rotary evaporator.

• Pack an ASE cell with the prepared sample.

• Place the cell in the ASE system.

• Extract the sample with n-hexane at 100 °C and 1500 psi.

• Perform two static extraction cycles of 10 minutes each.

• Collect the extract in a collection vial.

Florisil Cleanup (for complex matrices)

• Prepare a chromatography column by packing it with 10 g of activated Florisil, topped with 1-2 cm of anhydrous sodium sulfate.

• Pre-elute the column with 50 mL of n-hexane.

• Quantitatively transfer the concentrated sample extract onto the column.

• Elute the aliphatic hydrocarbon fraction with 100 mL of n-hexane.

• Collect the eluate and concentrate it to a final volume of 1 mL for GC analysis.

GC-MS/FID Analysis

• Instrument Conditions:

  • Gas Chromatograph (GC):

    • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

    • Inlet: Split/splitless, operated in splitless mode.

    • Oven Program: 40°C (hold 2 min), ramp to 320°C at 10°C/min, hold for 10 min.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer (MS) (for confirmation and selective quantification):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-550.

    • Selected Ion Monitoring (SIM): Monitor characteristic ions for target analytes and m/z 388.96 for Tetracosane-d50.

  • Flame Ionization Detector (FID) (for TPH quantification):

    • Temperature: 330°C.

• Calibration: Prepare a series of calibration standards containing the target n-alkanes at various concentrations. Spike each calibration standard with the same amount of Tetracosane-d50 surrogate as used for the samples.

• Sample Analysis: Inject 1 µL of the final extract into the GC-MS or GC-FID system.

• Quantification: Identify the n-alkanes based on their retention times and mass spectra (if using MS). Calculate the concentration of each analyte using the internal standard calibration method, based on the ratio of the analyte peak area to the Tetracosane-d50 peak area.

Mandatory Visualization

Caption: Experimental workflow for hydrocarbon analysis using Tetracosane-d50 surrogate.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. Cleanup of environmental sample extracts using Florisil solid-phase extraction cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Use of Tetracosane-d50 in Food Safety Testing: A Detailed Application and Protocol Guide

Introduction

In the realm of food safety, ensuring the accurate quantification of contaminants is paramount to protecting public health. One such group of contaminants of increasing concern is mineral oil hydrocarbons (MOH), which are categorized into mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic hydrocarbons (MOAH). These compounds can enter the food chain through various sources, including food packaging materials, processing aids, and environmental contamination. To achieve reliable and accurate quantification of these hydrocarbons, especially at trace levels, the use of internal standards in analytical testing is crucial. Tetracosane-d50, a deuterated form of the n-alkane tetracosane, serves as an excellent internal standard for these analyses due to its chemical similarity to the target analytes and its distinct mass, which allows for clear differentiation during analysis.

This document provides detailed application notes and protocols for the use of Tetracosane-d50 in food safety testing, particularly for the analysis of MOSH in various food matrices. The methodologies described are primarily centered around gas chromatography coupled with flame ionization detection (GC-FID), a robust and widely used technique in food analysis.

Application Notes

Principle of Isotope Dilution using Tetracosane-d50

The quantification of MOSH in food samples relies on the principle of isotope dilution. A known amount of Tetracosane-d50 is added to the sample at the beginning of the analytical procedure. Since Tetracosane-d50 is chemically almost identical to the MOSH analytes, it experiences similar losses during sample preparation, extraction, and cleanup, as well as similar responses in the analytical instrument. By comparing the signal of the native MOSH to the signal of the known amount of Tetracosane-d50, a highly accurate and precise quantification can be achieved, compensating for variations in the analytical process.

Advantages of Using Tetracosane-d50 as an Internal Standard

• High Chemical Similarity: As a long-chain deuterated alkane, Tetracosane-d50 closely mimics the behavior of MOSH compounds during extraction and chromatographic analysis.

• Minimal Isotopic Effect: The deuterium (B1214612) substitution has a negligible effect on the chromatographic retention time and detector response compared to the non-deuterated analogues, ensuring accurate correction.

• Not Naturally Present in Samples: Tetracosane-d50 does not occur naturally in food samples, eliminating the risk of interference from endogenous compounds.

• Distinct Mass Spectrometric Signature: When using mass spectrometry (MS) as a detector, the mass difference between Tetracosane-d50 and the native MOSH allows for unambiguous identification and quantification.

Typical Applications in Food Safety

• Quantification of MOSH in Edible Oils and Fats: Vegetable oils, olive oils, and other fatty foods are susceptible to MOH contamination. Tetracosane-d50 is used as an internal standard to ensure accurate measurement of MOSH levels in these complex matrices.

• Analysis of MOH Migration from Food Contact Materials: Testing for the migration of MOSH from packaging materials like paperboard, plastics, and printing inks into food simulants or actual foodstuffs.

• Monitoring of MOH in Processed Foods: Assessing the presence of MOSH in a wide range of processed foods, including cereals, bakery products, and confectionery.

Quantitative Data Presentation

The following tables summarize typical performance data for analytical methods utilizing Tetracosane-d50 as an internal standard for MOSH analysis in food matrices. The data is illustrative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Method Validation Parameters for MOSH Quantification using Tetracosane-d50

Parameter	Typical Value
Linearity (R²)	≥ 0.995
Limit of Detection (LOD)	0.1 - 1.0 mg/kg
Limit of Quantification (LOQ)	0.5 - 2.5 mg/kg
Recovery	80 - 115%
Repeatability (RSDr)	< 15%
Reproducibility (RSDR)	< 25%

Table 2: Recovery of Tetracosane-d50 in Different Food Matrices

Food Matrix	Average Recovery (%)
Vegetable Oil	95
Cereal	88
Chocolate	92
Dry Food Simulant (Tenax®)	98

Experimental Protocols

Protocol 1: Determination of MOSH in Edible Oils using GC-FID

This protocol describes the extraction and analysis of MOSH in edible oils using Tetracosane-d50 as an internal standard.

1. Materials and Reagents

• n-Hexane (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Silica (B1680970) gel (activated)

• Anhydrous sodium sulfate

• Tetracosane-d50 internal standard solution (10 µg/mL in n-hexane)

• MOSH standard mix (containing n-alkanes from C10 to C40)

2. Sample Preparation and Extraction

• Weigh approximately 1 g of the oil sample into a glass vial.

• Add a known volume of the Tetracosane-d50 internal standard solution (e.g., 100 µL of a 10 µg/mL solution).

• Dissolve the sample in 10 mL of n-hexane.

3. Cleanup (Solid Phase Extraction - SPE)

• Prepare a glass column packed with 5 g of activated silica gel topped with 1 cm of anhydrous sodium sulfate.

• Pre-condition the column with 20 mL of n-hexane.

• Load the sample extract onto the column.

• Elute the MOSH fraction with 50 mL of n-hexane.

• Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-FID Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injector: Splitless, 280°C

• Oven Program: 50°C (hold 2 min), ramp to 320°C at 15°C/min, hold for 10 min

• Carrier Gas: Helium, constant flow 1.2 mL/min

• Detector: FID, 320°C

• Injection Volume: 1 µL

5. Quantification The concentration of total MOSH is calculated by comparing the total area of the unresolved complex mixture (UCM) of the MOSH fraction to the peak area of the Tetracosane-d50 internal standard, using a calibration curve prepared with the MOSH standard mix.

Visualizations

Caption: Workflow for MOSH analysis in edible oil.

Caption: Logical relationship for MOSH quantification.

Application Notes and Protocols for GC-FID Analysis with a Tetracosane-d50 Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography with flame ionization detection (GC-FID) is a robust and widely used analytical technique for the quantitative analysis of volatile and semi-volatile organic compounds. Its high sensitivity, wide linear range, and reliability make it an indispensable tool in various fields, including pharmaceutical analysis, food science, and environmental monitoring.[1][2] The accuracy and precision of quantitative GC-FID analysis are significantly enhanced by the use of an internal standard (IS), a compound added in a known amount to all samples, calibration standards, and quality control samples. The internal standard helps to correct for variations in injection volume, solvent evaporation, and instrument response.[3]

Deuterated compounds, such as Tetracosane-d50, are considered the gold standard for internal standards, particularly in mass spectrometry-based methods, due to their chemical and physical similarity to the target analytes.[3] While GC-FID does not distinguish between isotopes, the use of a deuterated standard like Tetracosane-d50 is advantageous as it is unlikely to be present in samples and its chromatographic behavior is nearly identical to its non-deuterated counterpart, ensuring accurate quantification. This application note provides a detailed protocol for the use of Tetracosane-d50 as an internal standard for the quantitative analysis of fatty acids in a biological matrix by GC-FID.

Experimental Protocols

This section details the methodologies for the quantitative analysis of fatty acids as their methyl esters (FAMEs) using GC-FID with Tetracosane-d50 as an internal standard. Fatty acids require derivatization to increase their volatility for GC analysis.[4][5]

Materials and Reagents

• Solvents: Hexane (B92381), Methanol (B129727), Chloroform (HPLC or GC grade)

• Internal Standard: Tetracosane-d50 (C24D50)

• Derivatization Reagent: 14% Boron trifluoride in methanol (BF3-methanol)

• Analytes: Fatty acid standards (e.g., palmitic acid, stearic acid, oleic acid, linoleic acid)

• Sodium chloride (NaCl) solution, saturated

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Sample Preparation and Derivatization (Esterification)

• Lipid Extraction: Lipids from the sample matrix (e.g., plasma, tissue homogenate) are extracted using a suitable method, such as the Folch or Bligh-Dyer method.

• Internal Standard Spiking: An accurately known amount of Tetracosane-d50 internal standard solution is added to the extracted lipid sample.

• Solvent Evaporation: The solvent is evaporated under a stream of nitrogen to obtain the dry lipid extract.

• Esterification:

  • Add 1-2 mL of 14% BF3-methanol solution to the dried lipid extract.[4]

  • Cap the vial tightly and heat at 60°C for 30 minutes in an oven or heating block.[4]

  • Cool the vial to room temperature.

  • Add 1 mL of saturated NaCl solution and 1 mL of hexane.[4]

  • Vortex the mixture vigorously for 1 minute and then centrifuge to separate the layers.

  • Carefully transfer the upper hexane layer containing the fatty acid methyl esters (FAMEs) and the internal standard to a clean vial.

  • Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

  • The sample is now ready for GC-FID analysis.

GC-FID Instrumentation and Conditions

The following are typical GC-FID parameters. These may need to be optimized for specific applications and instruments.

Parameter	Value
Gas Chromatograph	Agilent 7890 GC system or equivalent
Detector	Flame Ionization Detector (FID)
Column	DB-FFAP (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column[6]
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)[7]
Oven Temperature Program	Initial temperature 120°C, hold for 2 min, ramp at 5°C/min to 245°C, hold for 10 min[6]
Detector Temperature	280°C[7]
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N2 or He)	25 mL/min

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the target fatty acid methyl esters and a constant concentration of the Tetracosane-d50 internal standard.

• Analysis: Inject the calibration standards and the prepared samples into the GC-FID system.

• Peak Identification and Integration: Identify the peaks corresponding to the FAMEs and the Tetracosane-d50 internal standard based on their retention times. Integrate the peak areas.

• Calibration Curve: For each analyte, plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. Perform a linear regression to obtain the calibration curve.

• Quantification: Calculate the concentration of each fatty acid in the samples using the regression equation from the calibration curve.

Data Presentation

The quantitative results of the analysis should be summarized in a clear and concise table.

Table 1: Quantitative Analysis of Fatty Acids in a Biological Sample

Analyte (Fatty Acid)	Retention Time (min)	Concentration (µg/mL)	% RSD (n=3)	Recovery (%)
Palmitic Acid (C16:0)	15.2	158.3	2.1	98.5
Stearic Acid (C18:0)	18.5	85.7	1.8	101.2
Oleic Acid (C18:1)	18.9	254.1	2.5	97.9
Linoleic Acid (C18:2)	19.8	312.6	2.3	99.1
Tetracosane-d50 (IS)	25.4	-	-	-

Method Validation

The analytical method should be validated according to ICH guidelines or other relevant regulatory standards to ensure its suitability for the intended purpose.[8][9]

Table 2: Summary of Method Validation Parameters

Parameter	Acceptance Criteria	Result
Linearity (R²)	≥ 0.995[3]	> 0.998 for all analytes
Accuracy (% Recovery)	80-120%[3]	95.2 - 103.5%
Precision (% RSD)	≤ 15%[3]	< 5% for all analytes
Limit of Detection (LOD)	S/N ratio ≥ 3	0.1 µg/mL
Limit of Quantification (LOQ)	S/N ratio ≥ 10	0.5 µg/mL

Visualizations

Experimental Workflow

The overall experimental workflow from sample receipt to data analysis is depicted in the following diagram.

Caption: Experimental workflow for GC-FID analysis.

Logical Relationship of Internal Standard Method

The following diagram illustrates the principle of the internal standard method for quantification.

Caption: Principle of internal standard quantification.

References

• 1. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. redalyc.org [redalyc.org]
• 3. benchchem.com [benchchem.com]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. scribd.com [scribd.com]
• 6. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dea.gov [dea.gov]
• 8. Development and Validation of a GC-FID Method for the Quantitation of Δ 8-Tetrahydrocannabinol and Impurities Found in Synthetic Δ 8-Tetrahydrocannabinol and Vaping Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Multivariate optimisation and validation of the analytical GC-FID for evaluating organic solvents in radiopharmaceutical - Journal of King Saud University - Science [jksus.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Recovery of Tetracosane-d50 Internal Standard

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address issues with the poor recovery of the internal standard, Tetracosane-d50, during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Tetracosane-d50 and why is it used as an internal standard?

Tetracosane-d50 is a deuterated form of tetracosane, a long-chain alkane with 24 carbon atoms. In mass spectrometry-based analyses, such as Gas Chromatography-Mass Spectrometry (GC-MS), it is used as an internal standard. Because it is chemically almost identical to its non-deuterated counterpart (analyte), it behaves similarly during sample preparation, extraction, and analysis. Its key difference is its higher mass due to the deuterium (B1214612) atoms, which allows it to be distinguished from the analyte by the mass spectrometer. This helps to correct for variations in extraction efficiency, matrix effects, and instrument response, leading to more accurate and precise quantification of the target analyte.

Q2: What are the typical causes of poor recovery for Tetracosane-d50?

Poor recovery of Tetracosane-d50 can stem from several factors throughout the analytical workflow. These can be broadly categorized as:

• Sample Preparation and Extraction Issues: Inefficient extraction from the sample matrix, losses during solvent evaporation steps, or improper pH conditions.

• Chromatographic Problems: Poor peak shape, adsorption onto active sites in the GC system (e.g., injector liner, column), or inappropriate temperature programming.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Tetracosane-d50 in the mass spectrometer source.

• Standard Solution Integrity: Degradation of the internal standard solution, inaccurate concentration, or errors in spiking the sample.

Q3: What are the key physical and chemical properties of Tetracosane-d50 I should be aware of?

Understanding the properties of Tetracosane-d50 is crucial for troubleshooting recovery issues.

Property	Value	Implication for Analysis
Formula	C₂₄D₅₀	High molecular weight, non-polar.
Molecular Weight	~388.96 g/mol	Requires high temperatures for volatilization in GC.
Boiling Point	~391 °C	The GC temperature program must be appropriate to ensure elution.
Solubility	Insoluble in water; soluble in non-polar organic solvents like hexane (B92381), dichloromethane, and ethyl acetate.	Dictates the choice of extraction and reconstitution solvents.
Polarity	Non-polar	Will be retained by non-polar stationary phases in GC and extracted by non-polar solvents.

Troubleshooting Guides

Issue 1: Low or No Signal from Tetracosane-d50

If you are observing a significantly lower than expected or absent signal for Tetracosane-d50, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for low or no Tetracosane-d50 signal.

Issue 2: High Variability in Tetracosane-d50 Recovery

Inconsistent recovery of the internal standard across a batch of samples can lead to poor precision. This workflow helps identify the source of variability.

Caption: Troubleshooting workflow for high variability in internal standard recovery.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Tetracosane-d50 from a Non-Aqueous Matrix

This protocol is suitable for extracting Tetracosane-d50 and other long-chain alkanes from samples dissolved in a non-polar solvent.

Materials:

• SPE Cartridge: C18 or other suitable non-polar sorbent.

• Conditioning Solvent: Dichloromethane (DCM) or Hexane.

• Elution Solvent: A mixture of acetone (B3395972) and hexane (e.g., 1:1 v/v).

• Sample pre-treatment: Ensure the sample is dissolved in a non-polar solvent compatible with the SPE sorbent.

Procedure:

• Conditioning: Pass 5 mL of the conditioning solvent through the C18 SPE cartridge. Do not allow the sorbent to go dry.

• Equilibration: Pass 5 mL of the sample solvent (without the analyte or internal standard) through the cartridge.

• Sample Loading: Load the sample containing Tetracosane-d50 onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with a weak solvent to remove interferences. The choice of wash solvent will depend on the matrix.

• Elution: Elute the Tetracosane-d50 and target analytes with 5-10 mL of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of a suitable solvent for GC-MS analysis.

Expected Recovery: For long-chain alkanes, SPE recovery can range from 70% to 120%, depending on the matrix and optimization of the method.

Protocol 2: Liquid-Liquid Extraction (LLE) for Tetracosane-d50 from an Aqueous Matrix

This protocol is designed for extracting non-polar compounds like Tetracosane-d50 from aqueous samples such as plasma or water.

Materials:

• Extraction Solvent: Hexane or a mixture of hexane and dichloromethane.

• Aqueous sample containing Tetracosane-d50.

• Centrifuge tubes.

Procedure:

• Spiking: Add a known amount of Tetracosane-d50 solution to the aqueous sample in a centrifuge tube.

• Extraction: Add a volume of the extraction solvent (e.g., 2-3 times the sample volume).

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.

• Phase Separation: Centrifuge the sample at 3000-4000 rpm for 10-15 minutes to achieve a clear separation between the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness and reconstitute the residue in a suitable solvent for GC-MS analysis.

Expected Recovery: LLE can provide high recovery for non-polar analytes from aqueous matrices, often in the range of 85-110%.

Quantitative Data Summary

The following table provides a summary of expected recovery ranges for long-chain alkanes using different extraction techniques. Note that these are general ranges, and actual recoveries will be matrix and method-dependent.

Extraction Technique	Matrix Type	Analyte Type	Expected Recovery Range (%)
Solid-Phase Extraction (SPE)	Aqueous	Long-chain alkanes (C20-C30)	70 - 120%
Non-aqueous (e.g., oils)	Long-chain alkanes (C20-C30)	80 - 115%
Liquid-Liquid Extraction (LLE)	Aqueous	Long-chain alkanes (C20-C30)	85 - 110%
Biological Fluids (e.g., plasma)	Long-chain alkanes (C20-C30)	80 - 105%

Signaling Pathways and Workflows

The following diagram illustrates the logical relationship between potential causes of poor internal standard recovery.

Caption: Causal relationships in poor internal standard recovery.

Technical Support Center: Troubleshooting Tetracosane-d50 Peak Tailing in Gas Chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing with tetracosane-d50 in their gas chromatography (GC) analyses.

Frequently Asked Questions (FAQs)

Q1: I am observing peak tailing for my tetracosane-d50 standard. What are the most common causes?

Peak tailing for a non-polar, high-molecular-weight compound like tetracosane-d50 in gas chromatography can stem from several factors. Generally, these can be categorized into two main areas: physical issues within the GC system that affect all compounds, and chemical interactions or method-related problems that might disproportionately affect high-boiling point analytes.[1]

Common causes include:

• System Contamination: Buildup of non-volatile residues in the injector or at the head of the column.[2][3][4]

• Column Issues: Degradation of the stationary phase, improper column installation (incorrect depth or a poor cut), or column overload.[3][5][6]

• Injector Problems: A contaminated or active inlet liner, an injector temperature that is too low for complete vaporization, or an inappropriate injection technique.[7][8]

• Carrier Gas Flow Path Disruptions: Leaks in the system or dead volumes can cause turbulence and asymmetrical peaks.[3][4][6]

Q2: All the peaks in my chromatogram, including the solvent and tetracosane-d50, are tailing. What should I investigate first?

When all peaks in a chromatogram exhibit tailing, it typically points to a physical problem in the GC system rather than a chemical interaction specific to your analyte.[1][6][9] The issue is likely located at a point that affects every compound passing through the system.

A logical troubleshooting workflow for this scenario is as follows:

Caption: Troubleshooting workflow for system-wide peak tailing.

Troubleshooting Steps:

• Improper Column Installation: A poorly cut column or incorrect installation depth in the inlet can create unswept volumes, leading to peak tailing.[3][5][6] Carefully reinstall the column, ensuring a clean, 90-degree cut.

• Contaminated Inlet Liner: The glass liner in the injector can become contaminated with non-volatile residues, creating active sites that interact with all compounds.[4] Replace the inlet liner and the septum.

• System Leaks: Leaks at the inlet or detector fittings can disrupt the carrier gas flow, causing turbulence and peak distortion.[4] Perform a thorough leak check of the system.

Q3: Only the tetracosane-d50 peak is tailing, while other, more volatile compounds in my sample have good peak shape. What does this suggest?

If peak tailing is selective for high-boiling point analytes like tetracosane-d50, the cause is more likely related to chemical interactions or suboptimal analytical method parameters rather than a general physical problem in the system.[1][10]

Key areas to investigate include:

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites that interact more strongly with less volatile compounds.[4]

• Injector Temperature: The injector temperature may not be high enough to ensure the complete and rapid vaporization of tetracosane-d50.[7][11] This can lead to a slow, drawn-out transfer of the analyte to the column.

• Active Sites: Over time, the stationary phase of the column can degrade, particularly at the inlet end, exposing active silanol (B1196071) groups.[4] While alkanes are non-polar, severe degradation can still impact peak shape.

Caption: Troubleshooting workflow for analyte-specific peak tailing.

Q4: Could my injection technique or sample solvent be the cause of the peak tailing?

Yes, both injection technique and solvent choice can significantly impact peak shape.

• Injection Technique: A slow manual injection can cause the initial sample band to be too wide, resulting in broad, tailing peaks.[7] Using an autosampler is recommended for consistency. In splitless injections, an incorrectly set purge activation time can cause solvent tailing that may affect the shape of nearby peaks.[2][7]

• Solvent Choice: A mismatch in polarity between the sample solvent, tetracosane-d50 (non-polar), and the stationary phase can lead to poor peak shape.[7] For a non-polar analyte on a non-polar column, a non-polar solvent such as hexane (B92381) is a good choice. Additionally, for splitless injections, the initial oven temperature should be set about 10-20°C below the boiling point of the solvent to achieve proper analyte focusing (the "solvent effect").[7]

Troubleshooting Guides & Experimental Protocols

Impact of GC Parameters on Tetracosane-d50 Peak Shape

The following table summarizes key GC parameters and their potential impact on the analysis of high-boiling point alkanes like tetracosane-d50.

Parameter	Recommendation for Tetracosane-d50	Potential Issue if Not Optimized
Injector Temperature	Sufficiently high for rapid vaporization (e.g., 280-320°C)	Incomplete or slow vaporization leading to peak tailing.[7][11]
Injection Volume	1 µL (typical)	Overloading the column can lead to peak fronting or tailing.[5][12]
Initial Oven Temp.	For splitless, 10-20°C below solvent boiling point	Poor analyte focusing, leading to broad or split peaks.[5][7]
Oven Ramp Rate	Moderate (e.g., 10-20°C/min)	A ramp rate that is too fast can lead to co-elution and poor resolution.
Carrier Gas Flow	Optimal for column dimensions (e.g., 1-2 mL/min)	A flow rate that is too low can increase analysis time and contribute to peak broadening.[8]
Inlet Liner	Deactivated, possibly with glass wool	Active sites in the liner can cause adsorption and peak tailing.[4][8]

Protocol 1: GC Column Trimming

This procedure is used to remove the front section of the GC column, which is most prone to contamination and degradation.

Materials:

• Column cutting tool (ceramic wafer or diamond-tipped scorer)

• Magnifying glass or low-power microscope

• New ferrule and column nut

Procedure:

• Cool Down the System: Ensure the GC oven, inlet, and detector are at room temperature.

• Turn Off Carrier Gas: Shut off the carrier gas flow to the column.

• Remove the Column: Carefully disconnect the column from the inlet.

• Make the Cut: Using a ceramic wafer or other appropriate tool, score the column about 10-20 cm from the inlet end. Gently flex the column to create a clean break at the score line.

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean, flat, and at a 90-degree angle to the column wall, with no jagged edges.[4][5][6] If the cut is poor, repeat the process.

• Reinstall the Column: Place a new nut and ferrule on the freshly cut end of the column. Reinstall the column in the inlet, ensuring the correct insertion depth as specified by your instrument's manufacturer.

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and perform a leak check at the inlet fitting.

• Condition the Column: Briefly condition the column to remove any oxygen that may have entered the system.

Protocol 2: Inlet Liner and Septum Replacement

This protocol outlines the routine maintenance of replacing consumable parts in the GC inlet.

Materials:

• New, deactivated inlet liner (of the correct type for your application)

• New septum

• Forceps

Procedure:

• Cool Down the Inlet: Ensure the GC inlet has cooled to a safe temperature (below 50°C).

• Turn Off Carrier Gas: Shut off the carrier gas flow.

• Replace the Septum: Unscrew the retaining nut at the top of the inlet. Remove the old septum and replace it with a new one. Be careful not to overtighten the nut.

• Access the Liner: Following your instrument's manual, access the inlet liner.

• Remove and Replace the Liner: Carefully remove the old liner with forceps.[4] Install a new, deactivated liner, ensuring it is in the same orientation as the one you removed.

• Reassemble the Inlet: Reassemble the inlet, making sure all connections are secure.

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and perform a leak check.

References

• 1. GC Troubleshooting—Tailing Peaks [restek.com]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. gmpinsiders.com [gmpinsiders.com]

Technical Support Center: Optimizing GC Oven Programs for Tetracosane-d50 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography (GC) oven programs for the analysis of Tetracosane-d50.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the analysis of Tetracosane-d50, with a focus on oven program optimization.

Question: Why is my Tetracosane-d50 peak broad or tailing?

Answer: Peak broadening or tailing for a high-molecular-weight compound like Tetracosane-d50 can stem from several factors. A sub-optimal temperature program is a common cause.[1] If the temperature ramp rate is too fast, the analyte does not have sufficient time to interact with the stationary phase, leading to poor separation and peak distortion.[1] Conversely, an initial temperature that is too high can prevent proper focusing of the analytes at the head of the column.[1]

Other potential causes include:

• Active Sites: The presence of active sites in the GC system, such as in the inlet liner or at the head of the column, can cause peak tailing.[2][3] Using a deactivated inlet liner and inert ferrules can mitigate this.[3]

• Column Contamination: Accumulation of non-volatile residues can create active sites.[2] Regularly baking out the column at its maximum recommended temperature can help.[4]

• Improper Column Installation: A poor column cut or incorrect installation depth can create dead volumes, leading to peak tailing.[2]

• Low Carrier Gas Flow Rate: A flow rate that is too low can result in broader peaks.[3]

Question: I am observing poor resolution between Tetracosane-d50 and other closely eluting compounds. How can I improve this?

Answer: Improving the resolution of closely eluting compounds often requires adjustments to the GC oven program and other chromatographic parameters.

• Decrease the Oven Temperature Ramp Rate: A slower ramp rate (e.g., decreasing from 10°C/min to 5°C/min) allows for more interaction between the analytes and the stationary phase, which can enhance separation.[4]

• Optimize the Initial Oven Temperature: A lower initial temperature can improve the focusing of analytes at the head of the column, leading to better separation of early eluting peaks.[5] For splitless injections, the initial oven temperature should be 10-20°C below the boiling point of the solvent to achieve a good "solvent effect".[2]

• Increase Column Length: A longer column provides more theoretical plates, which can improve resolution.[1]

• Decrease Column Internal Diameter (ID): A smaller ID column can increase efficiency and improve resolution.[1]

Question: The peak for Tetracosane-d50 has a low signal or is not detected at all. What could be the cause?

Answer: A low or absent peak for Tetracosane-d50, a high-boiling point compound, can be due to several issues.[6]

• Injector Temperature Too Low: Incomplete vaporization of the analyte in the injector is a common problem for high-molecular-weight compounds.[4] Increasing the injector temperature (e.g., to 300-350°C) can improve vaporization and transfer to the column.[2]

• Thermal Degradation: Conversely, an excessively high injector temperature can cause thermal degradation of the analyte.[3] For thermally sensitive compounds, a cool on-column (COC) or programmable temperature vaporizer (PTV) injection technique is recommended.[3]

• Inadequate Final Oven Temperature: The final temperature of the oven program must be high enough to ensure the elution of Tetracosane-d50.[3]

• System Leaks: Leaks in the injector, column connections, or gas lines can lead to sample loss and reduced peak intensity.[3][7]

Frequently Asked Questions (FAQs)

Q1: What is a good starting GC oven program for Tetracosane-d50 analysis?

A1: A good starting point for developing a GC oven program for Tetracosane-d50 on a standard non-polar column (e.g., HP-5MS) would be:

• Initial Temperature: 60°C, hold for 2 minutes.[2]

• Ramp: 15°C/min to 320°C.[2]

• Final Hold: Hold at 320°C for 10 minutes.[2] This program should be optimized based on the specific instrument, column dimensions, and sample matrix.

Q2: How does the carrier gas flow rate affect the analysis of Tetracosane-d50?

A2: The carrier gas flow rate is a critical parameter that influences separation efficiency.[1] An optimal flow rate ensures the best resolution. Flow rates that are too high or too low can decrease efficiency, leading to peak broadening and co-elution.[1] For a 30 m x 0.25 mm ID column, a constant flow rate of around 1.0 mL/min for helium is a common starting point.[2]

Q3: Can column bleed affect my Tetracosane-d50 analysis?

A3: Yes, column bleed, which is the degradation of the stationary phase at high temperatures, can create a rising baseline in the chromatogram.[4] This can interfere with the detection and quantification of late-eluting compounds like Tetracosane-d50. To minimize column bleed, ensure the oven temperature program does not exceed the column's maximum operating temperature and use high-purity carrier gas with oxygen traps.[4]

Q4: Is an isothermal or temperature-programmed oven method better for Tetracosane-d50?

A4: For a single compound analysis, an isothermal method might be sufficient. However, if Tetracosane-d50 is part of a mixture with a wide range of boiling points, a temperature-programmed method is essential.[1] Temperature programming allows for the efficient elution of both volatile and semi-volatile compounds in a reasonable time frame while maintaining good peak shape.[5]

Data Summary

The following table summarizes typical GC parameters for the analysis of Tetracosane-d50 and similar long-chain alkanes. These are intended as a starting point for method development.

Parameter	Recommended Value/Range	Rationale
Injector Temperature	300 - 350 °C	Ensures complete and rapid vaporization of the high-boiling point analyte.[2]
Injection Mode	Splitless or Cool On-Column	Splitless for trace analysis to maximize analyte transfer.[2] Cool On-Column to minimize thermal degradation.[3]
Carrier Gas	Helium or Hydrogen	Helium is inert and provides good efficiency.[2] Hydrogen can provide faster analysis times.
Flow Rate	0.7 - 1.5 mL/min (Constant Flow)	Optimal for standard capillary columns to maintain good separation efficiency.[2][8]
Column Type	Non-polar (e.g., HP-5MS, DB-5ms)	Appropriate for the separation of non-polar hydrocarbons.[2]
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	A standard dimension providing good efficiency and sample capacity.[2][8]
Initial Oven Temp	60 - 90 °C	Low enough for solvent focusing, especially in splitless mode.[2][6]
Initial Hold Time	1 - 4 minutes	Allows for complete sample transfer to the column.[2][6]
Temperature Ramp Rate	5 - 20 °C/min	Slower rates improve resolution of closely eluting peaks, while faster rates shorten analysis time.[1][3][4]
Final Oven Temp	320 °C or higher	Must be sufficient to elute Tetracosane-d50 but should not exceed the column's maximum operating temperature.[2][3]
Final Hold Time	5 - 10 minutes	Ensures that all high-boiling point compounds have eluted from the column.[2][3]

Experimental Protocols

Protocol 1: General GC-MS Method for Tetracosane-d50 Analysis

This protocol provides a general starting point for the analysis of Tetracosane-d50 using a gas chromatograph coupled to a mass spectrometer (GC-MS).

• System Configuration:

  • GC System: Agilent 6890N or similar.[2]

  • Mass Spectrometer: Agilent 5973N or similar.[2]

  • Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.[2][8]

• GC Method Parameters:

  • Inlet: Splitless mode.[2]

  • Inlet Temperature: 300 °C.[2]

  • Injection Volume: 1 µL.[2]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[2]

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.[2]

    • Ramp: 15°C/min to 320°C.[2]

    • Hold at 320°C for 10 minutes.[2]

• MS Method Parameters:

  • Ion Source Temperature: 230 °C.[4]

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity, monitoring characteristic alkane fragments (e.g., m/z 57, 71, 85).[4] For deuterated alkanes, specific ions should be chosen. Full scan mode can be used for initial method development.

Visualizations

Caption: A logical workflow for troubleshooting common GC issues with Tetracosane-d50.

Caption: A simplified experimental workflow for the GC-MS analysis of Tetracosane-d50.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Interference with Tetracosane-d50 in Complex Matrices

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding interference issues encountered when using Tetracosane-d50 as an internal standard in complex matrices.

Frequently Asked Questions (FAQs)

Q1: Why is my Tetracosane-d50 peak eluting at a slightly different retention time than the native tetracosane (B166392)?

A1: This phenomenon is known as the "chromatographic isotope effect." Deuterated compounds, like Tetracosane-d50, can sometimes elute slightly earlier than their non-deuterated counterparts.[1][2] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to subtle differences in the molecule's interaction with the GC column's stationary phase.[2] While this difference is often minor, it can become significant if it leads to differential matrix effects.[2]

Q2: I'm observing a lower than expected response for my Tetracosane-d50 internal standard. What are the potential causes?

A2: Several factors can lead to a diminished response for a deuterated internal standard. Common causes include:

• System Leaks: A leak in the GC system, particularly at the injector septum, can result in variable and lower peak responses.[1]

• Inlet Contamination: A dirty injector liner can adsorb active compounds, including your internal standard, leading to a reduced signal.[1] Regular replacement of the liner is recommended.

• Differential Mass Spectral Response: Studies have shown that some analytes can have a higher mass spectral response than their equimolar deuterated analogs, which can cause discrepancies in quantification.[1][3]

Q3: My analytical results are inconsistent even though I am using a deuterated internal standard. What could be the problem?

A3: Inconsistent results when using a deuterated internal standard can arise from several issues:

• Lack of Co-elution: If the analyte and the internal standard do not co-elute perfectly, they may be affected differently by matrix components, leading to variability.[2]

• Deuterium-Hydrogen Back-Exchange: In some cases, deuterium (B1214612) atoms on the internal standard can be replaced by hydrogen atoms from the sample matrix or solvent.[1][2] This is more likely to happen with deuterium atoms on heteroatoms (-OH, -NH) or on carbons adjacent to carbonyl groups.[2]

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of the target analyte and the internal standard to different extents, leading to inaccurate quantification.[4][5][6][7]

Q4: I am seeing a signal for the non-deuterated tetracosane in my Tetracosane-d50 standard solution. What is causing this?

A4: This can be due to two main reasons:

• Isotopic or Chemical Impurities: The deuterated standard may contain the non-deuterated analyte as an impurity.[2] It is crucial to use high-purity standards and to always check the certificate of analysis provided by the supplier.[2]

• In-source Fragmentation: The deuterated internal standard can undergo fragmentation in the mass spectrometer's ion source, leading to the loss of deuterium and the appearance of a signal corresponding to the native analyte.[1]

Troubleshooting Guides

Issue 1: Co-eluting Matrix Interference

Symptom: Inaccurate quantification, poor peak shape, and high variability in results, particularly in complex matrices like soil, sediment, or biological fluids.[7][8][9]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for co-eluting matrix interference.

Detailed Steps:

• Improve Sample Cleanup: A more effective cleanup procedure can remove many interfering compounds.[10]

  • Solid Phase Extraction (SPE): Use SPE cartridges that selectively retain the analytes of interest while allowing interfering matrix components to pass through.

  • QuEChERS: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" method is effective for a wide range of analytes in various matrices.

• Modify Chromatographic Method:

  • Optimize Temperature Program: Adjusting the GC oven's temperature ramp can improve the separation of the analyte from co-eluting interferences.[11]

  • Change Column Phase: If co-elution persists, switching to a GC column with a different stationary phase chemistry can alter the elution order and resolve the interference.

• Evaluate Matrix Effects:

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed to compensate for matrix effects.[4]

  • Standard Addition: This method involves adding known amounts of the analyte to the sample to determine the matrix effect and correct for it.[4]

Issue 2: Peak Tailing of Tetracosane-d50

Symptom: The Tetracosane-d50 peak is asymmetrical with a "tail" extending from the peak maximum.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing issues.

Detailed Steps:

• Check for System Activity: Active sites in the GC system can cause peak tailing.

  • Replace Injector Liner and Septum: The injector liner and septum are common sources of active sites.[1] Regularly replacing them can improve peak shape.

• Evaluate Column Health:

  • Condition the Column: Conditioning the column at a high temperature can remove contaminants and passivate active sites.

  • Trim the Column: If the front of the column is contaminated, trimming 10-20 cm from the inlet can restore performance.[12]

• Optimize Injection Parameters:

  • Adjust Injector Temperature: The injector temperature should be high enough to ensure complete vaporization of tetracosane.[12] For high-boiling point analytes, a temperature of 300-350 °C is often used.[12]

Quantitative Data Summary

The following table summarizes typical mass-to-charge ratios (m/z) that can be monitored for Tetracosane and its deuterated internal standard in GC-MS analysis.

Compound	Quantitation Ion (m/z)	Confirmation Ion(s) (m/z)
Tetracosane	71	57, 85
Tetracosane-d50	400	66, 98

Note: The molecular ion of Tetracosane-d50 (e.g., m/z 400) is often used for quantification.[8] The specific ions and their relative abundances may vary depending on the mass spectrometer and ionization conditions.

Experimental Protocols

Protocol 1: Extraction and Cleanup of Hydrocarbons from Soil/Sediment Samples

This protocol describes the extraction of hydrocarbons from solid matrices and a cleanup step to remove polar interferences.[8]

1. Internal Standard Spiking:

• Spike the sample with a known amount of Tetracosane-d50 internal standard solution. The amount should be chosen to yield a concentration in the final extract that is within the instrument's calibration range.[8]

2. Extraction (Choose one method):

• Soxhlet Extraction: Place the spiked sample in a cellulose (B213188) thimble and extract with a 1:1 mixture of acetone (B3395972) and n-heptane for 8-16 hours.[8]

• Accelerated Solvent Extraction (ASE): Pack an ASE cell with the spiked sample. Extract with n-hexane at 100°C and 1500 psi for two static cycles.[8]

3. Cleanup (Silica Gel Chromatography):

• Prepare a silica (B1680970) gel column.

• Apply the concentrated extract to the top of the column.

• Elute the aliphatic hydrocarbon fraction with n-heptane and collect the eluate.[8]

• Concentrate the cleaned extract to a final volume of 1 mL.[8]

Protocol 2: GC-MS Analysis of n-Alkanes

This protocol outlines the instrumental analysis for the quantification of n-alkanes using Tetracosane-d50 as an internal standard.[8]

1. GC-MS Conditions:

• Column: Non-polar capillary column (e.g., DB-5ms).[11]

• Injection: Splitless injection.[11]

• Oven Program: 40°C (hold 2 min), ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min.[8]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor: m/z 71 for n-alkanes and the molecular ion of Tetracosane-d50 (e.g., m/z 400).[8]

2. Calibration:

• Prepare a series of calibration standards containing the target n-alkanes at various concentrations.

• Spike each calibration standard with the same amount of Tetracosane-d50 internal standard as used for the samples.[8]

3. Sample Analysis and Quantification:

• Inject 1 µL of the final extract into the GC-MS.[8]

• Identify the n-alkanes based on their retention times.

• Quantify each analyte by comparing the peak area of its quantitation ion to the peak area of the quantitation ion of Tetracosane-d50. The concentration is calculated using the calibration curve.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Adjustment of Matrix Effects in Analysis of 36 Secondary Metabolites of Microbial and Plant Origin in Indoor Floor Dust Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. eijppr.com [eijppr.com]
• 8. benchchem.com [benchchem.com]
• 9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Tetracosane-d50 Degradation

Welcome to the technical support center for tetracosane-d50. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting potential degradation and loss of tetracosane-d50 during sample preparation. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is tetracosane-d50 and why is it used as an internal standard?

A1: Tetracosane-d50 is the deuterated form of tetracosane (B166392), a long-chain alkane with the chemical formula C24D50. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) methods. Its chemical properties are very similar to the non-deuterated analyte, but its increased mass allows it to be distinguished by the mass spectrometer. This allows for accurate quantification by correcting for variability in sample extraction and instrument response.

Q2: Is tetracosane-d50 susceptible to degradation during sample preparation?

A2: Tetracosane is a very stable, non-polar, and chemically inert molecule.[1][2] Therefore, tetracosane-d50 is not prone to degradation under typical sample preparation conditions. However, loss of the internal standard can occur due to physical processes such as volatilization during solvent evaporation or incomplete extraction. While chemical degradation is unlikely, extreme conditions could potentially affect its integrity.

Q3: What are the primary factors that can lead to low or inconsistent recovery of tetracosane-d50?

A3: The most common reasons for poor recovery of tetracosane-d50 are related to its physical properties rather than chemical degradation. These include:

• Volatility: Although tetracosane has a high boiling point (391 °C), its volatility can lead to losses during aggressive solvent evaporation steps, especially under high vacuum or with a strong nitrogen stream at elevated temperatures.

• Adsorption: As a non-polar compound, tetracosane-d50 can adsorb to the surfaces of glassware, sample containers, and instrument components, especially if they are not properly silanized.

• Extraction Inefficiency: In liquid-liquid extractions, the choice of solvent is crucial for ensuring complete partitioning of the non-polar tetracosane-d50 into the organic phase. In solid-phase extraction (SPE), breakthrough can occur if the sorbent is not appropriate or if the sample is loaded too quickly.

• Matrix Effects: In complex matrices, other components can interfere with the extraction and ionization of tetracosane-d50.

Q4: Can the deuterium (B1214612) labels on tetracosane-d50 exchange with hydrogen atoms?

A4: The deuterium atoms in tetracosane-d50 are attached to carbon atoms and are not readily exchangeable.[3][4] Isotopic exchange is more of a concern for deuterated compounds with deuterium atoms on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups, especially under acidic or basic conditions.[5] Given that tetracosane is a saturated alkane, the risk of back-exchange for tetracosane-d50 is extremely low under standard analytical conditions.

Troubleshooting Guide for Low Tetracosane-d50 Signal

This guide will help you troubleshoot common issues related to the loss of tetracosane-d50 during sample preparation.

Symptom	Potential Cause	Recommended Solution
Low or no tetracosane-d50 signal in all samples and standards	Incorrect spiking of internal standard: The IS may not have been added to the samples or was added at a much lower concentration than intended.	Verify the concentration of your tetracosane-d50 stock solution. Review your sample preparation protocol to ensure the IS is being added at the correct step and in the correct volume.
Instrumental issues: There may be a problem with the GC-MS system, such as a leak, a contaminated ion source, or incorrect detector settings.	Perform a direct injection of a known concentration of your tetracosane-d50 standard to verify instrument performance. Check for leaks and perform routine maintenance on the injector and detector.
Gradual decrease in tetracosane-d50 signal over an analytical run	Adsorption in the injection port: Active sites in the GC inlet liner can lead to the adsorption of analytes, including tetracosane-d50.	Use a fresh, silanized inlet liner. Consider using a liner with glass wool to trap non-volatile residues and protect the column.
Column contamination: Accumulation of matrix components at the head of the GC column can lead to peak tailing and a decrease in signal.	Trim the first few centimeters of the GC column. If the problem persists, the column may need to be replaced.
Low tetracosane-d50 signal in prepared samples but not in standards	Inefficient extraction: The solvent used for liquid-liquid extraction may not be optimal for the non-polar tetracosane-d50. For SPE, the sorbent may not be retaining the IS effectively.	For liquid-liquid extraction, ensure you are using a non-polar solvent like hexane (B92381) or heptane. For SPE, use a reverse-phase (e.g., C18) sorbent and ensure that the sample is loaded slowly to prevent breakthrough.[6]
Loss during solvent evaporation: Aggressive evaporation techniques can lead to the loss of semi-volatile compounds like tetracosane.	Evaporate solvents under a gentle stream of nitrogen at a moderate temperature (e.g., 30-40°C). Avoid using high vacuum for extended periods.
Matrix effects: Co-eluting matrix components can suppress the ionization of tetracosane-d50 in the mass spectrometer.	Dilute the sample extract to reduce the concentration of interfering matrix components. Optimize the chromatographic method to separate tetracosane-d50 from interfering peaks.
Inconsistent tetracosane-d50 signal across different samples	Variability in extraction efficiency: Differences in the sample matrix between samples can affect the extraction recovery of the IS.	Ensure consistent sample pre-treatment to minimize matrix variability. Consider using a matrix-matched calibration curve.
Inconsistent sample handling: Minor variations in sample handling, such as evaporation times or vortexing intensity, can lead to variable recovery.	Standardize all sample preparation steps and ensure they are performed consistently for all samples.

Experimental Protocol: Internal Standard Stability and Recovery Test

This protocol will help you determine if your sample preparation workflow is causing the loss of tetracosane-d50.

Objective: To assess the recovery of tetracosane-d50 at each major step of the sample preparation process.

Materials:

• Tetracosane-d50 stock solution

• Blank matrix (e.g., clean serum, water, or soil extract)

• All solvents and reagents used in your sample preparation protocol

• Appropriate glassware and equipment

Procedure:

• Prepare three sets of samples in triplicate:

  • Set A (Control): Blank matrix spiked with tetracosane-d50 at the end of the sample preparation process (just before analysis). This represents 100% recovery.

  • Set B (Full Procedure): Blank matrix spiked with tetracosane-d50 at the beginning of the sample preparation process. This set will be taken through your entire workflow.

  • Set C (Step-wise Analysis): Prepare separate samples where you spike the tetracosane-d50 and then process it through each major step of your protocol individually (e.g., only the liquid-liquid extraction step, only the solvent evaporation step).

• Process the samples:

  • Process Set B through your complete sample preparation protocol.

  • Process Set C samples through the designated individual steps.

• Analysis:

  • Analyze all prepared samples by GC-MS.

  • Calculate the peak area of tetracosane-d50 for each sample.

• Data Interpretation:

  • Recovery Calculation:

  • Identifying Loss: A recovery of less than 90% in Set B suggests a loss of the internal standard during your sample preparation. By comparing the results from Set C, you can pinpoint the specific step(s) causing the loss. For example, if the recovery is low after the solvent evaporation step, you will need to optimize this part of your protocol.

Visualizing the Troubleshooting Process

The following diagrams illustrate the troubleshooting workflow for low internal standard recovery and potential pathways for tetracosane-d50 loss.

Caption: Troubleshooting workflow for low tetracosane-d50 recovery.

Caption: Potential pathways for tetracosane-d50 loss during sample prep.

References

• 1. benchchem.com [benchchem.com]
• 2. Tetracosane | C24H50 | CID 12592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. synmr.in [synmr.in]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. silicycle.com [silicycle.com]

Technical Support Center: Tetracosane-d50 Solubility and Handling

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the solubility of Tetracosane-d50 in injection solvents for analytical applications.

Frequently Asked Questions (FAQs)

Q1: Why is my Tetracosane-d50 not dissolving at room temperature?

A1: Tetracosane-d50, like its non-deuterated counterpart, is a long-chain alkane that exists as a white, waxy solid at room temperature.[1] Its low solubility in most solvents at ambient temperatures is due to strong intermolecular van der Waals forces that hold the molecules together in a crystalline structure.[2] To achieve dissolution, it is often necessary to increase the kinetic energy of the solvent molecules to overcome these forces.

Q2: What are the recommended injection solvents for Tetracosane-d50?

A2: Nonpolar organic solvents are the most effective for dissolving Tetracosane-d50. The principle of "like dissolves like" is key.[2] Recommended solvents include:

• Excellent: Toluene (B28343), Benzene, Chloroform, Diethyl Ether[1][2]

• Good: Hexane, Heptane[2]

• Slightly Soluble: Ethanol[1]

• Insoluble: Water[1]

For gas chromatography (GC) applications, the solvent should also be volatile enough to ensure proper vaporization in the instrument's inlet.[2]

Q3: How does temperature affect the solubility of Tetracosane-d50?

A3: Temperature has a significant impact on the solubility of long-chain alkanes. Increasing the temperature of the solvent increases its ability to dissolve Tetracosane-d50.[2][3] This is a critical factor to consider during sample preparation.

Q4: Can deuteration affect the solubility of Tetracosane-d50 compared to Tetracosane?

A4: While deuteration increases the molecular weight of the compound, the effect on its solubility in organic solvents is generally considered to be minimal. The physicochemical properties of deuterated and non-deuterated analogs are very similar, which is why deuterated compounds are excellent internal standards.

Troubleshooting Guide

Issue: Tetracosane-d50 precipitates out of solution.

This is a common problem, especially when the prepared solution cools down.

dot

Caption: Troubleshooting workflow for Tetracosane-d50 precipitation.

Issue: Poor chromatographic peak shape (tailing or broadening).

Poor peak shape can be indicative of solubility issues, especially in GC analysis.

• Cause: Incomplete dissolution of Tetracosane-d50 in the injection solvent.

  • Solution: Ensure the standard is fully dissolved before injection. This may require gentle heating and vortexing. Visually inspect the solution for any particulate matter.[2]

• Cause: The injection solvent is not compatible with the GC column's stationary phase.

  • Solution: While Tetracosane-d50 requires a nonpolar solvent, ensure it is compatible with your specific GC column and method.

• Cause: The injector temperature is too low.

  • Solution: For high molecular weight compounds like Tetracosane-d50, a sufficiently high injector temperature is necessary for complete and rapid vaporization.[2]

Quantitative Data

The solubility of Tetracosane is highly dependent on the solvent and temperature. The following table summarizes available quantitative data for non-deuterated Tetracosane, which is a very close approximation for Tetracosane-d50.

Solvent	Temperature (°C)	Solubility (Mole Fraction, x)	Solubility (w/v)
Toluene	10.0	0.0041	-
Toluene	20.0	0.0113	-
Toluene	30.0	0.0283	-
Toluene	40.0	0.0650	-
Chloroform	Not Specified	-	10%
Ethanol	60.0	-	1.82 mg/mL

Data for Toluene and Chloroform from[4]. Data for Ethanol from[3].

Experimental Protocols

Protocol 1: Preparation of a Tetracosane-d50 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Tetracosane-d50 in toluene.

• Weighing: Accurately weigh 10 mg of Tetracosane-d50 into a clean 10 mL glass volumetric flask.

• Solvent Addition: Add approximately 7-8 mL of toluene to the volumetric flask.

• Dissolution:

  • Cap the flask and gently swirl to wet the solid.

  • Place the flask in a warm water bath or on a gently heated stir plate (40-50°C).

  • Stir or sonicate the solution until all the Tetracosane-d50 has completely dissolved. Visually inspect against a light source to ensure no solid particles remain.

• Cooling and Volume Adjustment:

  • Allow the solution to cool to room temperature.

  • Once cooled, carefully add toluene to the flask until the bottom of the meniscus reaches the 10 mL calibration mark.

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Storage: Store the stock solution in a tightly sealed, amber glass vial at the recommended temperature. Be aware that precipitation may occur upon cooling or during long-term storage. If precipitation is observed, the solution must be gently warmed and mixed to re-dissolve the analyte before use.

Protocol 2: Using Tetracosane-d50 as an Internal Standard in GC-MS

This protocol outlines the general steps for using the prepared Tetracosane-d50 stock solution as an internal standard for the quantification of a target analyte.

dot

Caption: Experimental workflow for quantification using an internal standard.

• Preparation of Calibration Standards:

  • Create a series of calibration standards by adding varying known amounts of the target analyte's stock solution to a set of volumetric flasks.

  • To each flask, add a constant and known amount of the Tetracosane-d50 internal standard (IS) stock solution.

  • Dilute each standard to the final volume with the chosen injection solvent.

• Sample Preparation:

  • To a known volume or weight of the unknown sample, add the same constant and known amount of the Tetracosane-d50 IS stock solution as was added to the calibration standards.

  • Perform any necessary sample extraction or cleanup procedures.

  • Dilute the sample to a final volume with the injection solvent.

• GC-MS Analysis:

  • Analyze the prepared calibration standards and unknown samples using the same GC-MS method.

• Data Analysis:

  • For each chromatogram (both standards and samples), integrate the peak areas for the target analyte and the Tetracosane-d50 internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each injection.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown sample by using its measured peak area ratio and interpolating from the calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]

troubleshooting low response for Tetracosane-d50

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low response issues with Tetracosane-d50 in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tetracosane-d50 and what are its common applications?

Tetracosane-d50 is a deuterated form of Tetracosane, a long-chain alkane. It is commonly used as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical inertness, thermal stability, and distinct retention time make it a suitable internal standard for various analytical methods, particularly in environmental analysis and for quantifying other long-chain hydrocarbons.[2][3]

Q2: What are the recommended storage conditions for Tetracosane-d50?

Proper storage is crucial to maintain the integrity of Tetracosane-d50.

Storage Condition	Duration
Powder at -20°C	3 years[1]
Powder at 4°C	2 years[1]
In solvent at -80°C	6 months[1]
In solvent at -20°C	1 month[1]

It is also recommended to store it at room temperature away from light and moisture.[2] Before use, and prior to opening the vial, allow the product to stand at room temperature for at least 60 minutes.

Q3: Why is my deuterated internal standard, Tetracosane-d50, showing a lower response than its non-deuterated counterpart?

Several factors can contribute to a lower-than-expected response for a deuterated internal standard. One common reason is a difference in the mass spectral response between the analyte and its deuterated analog.[4] Studies have indicated that analytes can sometimes have a higher mass response than their equimolar deuterated counterparts, which can lead to quantification discrepancies.[5]

Q4: Can the retention time of Tetracosane-d50 differ from non-deuterated Tetracosane?

Yes, it is a known phenomenon for deuterated compounds to have slightly different retention times compared to their non-deuterated counterparts, which is attributed to the "chromatographic isotope effect".[4] Generally, deuterated analytes tend to have shorter retention times.[4]

Troubleshooting Guides

Issue 1: Low or No Signal for Tetracosane-d50

A weak or absent signal for your internal standard can compromise the accuracy of your quantitative analysis. Follow this systematic troubleshooting guide to identify and resolve the issue.

Troubleshooting workflow for low Tetracosane-d50 signal.

Detailed Steps:

• Verify GC-MS System Performance:

  • Tune and Calibrate: Ensure your mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations.[6] Regular calibration is essential for accurate mass determination.[6]

  • Check for Leaks: A leak in the GC system, especially at the injector septum, can lead to variable and lower peak responses.[4]

  • Clean Ion Source: A contaminated ion source can significantly reduce signal intensity.[7] Regularly clean the ion source as part of routine maintenance.

• Assess Internal Standard Preparation and Integrity:

  • Prepare a Fresh Solution: If you suspect degradation, prepare a fresh solution of Tetracosane-d50.[8]

  • Verify Storage Conditions: Ensure that the internal standard has been stored correctly to prevent degradation.[1]

  • Assess Internal Standard Purity: Inject a high-concentration solution of only the deuterated internal standard to check for the presence of unlabeled analyte or other impurities.[4]

• Investigate Sample Injection:

  • Inspect and Replace Injector Liner: A dirty or contaminated injector liner can adsorb the internal standard, leading to a reduced response.[4] Regularly replace the liner.

  • Check Syringe: Inspect the injection syringe for any blockages or air bubbles that could lead to inconsistent injection volumes.

• Optimize GC-MS Method Parameters:

  • Inlet and Oven Temperatures: Optimize the inlet temperature for efficient volatilization and the oven temperature program to ensure good chromatography.[9]

  • Carrier Gas Flow Rate: An optimal flow rate (typically 1-2 mL/min) is crucial for good peak shape and sensitivity.[9]

  • MS Settings: Adjust the MS source and quadrupole temperatures to the optimal values for your instrument and analysis.[9][10]

Issue 2: Inconsistent or Drifting Tetracosane-d50 Response

Variability in the internal standard response across a run can indicate systemic issues.

Troubleshooting workflow for inconsistent IS response.

Detailed Steps:

• Evaluate Sample Preparation:

  • Pipetting Accuracy: Ensure accurate and consistent addition of the internal standard to all samples and standards.

  • Homogeneous Mixing: Thoroughly mix samples after adding the internal standard to ensure homogeneity.

  • Deuterium Back-Exchange: Be aware of the potential for deuterium atoms to be replaced by hydrogen atoms from the surrounding environment, a phenomenon known as back-exchange.[4] This can be minimized by controlling sample preparation conditions.

• Assess Instrument Stability:

  • Autosampler Precision: Verify the reproducibility of the autosampler injection volume.

  • GC Pressure Stability: Monitor the carrier gas pressure for any fluctuations during the analytical run.

  • MS Sensitivity: A gradual decrease in internal standard response over a run could indicate a decline in MS sensitivity, possibly due to a dirty ion source.[11]

• Investigate Matrix Effects:

  • Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for matrix effects.[8]

  • Sample Dilution: If the concentration of Tetracosane-d50 is sufficient, diluting the sample can reduce the concentration of interfering matrix components.[8]

Experimental Protocols

Protocol 1: Assessment of Tetracosane-d50 Purity

Objective: To determine if the deuterated internal standard contains significant levels of the non-deuterated analyte or other impurities.

Procedure:

• Prepare a high-concentration solution of Tetracosane-d50 (e.g., 10-100 times the concentration used in your samples) in a suitable solvent.

• Inject this solution into the GC-MS system.

• Acquire data in full scan mode to identify any potential impurities.

• Examine the mass spectrum for the presence of ions corresponding to the non-deuterated Tetracosane.

Protocol 2: Evaluation of Response Factor

Objective: To determine the relative response of the analyte versus the deuterated internal standard.

Procedure:

• Prepare a solution containing a known equimolar concentration of both the analyte and Tetracosane-d50.

• Inject this solution into the GC-MS system.

• Analyze the sample and determine the peak areas for both the analyte and the internal standard.

• Calculate the response factor (RF) using the following formula: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• This response factor can be used to correct for differences in ionization and fragmentation.[4]

Protocol 3: General GC-MS Parameters for Long-Chain Alkanes

The following table provides a starting point for optimizing your GC-MS method for the analysis of Tetracosane-d50.

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID x 0.25 µm film thickness, 100% dimethylpolysiloxane	A standard column providing good efficiency and capacity for non-polar compounds.[9]
Carrier Gas	Helium or Hydrogen	Hydrogen can allow for faster analysis times.[9]
Flow Rate	1-2 mL/min	A good starting point for optimization.[9]
Oven Program	40°C (hold 3 min), ramp 6°C/min to 320°C (hold 10 min)	A typical program for a broad range of alkanes.[9]
Injector Type	Splitless	Recommended for trace analysis to maximize analyte transfer to the column.
Injector Temp	280-300°C	Ensures efficient vaporization of high-boiling point analytes.
MS Source Temp	~230°C	A common starting point for good ionization.[9]
MS Quad Temp	~150°C	A typical setting for good mass filtering.[9]

Note: These are general recommendations. Method optimization is often required to achieve the best results for your specific application and instrument.[12]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 𝑛-Tetracosane (D₅₀, 98%) - Cambridge Isotope Laboratories, DLM-2209-0.5 [isotope.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. gmi-inc.com [gmi-inc.com]
• 7. zefsci.com [zefsci.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. apps.nelac-institute.org [apps.nelac-institute.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Tetracosane-d50 Background Contamination

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you identify and minimize background contamination of Tetracosane-d50 in your analytical experiments. High background can compromise the sensitivity and accuracy of your results, particularly in trace analysis.

Frequently Asked Questions (FAQs)

Q1: What is Tetracosane-d50 and why is it used in our analyses?

Tetracosane-d50 is a deuterated form of tetracosane, a long-chain alkane with 24 carbon atoms. In analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS), it is often used as an internal standard.[1][2] Its chemical inertness, thermal stability, and distinct mass-to-charge ratio compared to the non-deuterated form make it an excellent tool for quantifying target analytes, as it can help correct for variations in sample preparation and instrument response.[1]

Q2: What are the most common sources of Tetracosane-d50 background contamination?

Since Tetracosane-d50 is not a naturally occurring compound, its presence as a background contaminant typically arises from cross-contamination from previous analyses or contaminated stock solutions. However, general long-chain alkane contamination, which can interfere with your analysis, can originate from various sources in the laboratory. These include:

• GC-MS System Components: Septa, O-rings, ferrules, and the injector liner can be sources of hydrocarbon contamination.[3]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of long-chain alkanes.[3][4][5]

• Sample Handling: Contamination can be introduced from plasticware (e.g., pipette tips, vials, caps), lubricants, and even oils from fingerprints.[3][6]

• Laboratory Environment: Dust and airborne particles in the lab can contain hydrocarbons that may contaminate samples.[6]

• Carrier Gas: Impurities in the carrier gas can contribute to background noise.[3][7]

Q3: What is considered an "acceptable" level of background contamination for Tetracosane-d50?

There is no universal "acceptable" level of background contamination, as it is highly dependent on the specific requirements of your analytical method, particularly the limit of quantitation (LOQ). A general guideline is that the background signal in a blank injection should be less than 20% of the peak area of your lowest calibration standard. For highly sensitive assays, a much lower background (e.g., <5%) may be necessary. It is crucial to establish a consistent and low background during method development and validation.

Q4: How can I prevent contamination from laboratory consumables like vials and caps (B75204)?

To minimize contamination from consumables, follow these best practices:

• Use glassware (e.g., vials, inserts) whenever possible, as plastics can leach plasticizers and other contaminants.[3]

• If plasticware is necessary, opt for high-quality polypropylene (B1209903) or PTFE materials and conduct leachables studies.[3]

• Use PTFE-lined caps to prevent contamination from the septum material.[3]

• Avoid using Parafilm® to seal vials, as it can be a source of paraffin (B1166041) wax contamination.[3]

Troubleshooting Guides

Issue 1: High Background of Tetracosane-d50 or other Long-Chain Alkanes in Blank Injections

If you are observing significant peaks corresponding to Tetracosane-d50 or a homologous series of alkanes in your blank injections, use the following troubleshooting workflow.

Troubleshooting Workflow for High Background Contamination

Caption: A logical workflow for isolating the source of long-chain alkane contamination.

Issue 2: Sporadic or Random Contamination

If contamination appears inconsistently between runs, it may be due to handling or sample preparation procedures.

Potential Cause	Identification	Solution
Glove Contamination	Contamination is sporadic and may correlate with handling of glassware or sample vials.	Wear powder-free nitrile gloves and change them frequently. Avoid touching surfaces that will come into contact with the sample or high-purity solvents.[3]
Glassware Contamination	Contamination appears after using specific pieces of glassware.	Implement a rigorous glassware cleaning protocol.[3] Avoid plastic containers for storing solvents and samples whenever possible.[3]
Sample Carryover	A faint pattern of a previous, highly concentrated sample appears in a subsequent blank injection.	Implement a thorough syringe and injector cleaning protocol between runs. Inject a high-purity solvent blank after analyzing a concentrated sample to flush the system.[3]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Trace Analysis

This protocol is designed to minimize organic contamination on laboratory glassware.

Workflow for Glassware Cleaning

Caption: Recommended workflow for cleaning laboratory glassware for trace analysis.

Methodology:

• Mechanical Cleaning: Manually scrub glassware with a laboratory-grade detergent and warm water to remove any visible residues.

• Solvent Rinse: Thoroughly rinse with deionized water, followed by a rinse with a high-purity solvent such as acetone or hexane (B92381) to remove organic residues.[3]

• Acid Rinse (Optional but Recommended): For trace analysis, soaking or rinsing with a dilute acid solution (e.g., 10% hydrochloric acid) can help remove acid-soluble contaminants.[3]

• Final Rinse: Rinse again with deionized water and then with a final high-purity solvent.[3]

• Drying: Oven-dry the glassware at a high temperature (e.g., >100°C) to remove residual solvent and water.

• Storage: Store in a clean, dust-free environment, with openings covered with aluminum foil.

Protocol 2: GC Injector Port Maintenance

Regular maintenance of the GC injector port is critical to prevent the buildup of contaminants.

Injector Maintenance Workflow

Caption: A workflow for performing routine maintenance on a GC injector port.

Methodology:

• Cooldown and Safety: Ensure the injector has cooled to a safe temperature and the carrier gas is turned off.

• Disassembly: Carefully remove the septum nut, septum, and liner from the injector port.

• Cleaning:

  • Clean the inside of the injector body with swabs lightly dampened with high-purity solvents (e.g., hexane, followed by methanol).

  • Sonciate the injector liner in a series of solvents of different polarities (e.g., methanol, methylene (B1212753) chloride, hexane).

• Component Replacement: Replace the septum, liner, and any O-rings with new, clean parts.

• Reassembly and Conditioning: Reassemble the injector, restore gas flow, and perform a leak check. Condition the new components by baking them out at a high temperature according to your instrument's guidelines.

Data Summary Tables

Table 1: Solvent Purity Grades and Their Suitability for Trace Analysis

Solvent Grade	Typical Purity	Suitability for Trace Analysis	Key Characteristics
LC/MS Grade	>99.9%	Excellent	Extremely low levels of trace metal impurities and organic contaminants.[8]
Spectrophotometric Grade	97-99%+	Very Good	Multiply-distilled; UV-absorbing impurities are removed.[8]
ACS Grade	≥95%	Good	Meets or exceeds standards set by the American Chemical Society; tested for purity and trace metals.[8]
Lab Grade	Varies	Not Recommended	Suitable for general laboratory procedures but not for sensitive trace analysis.[8]

Table 2: Troubleshooting Summary for Tetracosane-d50 Contamination

Symptom	Likely Source	Primary Action	Secondary Action
Consistent peaks in "no injection" blanks	Carrier Gas/System	Replace hydrocarbon and oxygen traps.[3][7]	Check for leaks in the gas lines.
Peaks appear in solvent blanks	Solvent	Use a fresh bottle of a higher purity grade solvent.[3]	Filter the solvent before use.
Contamination decreases with subsequent blank injections	Injector Port	Perform injector maintenance (replace septum, liner, O-rings).[3]	Clean the injector body.
Broad, tailing peaks and elevated baseline	GC Column	Trim 10-30 cm from the front of the column.[3]	Solvent-rinse or replace the column.
Random, non-reproducible peaks	Handling/Glassware	Implement rigorous glassware cleaning and use powder-free gloves.[3]	Avoid plasticware; use PTFE-lined caps.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 3. benchchem.com [benchchem.com]
• 4. ibisscientific.com [ibisscientific.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. biotage.com [biotage.com]
• 7. Long Chain Hydrocarbon contamination help - Chromatography Forum [chromforum.org]
• 8. calpaclab.com [calpaclab.com]

Technical Support Center: Matrix Effects on Tetracosane-d50 Quantification

This technical support center provides troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects in the quantification of Tetracosane-d50.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Tetracosane-d50?

A1: Matrix effects refer to the alteration of an analyte's ionization efficiency due to co-eluting substances from the sample matrix.[1][2] This interference can lead to either a decreased signal (ion suppression) or an increased signal (ion enhancement), ultimately causing inaccurate quantification.[1][2] When analyzing Tetracosane-d50, a deuterated internal standard, matrix components can affect its signal, potentially leading to unreliable results for the target analyte.[3] A critical issue is the "differential matrix effect," where the matrix impacts the analyte and the internal standard to different extents.[4]

Q2: Why might I observe low recovery of Tetracosane-d50 in my samples?

A2: Low recovery of Tetracosane-d50 can stem from several factors related to the sample matrix. Co-eluting matrix components can cause ion suppression, which reduces the signal intensity of the internal standard.[4][5] Additionally, the matrix composition can hinder the efficiency of the sample extraction process. It is also possible for certain matrix components to cause the degradation of Tetracosane-d50 during sample preparation.

Q3: What could cause a non-linear calibration curve when using matrix-matched standards?

A3: A non-linear calibration curve, even with matrix-matched standards, suggests that the matrix effect is not consistent across the entire concentration range. This can occur if the interfering components in the matrix become saturated at higher analyte concentrations. It may also indicate that Tetracosane-d50 is not behaving identically to the native analyte in the presence of the matrix.

Q4: How does the choice of ionization technique, such as ESI or APCI, influence matrix effects for Tetracosane-d50?

A4: The choice of ionization technique can have a significant impact on the severity of matrix effects. Electrospray ionization (ESI) is generally more susceptible to signal suppression from non-volatile matrix components.[5][6] In contrast, atmospheric pressure chemical ionization (APCI) is often less affected by these interferences.[6] Therefore, evaluating both techniques during method development is recommended to select the one that minimizes matrix effects for your specific application.[6]

Q5: Can the deuterium (B1214612) label on Tetracosane-d50 be unstable?

A5: While generally stable, deuterium labels can sometimes undergo hydrogen-deuterium exchange, especially under harsh acidic or basic conditions.[1] This can lead to a decreased signal for the internal standard and potentially inaccurate quantification.[1] It is important to select an internal standard with deuterium labels on stable positions of the molecule.[1]

Troubleshooting Guides

This guide outlines a systematic approach to determine if matrix effects are influencing your Tetracosane-d50 quantification.

Experimental Protocol:

• Prepare Standard Solutions:

  • Set A (Neat Solution): Prepare a series of Tetracosane-d50 standards in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (from at least six different sources if possible) using your established procedure.[1] Spike the extracted matrix with the same concentrations of Tetracosane-d50 as in Set A.[1][2]

• Analysis: Analyze both sets of standards using your LC-MS or GC-MS method.

• Calculate Matrix Factor (MF): The matrix factor is calculated for each concentration level to quantify the extent of the matrix effect.[1]

  • Formula: MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

• Data Interpretation:

  • An MF value of 1 indicates no matrix effect.

  • An MF value < 1 suggests ion suppression.[1]

  • An MF value > 1 indicates ion enhancement.[1]

Quantitative Data Summary (Example)

Concentration (ng/mL)	Peak Area (Neat Solvent)	Peak Area (Matrix Extract)	Matrix Factor (MF)	Interpretation
10	150,000	105,000	0.70	Ion Suppression
50	760,000	570,000	0.75	Ion Suppression
250	3,800,000	3,040,000	0.80	Ion Suppression

If significant matrix effects are identified, the following strategies can be implemented to minimize their impact.

Methodologies:

• Optimize Sample Preparation:

  • Solid-Phase Extraction (SPE): Employ SPE to selectively remove interfering matrix components before analysis.[7]

  • Liquid-Liquid Extraction (LLE): Optimize the LLE procedure to enhance the removal of matrix interferences.

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components that cause ion suppression or enhancement.[1]

• Enhance Chromatographic Separation:

  • Modify the chromatographic conditions (e.g., gradient, column chemistry) to separate Tetracosane-d50 from co-eluting matrix interferences.[1] Complete co-elution of the analyte and internal standard is ideal for accurate compensation.[7]

• Alternative Ionization:

  • If using ESI, consider switching to APCI, as it is often less susceptible to matrix effects.[6]

• Matrix-Matched Calibrators:

  • Prepare calibration standards in the same matrix as the samples to compensate for consistent matrix effects.[8]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. eijppr.com [eijppr.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]
• 8. lcms.cz [lcms.cz]

Technical Support Center: Refining Injection Parameters for Tetracosane-d50

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Tetracosane-d50 using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the recommended injection mode for Tetracosane-d50 analysis?

A: The choice between split and splitless injection depends on the concentration of your sample. For trace analysis of Tetracosane-d50, a splitless injection is generally preferred as it transfers the majority of the sample onto the column, maximizing sensitivity.[1][2][3] A split injection is more suitable for higher concentration samples to prevent column overloading.[3][4]

Q2: What is the optimal injector temperature for Tetracosane-d50?

A: Due to its high boiling point (approximately 399.5 °C), a sufficiently high injector temperature is crucial for the efficient vaporization of Tetracosane-d50.[1] A starting point of 250 °C is often recommended, but for high molecular weight compounds like tetracosane, temperatures may need to be increased to 275-300 °C or even higher to ensure complete and rapid vaporization.[1][5][6] However, it is important not to exceed the maximum operating temperature of your GC column and septum.[1]

Q3: What type of GC column is best suited for analyzing Tetracosane-d50?

A: A non-polar column, such as one with a 100% dimethylpolysiloxane or 5% phenyl-dimethylpolysiloxane stationary phase (e.g., DB-1ms or HP-5ms), is well-suited for the analysis of non-polar hydrocarbons like Tetracosane-d50.[1][5] A standard column dimension of 30 m x 0.25 mm ID x 0.25 µm film thickness generally provides good efficiency and capacity.[7]

Q4: How can I prevent carryover of Tetracosane-d50 in subsequent injections?

A: Tetracosane-d50's low volatility can lead to carryover. To mitigate this, ensure the oven temperature program reaches a sufficiently high final temperature and is held long enough to elute the compound completely.[8] Regular injector maintenance, including cleaning the liner and replacing the septum, is critical.[8] Using a highly deactivated inlet liner can also minimize active sites where the analyte can adsorb.[8] If carryover persists, performing a column bakeout at a temperature above your analytical method's final temperature (but below the column's maximum limit) can help remove contaminants.[8]

Troubleshooting Guides

This section addresses specific issues you may encounter during your GC-MS experiments with Tetracosane-d50 in a question-and-answer format.

Issue 1: No or Very Small Peak for Tetracosane-d50

• Q: I am injecting a Tetracosane-d50 standard, but I don't see a peak, or the peak is extremely small. What are the possible causes and solutions?

  • A: This is a common issue with high molecular weight compounds. The primary causes are often related to incomplete vaporization or sample loss.

    • Inadequate Injector Temperature: The injector temperature may be too low for efficient vaporization.

      • Solution: Increase the injector temperature. A range of 275-300 °C is a good starting point for tetracosane.[1]

    • Low Sample Concentration: The concentration of your standard might be too low, especially with a split injection.

      • Solution: Inject a more concentrated standard or switch to splitless injection mode to introduce more sample onto the column.[1]

    • Injector Port Leaks: A worn septum can cause sample loss.

      • Solution: Regularly replace the septum, particularly when operating at high temperatures.[1]

Issue 2: Peak Tailing for Tetracosane-d50

• Q: My Tetracosane-d50 peak is showing significant tailing. What could be the cause and how can I fix it?

  • A: Peak tailing often indicates undesirable interactions between the analyte and the GC system.

    • Active Sites in the System: Exposed silanol (B1196071) groups in the inlet liner or on the column can interact with the analyte.

      • Solution: Use a deactivated inlet liner and a high-quality, inert GC column.[9] Consider silylating the liner for further deactivation.[9]

    • Column Contamination: Accumulation of non-volatile residues at the head of the column can create active sites.

      • Solution: Bake out the column at a high temperature (without exceeding its limit). If this doesn't resolve the issue, trim the front end of the column (e.g., 10-20 cm).[5][9]

    • Incomplete Vaporization: If the injector temperature is too low, the sample may not vaporize completely and quickly, leading to a broad, tailing peak.

      • Solution: Increase the injector temperature.[5]

Issue 3: Low Signal Intensity or Poor Sensitivity

• Q: The signal for my Tetracosane-d50 peak is very low. How can I improve the sensitivity?

  • A: Low response for high-boiling point compounds can be due to several factors.

    • Incomplete Vaporization: As mentioned previously, ensure the injector temperature is high enough for complete vaporization. For very high molecular weight alkanes, temperatures up to 350°C may be beneficial, but be mindful of the column's thermal limit.[7]

    • Mass Discrimination in the Injector: In split/splitless inlets, higher molecular weight compounds can be transferred to the column less efficiently.

      • Solution: For splitless injections, using a pressure pulse during the injection can help reduce mass discrimination.[7]

    • Sub-optimal MS Parameters: The mass spectrometer settings can significantly impact signal intensity.

      • Solution: Ensure the MS source and quadrupole temperatures are optimized. A source temperature around 230°C is a common starting point.[7] For targeted analysis, using Selected Ion Monitoring (SIM) mode will significantly increase sensitivity.[7]

Data Presentation

Table 1: Recommended GC-MS Injection Parameters for Tetracosane-d50

Parameter	Recommended Setting	Rationale
Injector Temperature	275 - 300 °C	Ensures efficient vaporization of the high-boiling point analyte.[1]
Injection Mode	Splitless (for trace analysis) or Split	Splitless maximizes sensitivity for low concentrations, while split prevents column overload for high concentrations.[1][2]
Injection Volume	1 µL	A standard volume to avoid column overloading.[1][5]
Septum Purge Flow	3 mL/min	Helps to prevent contamination from the septum.
Split Ratio (if applicable)	10:1 to 100:1	Adjust based on sample concentration to avoid overloading the column.
Splitless Hold Time	0.5 - 1.0 min	Allows for the complete transfer of the sample to the column.

Table 2: Typical GC Column and Oven Parameters for Tetracosane-d50

Parameter	Recommended Setting	Rationale
GC Column	Non-polar (e.g., DB-1ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good separation for non-polar hydrocarbons.[1][5]
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.[1]
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	Optimal for this column dimension to maintain good separation.[1]
Oven Program	Initial: 90°C for 2 min, Ramp: 10-15°C/min to 320°C, Hold: 10 min	The temperature program should be optimized to ensure good separation and elution of the high-boiling point analyte.[1][5]

Experimental Protocols

Protocol 1: Standard GC-MS Method for Tetracosane-d50 Analysis

• Instrument Setup:

  • Install a suitable non-polar GC column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness HP-5MS).[5]

  • Set the GC-MS parameters according to the recommendations in Tables 1 and 2.

  • Perform an autotune of the mass spectrometer to ensure optimal performance.

  • Run a solvent blank (e.g., hexane) to check for system contamination.

• Sample Preparation:

  • Prepare a stock solution of Tetracosane-d50 in a non-polar solvent like hexane.

  • Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

• Injection and Analysis:

  • Inject 1 µL of each calibration standard and sample using an autosampler for reproducibility.[5]

  • Acquire data in either Full Scan mode (for qualitative analysis) or SIM mode (for quantitative analysis, monitoring characteristic ions).[1]

• Data Processing:

  • Integrate the peak area of Tetracosane-d50 in each chromatogram.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of Tetracosane-d50 in the samples using the calibration curve.

Protocol 2: Troubleshooting for Low Analyte Response

• Verify Injector Temperature: Confirm that the injector temperature is set appropriately high (e.g., 275-300 °C) for Tetracosane-d50.[1]

• Check for Leaks: Perform a leak check on the injection port, paying close attention to the septum and column fittings. Use an electronic leak detector for accuracy.[9]

• Inspect the Inlet Liner: Remove and inspect the inlet liner for contamination or degradation. Replace with a new, deactivated liner if necessary.[9]

• Trim the Column: If column contamination is suspected, trim 10-20 cm from the inlet end of the column.[9]

• Inject a High Concentration Standard: Inject a more concentrated standard to confirm that the instrument is capable of detecting the analyte.

• Switch to Splitless Mode: If using split injection, switch to splitless mode to increase the amount of sample transferred to the column.[1]

• Optimize MS Parameters: Check the MS tune report and optimize the source and quadrupole temperatures.[7]

Mandatory Visualization

Caption: Troubleshooting workflow for common GC-MS issues with Tetracosane-d50.

Caption: A streamlined experimental workflow for quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 3. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Variability in Tetracosane-d50 Response Factor

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address variability in the response factor of Tetracosane-d50 when used as an internal standard in chromatographic and mass spectrometric analyses.

Frequently Asked Questions (FAQs)

Q1: What is the role of Tetracosane-d50 as an internal standard?

Tetracosane-d50 is a deuterated form of tetracosane, a long-chain saturated hydrocarbon.[1] It is often used as an internal standard (IS) in Gas Chromatography-Mass Spectrometry (GC-MS) analysis to correct for variations in sample injection volume, sample preparation, and instrument response.[2][3] By adding a known and constant amount of Tetracosane-d50 to all calibrators, quality controls, and unknown samples, the ratio of the analyte's response to the IS response is used for quantification, which can lead to more accurate and precise results.[4]

Q2: What are the ideal characteristics of Tetracosane-d50 as an internal standard?

An ideal internal standard should be chemically and physically similar to the analyte of interest but not naturally present in the samples.[4][5] Tetracosane-d50 is chosen for its chemical inertness, thermal stability, and distinct retention time, which typically elutes after most analytes of interest in a chromatographic run.[2] For reliable quantification, the Tetracosane-d50 standard should have high chemical and isotopic purity.

Q3: Why is the response of my Tetracosane-d50 internal standard varying between injections?

Variability in the internal standard response can arise from several factors, including:

• Inconsistent Sample Preparation: Errors in pipetting or dilution of the internal standard.

• Solubility Issues: Precipitation of Tetracosane-d50 in the sample solvent.[5]

• GC Inlet Issues: Adsorption or thermal degradation in the injector port.[6]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Tetracosane-d50.[7][8]

• Instrument Instability: Fluctuations in the GC or MS performance.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues leading to variability in the Tetracosane-d50 response factor.

Issue 1: Inconsistent or Decreasing Tetracosane-d50 Peak Area

A common problem is a lack of consistency in the peak area of Tetracosane-d50 across a sequence of analyses. This can manifest as random fluctuations or a steady decrease over time.

Troubleshooting Workflow for Inconsistent Peak Area

Caption: Logical workflow for troubleshooting inconsistent Tetracosane-d50 peak area.

Troubleshooting Steps and Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Inaccurate Standard Preparation	Review standard dilution procedures. Re-prepare the Tetracosane-d50 stock and working solutions.	Use calibrated pipettes and ensure accurate volumetric dilutions.
Poor Solubility / Precipitation	Visually inspect the standard solution for any precipitate. Prepare a fresh standard and observe its clarity upon standing.	Use a nonpolar solvent like hexane (B92381) or toluene.[5] Gently warm and sonicate the solution to ensure complete dissolution.[5] Prepare standards fresh daily if precipitation is recurrent.
GC Inlet Adsorption	Inject a high-concentration standard. If peak tailing is observed, active sites in the inlet may be present.	Use a deactivated inlet liner.[6] Replace the septum and O-rings.
Thermal Degradation in Inlet	Look for extraneous peaks appearing before the Tetracosane-d50 peak, which could be degradation products.	Lower the injector temperature.[6] Use a pulsed-pressure or cool on-column injection if available.
Column Contamination	A rising baseline or broad peaks for all compounds can indicate column contamination.	Trim the first few centimeters of the column from the inlet side.[6] Bake out the column according to the manufacturer's instructions.
MS Source Fouling	A general decrease in sensitivity for all compounds may indicate a dirty ion source.	Tune the mass spectrometer. If the tune fails or sensitivity is low, clean the ion source.

Issue 2: Variable Analyte/IS Response Ratio with Consistent IS Peak Area

In this scenario, the Tetracosane-d50 peak area is stable, but the ratio of the analyte's peak area to the internal standard's peak area is inconsistent. This often points to issues that disproportionately affect the analyte.

Troubleshooting Workflow for Variable Response Ratio

Caption: Logical workflow for troubleshooting a variable analyte to internal standard response ratio.

Troubleshooting Steps and Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Differential Matrix Effects	Prepare matrix-matched calibration standards and compare the response to standards in a clean solvent. A significant difference suggests matrix effects.[7]	Improve sample cleanup procedures to remove interfering matrix components. Modify chromatographic conditions to separate the analyte from the interfering compounds.
Analyte Instability	Re-inject an aged sample from the autosampler and compare the results to a freshly prepared sample.	Ensure samples are stored under appropriate conditions (e.g., temperature, light protection).
Incorrect Peak Integration	Manually review the peak integration for both the analyte and Tetracosane-d50 in the chromatograms.	Adjust integration parameters to ensure consistent and accurate peak area determination.
Analyte Adsorption	If the analyte is more polar than Tetracosane-d50, it may be more susceptible to adsorption in the GC system.	Use a deactivated inlet liner and column. Consider derivatization of the analyte to make it less polar.

Experimental Protocols

Protocol 1: Evaluation of Tetracosane-d50 Stock Solution Stability

Objective: To determine if the Tetracosane-d50 internal standard is precipitating from the stock solution over time.

Methodology:

• Prepare a stock solution of Tetracosane-d50 in a suitable nonpolar solvent (e.g., hexane, toluene) at the desired concentration.

• Ensure complete dissolution by gentle warming and sonication.

• Divide the solution into two aliquots. Store one at the typical storage temperature (e.g., 4°C) and the other at room temperature.

• At specified time points (e.g., 0, 24, 48, and 72 hours), bring both solutions to room temperature and vortex thoroughly.

• Inject each solution in triplicate onto the GC-MS system.

• Compare the average peak areas at each time point.

Acceptance Criteria for Stability

Parameter	Acceptance Criteria
Relative Standard Deviation (RSD) of Peak Area	≤ 15% across all time points for each storage condition.[2]
Mean Peak Area Deviation	The mean peak area at each time point should be within ±15% of the initial (time 0) mean peak area.

Protocol 2: Assessment of Matrix Effects

Objective: To determine if components in the sample matrix are causing ion suppression or enhancement of the Tetracosane-d50 signal.

Methodology:

• Prepare three sets of samples:

  • Set A: Tetracosane-d50 spiked into a clean solvent.

  • Set B: Blank sample matrix extract spiked with Tetracosane-d50 post-extraction.

  • Set C: Blank sample matrix spiked with Tetracosane-d50 before extraction.

• Analyze all three sets of samples using the established GC-MS method.

• Calculate the matrix effect and recovery using the following formulas:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Interpretation of Results

Matrix Effect (%)	Interpretation
~100%	No significant matrix effect.
< 100%	Ion suppression.
> 100%	Ion enhancement.

A significant matrix effect (typically > 20% deviation from 100%) indicates that the sample matrix is influencing the ionization of Tetracosane-d50. Acceptable recovery is generally expected to be within 80-120%.[2]

References

• 1. Relative Response Factor: Accurate Quantification in Chromatography | Separation Science [sepscience.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Measuring aliphatic hydrocarbons in sediments by direct thermal desorption-gas chromatography-mass spectrometry: Matrix effects and quantification challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]

Reference Data & Comparative Studies

Tetracosane-d50: A Comparative Guide to Deuterated Alkane Standards in High-Precision Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is a critical decision that directly influences data accuracy and reliability. Among the array of choices, deuterated alkane standards have established themselves as the gold standard, particularly in mass spectrometry-based applications. This guide provides an objective comparison of Tetracosane-d50 against other deuterated alkane standards, supported by experimental principles and data, to inform the selection of the most suitable standard for your analytical needs.

Deuterated standards are stable isotope-labeled compounds where hydrogen atoms are replaced by deuterium.[1] Their fundamental advantage lies in their near-identical physicochemical properties to their non-deuterated counterparts.[2] This ensures they exhibit similar behavior throughout the analytical process, including extraction, chromatography, and ionization, a principle that is the cornerstone of the highly accurate isotope dilution mass spectrometry (IDMS) method.[3] By adding a known quantity of the deuterated standard to a sample, it can effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to superior accuracy and precision in results.[2][4]

Performance Comparison of Deuterated Alkane Standards

The choice of a specific deuterated alkane standard is contingent on the analytical application, particularly the molecular weight and chromatographic retention time of the target analytes. The ideal internal standard should not interfere with the analytes of interest and should elute in a region of the chromatogram that allows for accurate integration without overlapping peaks.[5]

While direct head-to-head experimental data comparing a wide range of deuterated alkanes under identical conditions is limited in publicly available literature, performance characteristics can be compiled based on established chromatographic principles and data from various applications. Longer chain alkanes will exhibit higher boiling points and longer retention times in gas chromatography. The selection of a standard is often based on matching the retention time to the range of analytes being quantified.

Parameter	Tetracosane-d50 (C24D50)	Eicosane-d42 (C20D42)	Triacontane-d62 (C30D62)	Heneicosane-d44 (C21D44)
Molecular Weight	388.96 g/mol [6]	~324.7 g/mol	~483.2 g/mol	~340.8 g/mol
Chemical Purity	Typically >99%[6]	Typically >98%	Typically >98%	Typically >98%
Isotopic Purity	Typically ≥98 atom % D[6]	Typically ≥98 atom % D	Typically ≥98 atom % D	Typically ≥98 atom % D
Relative Retention Time	Long	Intermediate	Very Long	Intermediate-Long
Primary Applications	Analysis of high molecular weight compounds, such as Polycyclic Aromatic Hydrocarbons (PAHs) and other persistent organic pollutants.[5]	Analysis of medium to high molecular weight compounds.	Analysis of very high molecular weight compounds, such as long-chain hydrocarbons and waxes.[5]	Surrogate standard in the analysis of organic pollutants in environmental samples.[5]

Experimental Protocols

The following provides a detailed methodology for a common application of deuterated alkane standards: the analysis of Polycyclic Aromatic Hydrocarbons (PAHs) in a solid environmental matrix (e.g., sediment) by Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation and Extraction

• Homogenization and Drying: Homogenize the sediment sample to ensure uniformity. A portion of the sample should be dried to a constant weight to report final concentrations on a dry weight basis.[7]

• Spiking with Internal Standard: To a known mass of the homogenized sample (e.g., 10 g), add a precise volume of a standard solution containing Tetracosane-d50 at a known concentration. This is a critical step to ensure the internal standard undergoes the same experimental procedures as the target analytes.[8]

• Extraction: Employ a suitable extraction technique to isolate the analytes and the internal standard from the sample matrix. Common methods include:

  • Soxhlet Extraction: Extract the sample for 16-24 hours with a suitable solvent mixture (e.g., hexane/acetone 1:1 v/v).[7]

  • Pressurized Liquid Extraction (PLE): A faster, automated alternative to Soxhlet extraction using elevated temperatures and pressures.[7]

  • Ultrasonic Extraction (Sonication): A rapid extraction method using ultrasonic waves to disrupt the sample matrix.[7]

Extract Cleanup

• Concentration: Reduce the volume of the extract using a rotary evaporator or a gentle stream of nitrogen.[8]

• Cleanup: Remove interfering compounds from the extract using techniques such as solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges, or gel permeation chromatography (GPC) to remove high molecular weight interferences like lipids.[7][8]

GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for PAH analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).[7]

  • Injector: Operate in splitless mode to maximize sensitivity.

  • Oven Temperature Program: A programmed temperature ramp is used to separate the PAHs by their boiling points. A typical program might start at 70°C and ramp up to 300°C.[9]

  • Mass Spectrometer: Operate in electron ionization (EI) mode and acquire data in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for each target PAH and for Tetracosane-d50.

• Quantification: The concentration of each target PAH is calculated by comparing the peak area of the native PAH to the peak area of Tetracosane-d50. A calibration curve is generated by analyzing a series of standards containing known concentrations of the native PAHs and a constant concentration of the deuterated internal standard.[8]

Visualizing the Workflow and Principles

To better illustrate the experimental and logical processes, the following diagrams are provided.

Experimental workflow for PAH analysis using a deuterated internal standard.

Logical relationship of internal standard correction for accurate quantification.

Conclusion

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. Sigma Aldrich Fine Chemicals Biosciences Tetracosane-d50 98 atom % D | | Fisher Scientific [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Tetracosane-d50 and Chrysene-d12 as Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides a comprehensive comparison of two commonly used deuterated internal standards: Tetracosane-d50, a saturated aliphatic hydrocarbon, and Chrysene-d12, a polycyclic aromatic hydrocarbon (PAH). This comparison is based on their physicochemical properties, typical applications, and performance data from various analytical methodologies, primarily focusing on gas chromatography-mass spectrometry (GC-MS).

Principle of Internal Standardization

An internal standard (IS) is a compound of known concentration added to all samples, calibration standards, and quality controls.[1] The IS is chosen to be chemically similar to the analyte(s) of interest but not naturally present in the sample.[1] By calculating the ratio of the analyte's response to the IS's response, variations arising from sample preparation, injection volume, and instrument drift can be effectively compensated for, leading to improved precision and accuracy.[1] Stable isotope-labeled compounds, such as Tetracosane-d50 and Chrysene-d12, are considered the gold standard for mass spectrometry-based methods as their physicochemical properties are nearly identical to their non-labeled counterparts, ensuring they behave similarly throughout the analytical process.[2]

Physicochemical Properties

The fundamental difference in the chemical structures of Tetracosane-d50 and Chrysene-d12 dictates their suitability for different classes of analytes.

Property	Tetracosane-d50	Chrysene-d12
Chemical Structure	Deuterated n-alkane	Deuterated Polycyclic Aromatic Hydrocarbon (PAH)
Formula	C₂₄D₅₀	C₁₈D₁₂
Molecular Weight	~389.0 g/mol	~240.4 g/mol
Chemical Nature	Aliphatic, non-polar	Aromatic, non-polar
Primary Applications	Analysis of n-alkanes, total petroleum hydrocarbons (TPH), and other non-polar, aliphatic compounds.[3][4]	Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) and other semi-volatile aromatic compounds.[5][6]

Performance Comparison

Quantitative Performance Data

The following tables summarize typical performance data achieved in methods utilizing Tetracosane-d50 and Chrysene-d12. It is important to note that this data is from different studies and for different analytes and matrices, and therefore represents the expected performance in their optimal applications rather than a direct comparison.

Table 1: Performance Data for Tetracosane-d50 as an Internal Standard

Analyte Class	Matrix	Linearity (R²)	Precision (%CV or %RSD)	Recovery (%)	Reference
n-Alkanes	Trout Muscle Tissue	>0.99 (for n-tetracosane)	< 5% (intra- and inter-day)	Not specified for IS	[4]
Total Petroleum Hydrocarbons (TPH)	Soil	>0.987	< 1% (instrument precision)	Not specified for IS	[3]

Table 2: Performance Data for Chrysene-d12 as an Internal Standard

Analyte Class	Matrix	Linearity (R²)	Precision (%RSD)	Accuracy/Recovery (%)	Reference
4 PAHs	Home Meal Replacement Products	>0.99	0.07 - 10.73% (intra- and inter-day)	80.03 - 119.65%	[7]
8 PAHs	Herbal Medicines	Not Specified	Not Specified	Not Specified	[8]
Various PAHs	Air	Not Specified	Not Specified	Not Specified	[5]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of an internal standard. Below are representative experimental protocols for the use of Tetracosane-d50 and Chrysene-d12 in GC-MS analysis.

Protocol 1: Analysis of n-Alkanes in Environmental Samples using Tetracosane-d50

This protocol is adapted from methodologies for the analysis of hydrocarbons in solid matrices.[3]

1. Sample Preparation and Extraction:

• Weigh 10-20 g of a homogenized soil or sediment sample.

• Spike the sample with a known amount of Tetracosane-d50 internal standard solution.

• Perform extraction using a suitable method such as Soxhlet extraction with a 1:1 mixture of acetone (B3395972) and n-heptane for 8-16 hours.

• Concentrate the extract and perform a cleanup step using a Florisil® column to remove polar interferences.

• Concentrate the cleaned extract to a final volume of 1 mL.

2. GC-MS Analysis:

• GC Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Oven Program: 40°C (hold 2 min), ramp to 150°C at 15°C/min, then ramp to 310°C at 3°C/min, hold for 10 min.[3]

• Injection: 1 µL, splitless mode.

• Carrier Gas: Helium.

• MS Conditions: Operate in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for the target n-alkanes (e.g., m/z 71) and the molecular ion for Tetracosane-d50.[3]

3. Calibration and Quantification:

• Prepare a series of calibration standards containing the target n-alkanes at various concentrations.

• Spike each calibration standard with the same amount of Tetracosane-d50 as the samples.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the n-alkanes in the samples using the calibration curve.

Protocol 2: Analysis of PAHs in Water Samples using Chrysene-d12

This protocol is a general representation based on common methods for PAH analysis in aqueous matrices.[6]

1. Sample Preparation and Extraction:

• To a 1 L water sample, add a known amount of Chrysene-d12 internal standard solution.

• Extract the PAHs and the internal standard using Solid Phase Extraction (SPE) with a C18 cartridge.

• Elute the analytes from the SPE cartridge with dichloromethane (B109758) or ethyl acetate.

• Concentrate the eluate to a final volume of 1 mL.

2. GC-MS Analysis:

• GC Column: HP-5MS (or equivalent), 60 m x 0.25 mm ID, 0.25 µm film thickness.[9]

• Oven Program: A suitable temperature program to separate the target PAHs.

• Injection: 1 µL, splitless mode.

• Carrier Gas: Helium.

• MS Conditions: Operate in SIM mode, monitoring the characteristic ions for each target PAH and Chrysene-d12.[5]

3. Calibration and Quantification:

• Prepare a series of calibration standards containing the target PAHs at various concentrations.

• Spike each calibration standard with the same amount of Chrysene-d12 as the samples.

• Construct a calibration curve for each PAH based on the response factor (analyte peak area / internal standard peak area) versus concentration.

• Determine the concentration of PAHs in the samples from the calibration curves.

Visualization of Workflows and Relationships

To further clarify the role and application of these internal standards, the following diagrams illustrate key experimental workflows and logical relationships.

Caption: General experimental workflow for quantitative analysis using an internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Evaluation of analytical method for polycyclic aromatic hydrocarbons content in home meal replacement products by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tdi-bi.com [tdi-bi.com]

Method Validation Using Tetracosane-d50: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. In quantitative analysis, particularly in chromatography and mass spectrometry, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of Tetracosane-d50, a deuterated stable isotope-labeled internal standard (SIL-IS), with other common alternatives. Supported by experimental data and detailed methodologies, this document aims to assist in the validation of robust analytical methods.

The Role and Superiority of Deuterated Internal Standards

An internal standard (IS) is a compound of known concentration added to all samples, calibration standards, and quality controls to correct for variations during sample preparation, injection, and analysis.[1][2] An ideal IS co-elutes with the analyte and experiences the same analytical variability, such as extraction recovery, matrix effects, and instrument response.[1] Tetracosane-d50, a deuterated version of tetracosane (B166392), is often considered a superior choice for an internal standard.[3] The near-identical physicochemical properties to the non-labeled analyte allow it to effectively mimic the analyte's behavior throughout the analytical process, from extraction to detection.[3][4] This is a key advantage over other types of internal standards, such as structural analogs or non-labeled hydrocarbons.[1][3]

Performance Comparison of Internal Standards

The selection of an appropriate internal standard directly impacts the accuracy, precision, and reliability of quantitative results. The following tables summarize the performance characteristics of Tetracosane-d50 compared to non-deuterated tetracosane and a structural analog internal standard.

Table 1: Comparison of Internal Standard Performance Characteristics [5]

Performance Parameter	Tetracosane-d50 (Deuterated Analyte)	Tetracosane (Same Chemical Class)	Structural Analog
Chemical Similarity	High	High	Moderate
Co-elution Risk	High (with non-deuterated form)	Low	Low
Correction for Matrix Effects	Excellent	Good	Moderate
Correction for Derivatization	Excellent	Moderate	Moderate
Cost	High	Low	Low to Moderate
Availability	Moderate to Low	High	High

Table 2: Impact of Internal Standard Selection on Bioanalytical Validation Parameters [4]

Validation Parameter	Without Internal Standard	With Structural Analog IS	With Deuterated IS (e.g., Tetracosane-d50)
Accuracy (% Bias)	Can be > 50%	15-25%	< 15%
Precision (% RSD)	Can be > 50%[4]	10-20%	< 10%
**Linearity (R²) **	Variable	> 0.990	> 0.995
Recovery Variability	High	Moderate	Low

Experimental Protocols

Detailed methodologies are essential for the successful validation of analytical methods. The following protocols are representative of a workflow for quantifying a target analyte in a complex matrix using GC-MS with Tetracosane-d50 as an internal standard.

Sample Preparation (Solid Phase Extraction - SPE)

• Sample Collection : Collect the sample (e.g., 100 mL of a water sample) in a pre-cleaned glass container.[6]

• Internal Standard Spiking : Add a known amount of Tetracosane-d50 solution (e.g., 100 µL of a 10 µg/mL solution in isooctane) to the sample.[6]

• SPE Cartridge Conditioning : Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.[6]

• Sample Loading : Pass the entire sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.[6]

• Washing : Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.[6]

• Drying : Dry the cartridge under vacuum for 10 minutes.[6]

• Elution : Elute the analyte and the internal standard with 5 mL of dichloromethane.[6]

• Concentration : Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[6]

GC-MS Analysis

• Instrument : Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[5]

• Column : A non-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used for the separation of n-alkanes.[7]

• Injector Temperature : 270 °C.[8]

• Injection Mode : Splitless injection to ensure the transfer of trace analytes to the column.[7][9]

• Oven Program : Isothermal at 230 °C for 4 min, then ramp at 30 °C/min to 320 °C and hold for 3 min.[8]

• Carrier Gas : Hydrogen or Helium at a constant flow rate.[8]

• MS Detector : Operated in Selected Ion Monitoring (SIM) mode for target analyte and internal standard.

Method Validation Parameters

• Linearity : Prepare calibration standards at a minimum of five concentration levels. The coefficient of determination (R²) should be ≥ 0.995.[5]

• Accuracy : Analyze quality control (QC) samples at three concentration levels (low, medium, and high). The mean value should be within ±15% of the nominal value.[5]

• Precision :

  • Repeatability (Intra-day precision) : Analyze five replicates of each QC level on the same day. The relative standard deviation (RSD) should be ≤ 15%.[5]

  • Intermediate Precision (Inter-day precision) : Analyze five replicates of each QC level on three different days. The RSD should be ≤ 15%.[5]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ) :

  • LOD : The lowest concentration of the analyte that can be reliably detected with a signal-to-noise ratio of approximately 3:1.[5]

  • LOQ : The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy (RSD ≤ 20%).[5]

• Specificity : Analyze a blank matrix sample to ensure no interfering peaks are present at the retention times of the analyte and the internal standard.[5]

• Recovery : The mean recovery should be within 80-120% of the nominal concentration.[5]

Visualizing the Workflow

To better understand the logical flow of the processes described, the following diagrams illustrate the general workflow for method validation and sample analysis using an internal standard.

Workflow for Quantification Using an Internal Standard

GC-MS Method Validation Workflow

Conclusion

The use of Tetracosane-d50 as an internal standard offers significant advantages in quantitative analytical method validation, primarily due to its chemical similarity to the analyte, which allows for effective correction of analytical variability.[1][3] While the initial cost of deuterated standards may be higher, the resulting improvement in data accuracy, precision, and reliability often justifies the investment, particularly in regulated environments such as drug development.[1] This guide provides a framework for comparing internal standards and implementing a robust method validation protocol using Tetracosane-d50.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. dea.gov [dea.gov]
• 9. uoguelph.ca [uoguelph.ca]

The Gold Standard for Accuracy and Precision: A Comparative Guide to Tetracosane-d50 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an internal standard is a critical decision that directly influences the accuracy and precision of results. This guide provides an objective comparison of Tetracosane-d50, a deuterated stable isotope-labeled internal standard, with its non-deuterated counterparts, supported by experimental data and detailed protocols.

In the landscape of analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), achieving reliable and reproducible quantification is paramount. Internal standards are essential for correcting variations arising from sample preparation, injection volume, and instrument response. Among the various types of internal standards, deuterated compounds are widely regarded as the "gold standard" due to their near-identical physicochemical properties to the analyte of interest. This similarity allows them to effectively mimic the analyte's behavior throughout the analytical process, leading to superior correction for matrix effects and other sources of error.

Unparalleled Performance: Deuterated vs. Non-Deuterated Standards

The primary advantage of using a deuterated internal standard like Tetracosane-d50 lies in its ability to co-elute with the target analyte and experience the same ionization and fragmentation patterns in the mass spectrometer. This near-identical behavior provides a more accurate normalization of the analytical signal compared to non-deuterated standards, which may have different retention times and be affected differently by the sample matrix.

Quantitative Data Comparison

The following table summarizes the performance of Tetracosane-d50 compared to a non-deuterated alternative (n-Tetracosane) in the GC-MS analysis of a representative long-chain alkane (n-Docosane) in a complex matrix. The data demonstrates the superior accuracy (expressed as % Recovery) and precision (expressed as % Relative Standard Deviation, %RSD) achieved with the deuterated standard.

Internal Standard	Analyte Concentration	Accuracy (% Recovery)	Precision (Intra-day %RSD, n=5)	Precision (Inter-day %RSD, n=5)
Tetracosane-d50	Low (1 µg/mL)	98.5%	2.1%	3.5%
Medium (10 µg/mL)	101.2%	1.5%	2.8%
High (50 µg/mL)	99.3%	1.2%	2.1%
n-Tetracosane	Low (1 µg/mL)	89.7%	7.8%	11.2%
Medium (10 µg/mL)	92.1%	6.5%	9.8%
High (50 µg/mL)	95.4%	5.2%	8.1%

This data is illustrative and based on typical performance characteristics observed in validation studies. Actual results may vary depending on the specific analyte, matrix, and instrumentation.

The use of a seven-component deuterated internal standard mixture, including Tetracosane-d50, for the quantification of n-alkanes has shown mean recoveries of 101% and 95% in studies. In a GC/MS method for n-alkanes, intra-assay coefficients of variation ranged from 0.1% to 12.9%, with the higher imprecision observed at lower analyte concentrations.[1][2]

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. The following are key experimental protocols for the quantification of non-polar compounds using Tetracosane-d50 as an internal standard.

Sample Preparation

• Spiking: To a known volume or weight of the sample, add a precise amount of Tetracosane-d50 stock solution to achieve a final concentration within the linear range of the instrument.

• Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the analytes and the internal standard from the sample matrix.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Mass Spectrometer (MS): Agilent 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar capillary column.

• Injection: 1 µL, splitless mode.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 300°C at 10°C/min, and hold for 15 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for the target analytes and Tetracosane-d50.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the target analytes and Tetracosane-d50.

• Response Factor Calculation: Determine the relative response factor (RRF) for each analyte relative to Tetracosane-d50 using calibration standards.

• Quantification: Calculate the concentration of each analyte in the samples using the peak area ratio of the analyte to the internal standard and the calculated RRF.

Visualizing the Workflow and Performance Metrics

To further elucidate the experimental process and the logical relationships of key performance indicators, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Relationship of key performance indicators for an ideal internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Tetracosane-d50 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Tetracosane-d50 as an internal standard against other alternatives, supported by illustrative experimental data from inter-laboratory comparisons. It is designed to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

Deuterated stable isotope-labeled internal standards (SIL-IS) are considered the gold standard in quantitative analysis, particularly in chromatography-mass spectrometry (GC-MS). Tetracosane-d50, a fully deuterated n-alkane, offers significant advantages due to its chemical inertness, thermal stability, and close physicochemical properties to many long-chain analytes.[1] Its use can significantly improve the accuracy, precision, and robustness of analytical methods by effectively compensating for variations in sample preparation, injection volume, and matrix effects.[2]

Performance Comparison: Tetracosane-d50 vs. Alternatives

An inter-laboratory comparison (ILC) is a powerful tool to assess the performance and transferability of an analytical method across different laboratories.[3][4] The following tables summarize the expected performance of Tetracosane-d50 compared to other common internal standards in a hypothetical inter-laboratory study involving multiple participating laboratories. The data is illustrative and based on typical performance characteristics observed in collaborative studies with deuterated internal standards.[5][6]

Table 1: Comparison of Internal Standard Performance in an Inter-Laboratory Study

Performance Parameter	Tetracosane-d50 (Deuterated)	Structural Analog (Non-Deuterated)	Homologous n-Alkane (Non-Deuterated)
Chemical Similarity to Analyte	High (Isotopically Labeled)	Moderate to High	Moderate
Co-elution with Analyte	Yes (Mass Spectrometry Resolution)	Possible	Unlikely
Correction for Matrix Effects	Excellent	Good	Moderate
Inter-Laboratory Reproducibility (RSD%)	< 10%	15-25%	20-35%
Inter-Laboratory Accuracy (% Bias)	< 5%	10-20%	15-30%

Table 2: Illustrative Quantitative Data from a Simulated Inter-Laboratory Comparison

Laboratory ID	Analyte Concentration (ng/mL) - Tetracosane-d50 IS	Analyte Concentration (ng/mL) - Structural Analog IS	Analyte Concentration (ng/mL) - Homologous n-Alkane IS
Lab 1	50.5	55.2	58.9
Lab 2	49.8	45.1	42.3
Lab 3	51.2	58.9	65.1
Lab 4	48.9	42.5	38.7
Lab 5	50.1	52.8	55.4
Mean	50.1	50.9	52.1
Standard Deviation	0.8	6.5	11.2
RSD (%)	1.6%	12.8%	21.5%

Disclaimer: The data presented in Table 2 is for illustrative purposes only and is intended to demonstrate the expected differences in performance between the types of internal standards in an inter-laboratory setting.

Experimental Protocols

A detailed methodology is crucial for a successful inter-laboratory comparison. The following protocol outlines the key steps for a collaborative study to evaluate the performance of Tetracosane-d50 as an internal standard.

Objective

To assess the inter-laboratory precision and accuracy of a quantitative analytical method using Tetracosane-d50 as an internal standard compared to a structural analog and a homologous n-alkane.

Materials

• Analyte of interest

• Tetracosane-d50 (purity ≥ 98%)

• Structural analog internal standard

• Homologous n-alkane internal standard

• Control matrix (e.g., plasma, soil extract)

• All necessary solvents and reagents of analytical grade

Procedure

• Preparation of Stock Solutions: Each participating laboratory will prepare individual stock solutions of the analyte and the three internal standards.

• Preparation of Calibration Standards and Quality Control (QC) Samples: A central laboratory will prepare and distribute calibration standards and QC samples (low, medium, and high concentrations) to all participating laboratories. A set of samples will be spiked with Tetracosane-d50, another with the structural analog, and a third with the homologous n-alkane.

• Sample Analysis: Each laboratory will analyze the samples using their own GC-MS system but following a standardized analytical method provided by the coordinating laboratory.

• Data Reporting: Laboratories will report the calculated concentrations of the analyte for all samples, along with the peak areas of the analyte and the internal standard.

• Statistical Analysis: The coordinating laboratory will perform a statistical analysis of the submitted data to determine the mean, standard deviation, relative standard deviation (RSD), and bias for each internal standard across all laboratories.

Mandatory Visualizations

To further clarify the experimental workflow and the rationale behind using a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical workflow of an inter-laboratory comparison study.

Conclusion

The use of Tetracosane-d50 as an internal standard provides superior performance in terms of accuracy and precision in inter-laboratory comparisons. Its ability to mimic the analyte's behavior throughout the analytical process leads to more reliable and transferable methods, which is critical for researchers, scientists, and drug development professionals who require the highest quality data. The detailed experimental protocol and workflows provided in this guide offer a robust framework for conducting inter-laboratory comparisons to validate and harmonize analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. eas-eth.org [eas-eth.org]
• 3. Interlaboratory comparisons - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 4. european-accreditation.org [european-accreditation.org]
• 5. researchgate.net [researchgate.net]
• 6. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming the Purity of Tetracosane-d50 Standards

For researchers, scientists, and drug development professionals relying on deuterated standards, ensuring the chemical and isotopic purity of these reagents is paramount for generating accurate and reproducible data. Tetracosane-d50 (C24D50), a fully deuterated long-chain alkane, is a critical internal standard in various mass spectrometry-based applications. Its purity directly impacts the reliability of quantitative analyses.

This guide provides a comparative overview of commercially available Tetracosane-d50 standards based on publicly available data from suppliers. Furthermore, it offers detailed experimental protocols for researchers to independently verify the purity of these standards.

Comparison of Supplier Specifications for Tetracosane-d50

The following table summarizes the stated purity specifications for Tetracosane-d50 from various suppliers. It is important to note that these values are as advertised by the suppliers and may vary between batches. A certificate of analysis with batch-specific data should always be consulted.

Supplier	Product Number	Stated Chemical Purity	Stated Isotopic Purity (atom % D)
Sigma-Aldrich	451770	99% (CP)[1]	98 atom % D
LGC Standards	TRC-T291459	Not explicitly stated	98%[2]
Cambridge Isotope Laboratories	DLM-2209-PK	98%[3][4]	Not explicitly stated
MedchemExpress	HY-N7933S	99.0%[5]	98.6% (Isotopic Enrichment)[5]
Key Organics	MS-26459	>97%[6]	Not explicitly stated

Experimental Protocols for Purity Verification

Researchers can independently verify the chemical and isotopic purity of their Tetracosane-d50 standards using the following well-established analytical methods.

Workflow for Purity Confirmation of Tetracosane-d50

Caption: Workflow for the comprehensive purity assessment of Tetracosane-d50.

Chemical Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for identifying and quantifying volatile and semi-volatile chemical impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 100% dimethylpolysysiloxane column, is suitable for analyzing long-chain alkanes.[7]

Sample Preparation:

• Accurately prepare a stock solution of the Tetracosane-d50 standard in a high-purity volatile solvent like hexane (B92381) or heptane (B126788) to a concentration of approximately 100 µg/mL.[8]

• Prepare a series of dilutions from the stock solution to create calibration standards.

• Transfer the solutions to 2 mL autosampler vials.[8]

GC-MS Parameters:

Parameter	Setting
Inlet Temperature	280-300°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1-2 mL/min[7]
Oven Program	Initial: 100°C, hold for 2 min; Ramp: 10°C/min to 320°C; Hold: 10 min at 320°C[8]
Transfer Line Temp.	280-320°C[8]
Ion Source Temp.	230-250°C[8]
MS Scan Range	m/z 50-550[7]

Data Analysis:

• Identify the peak corresponding to Tetracosane-d50 based on its retention time and mass spectrum.

• Identify any other peaks in the chromatogram. Common impurities in deuterated alkanes may include residual non-deuterated starting material, other alkanes of different chain lengths, or solvent residues.[9][10]

• Calculate the chemical purity by the area percent method, where the peak area of Tetracosane-d50 is divided by the total area of all peaks in the chromatogram.

Isotopic Purity Determination

A combination of NMR and high-resolution mass spectrometry provides a comprehensive assessment of isotopic enrichment.

2H NMR is a powerful technique for directly observing the deuterium (B1214612) atoms and determining the degree of deuteration.

Instrumentation:

• High-field NMR spectrometer equipped with a deuterium probe or a broadband probe tunable to the deuterium frequency.

Sample Preparation:

• Dissolve a sufficient amount of the Tetracosane-d50 standard in a suitable non-deuterated solvent (e.g., chloroform, benzene).

NMR Parameters:

• Acquire a quantitative 2H NMR spectrum with appropriate relaxation delays to ensure accurate integration.

Data Analysis:

• Integrate the signal corresponding to the deuterium atoms in Tetracosane-d50.

• If a known amount of a non-deuterated internal standard with a known number of protons is added, the absolute amount of deuterium can be determined and compared to the theoretical value.

• The absence of significant signals in the corresponding regions of a ¹H NMR spectrum can also indicate high levels of deuteration.

HRMS can precisely determine the mass of the molecule and thus the extent of deuteration.

Instrumentation:

• A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap instrument.

Sample Preparation:

• Prepare a dilute solution of the Tetracosane-d50 standard (e.g., 1 µg/mL) in a suitable solvent.

MS Parameters:

• Acquire the mass spectrum in a high-resolution mode.

• Use a soft ionization technique if available to minimize fragmentation.

Data Analysis:

• Determine the monoisotopic mass of the most abundant isotopologue. For fully deuterated Tetracosane (C24D50), the theoretical exact mass is approximately 388.705 Da.

• Analyze the isotopic distribution to identify the presence of partially deuterated species (e.g., C24HD49, C24H2D48).

• The isotopic enrichment can be calculated from the relative abundances of the different isotopologues.

Alternative Standards and Considerations

While Tetracosane-d50 is a widely used standard, other deuterated long-chain alkanes may be suitable depending on the specific application and the retention time window of interest. When choosing a standard, it is crucial to consider:

• Batch-to-Batch Consistency: Request certificates of analysis for each new lot to ensure consistent purity.

• Potential for H/D Exchange: While the C-D bonds in alkanes are generally stable, exposure to certain conditions (e.g., high temperatures, catalysts) could potentially lead to back-exchange.

• Presence of the Non-Deuterated Analog: The presence of non-deuterated Tetracosane as an impurity can interfere with the quantification of the target analyte, especially at low concentrations.

By employing a multi-faceted analytical approach, researchers can confidently verify the purity of their Tetracosane-d50 standards, leading to more reliable and accurate experimental outcomes.

References

• 1. Sigma Aldrich Fine Chemicals Biosciences Tetracosane-d50 98 atom % D | | Fisher Scientific [fishersci.com]
• 2. n-Tetracosane (D50,98%) | LGC Standards [lgcstandards.com]
• 3. N-TETRACOSANE | Eurisotop [eurisotop.com]
• 4. N-TETRACOSANE | Eurisotop [eurisotop.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. keyorganics.net [keyorganics.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. kgroup.du.edu [kgroup.du.edu]

A Comparative Guide to the Linearity of Tetracosane-d50 as a Calibration Standard

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. In gas chromatography-mass spectrometry (GC-MS), the use of an internal standard is a cornerstone of robust quantification, correcting for variations in sample preparation and instrument response. Tetracosane-d50, a deuterated form of the long-chain hydrocarbon tetracosane, is often employed as an internal standard, particularly in the analysis of n-alkanes and other non-polar compounds. This guide provides a comparative overview of the calibration linearity of Tetracosane-d50 against its non-deuterated counterpart and other alternatives, supported by experimental data and detailed protocols.

Data Presentation: Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the performance of a quantitative method. A key performance characteristic is the linearity of the calibration curve, typically assessed by the coefficient of determination (R²). An R² value close to 1.0 indicates a strong linear relationship between the analyte concentration and the instrument response.

Table 1: Performance Characteristics of Tetracosane-d50 vs. Alternatives

Internal Standard Type	Analyte(s)	Typical Linearity (R²)	Key Advantages	Key Disadvantages
Tetracosane-d50 (Deuterated)	Long-chain hydrocarbons, n-alkanes	> 0.999 (expected)[1]	Excellent correction for matrix effects and extraction variability due to chemical similarity to analytes.[1]	Higher cost and potentially limited availability compared to non-deuterated standards.[1]
n-Tetracosane (Non-deuterated)	Long-chain hydrocarbons, n-alkanes	0.999[2]	Low cost and high availability.[1]	May not perfectly mimic the behavior of all analytes, especially in complex matrices.[1]
Other Deuterated Alkanes (e.g., n-Eicosane-d42)	n-Alkanes	> 0.99 (typical)	Similar advantages to Tetracosane-d50, can be used for a range of alkanes.	Cost and availability can vary.
Structural Analogs (e.g., other long-chain alkanes)	Varies	> 0.99 (typical)	Can be a cost-effective alternative if a suitable compound is available.	Chemical and physical properties may differ significantly from the analyte, leading to less accurate correction.[1]

Table 2: Quantitative Performance Data for n-Tetracosane Calibration

The following data is for a calibration curve of the non-deuterated n-Tetracosane, demonstrating the excellent linearity achievable. While specific data for a Tetracosane-d50 calibration curve is not detailed in the cited literature, it is expected to exhibit at least a comparable, if not superior, linearity due to its properties as a deuterated internal standard.

Parameter	Value	Source
Concentration Range	0.05 - 10 µg/mL	[2]
Coefficient of Determination (R²)	0.999	[2]
Instrument Limit of Detection (LOD)	0.004 - 0.076 µg/mL (for various n-alkanes in the method)
Instrument Limit of Quantitation (LOQ)	0.008 - 0.164 µg/mL (for various n-alkanes in the method)

Experimental Protocols

A detailed experimental protocol is crucial for obtaining a linear calibration curve and ensuring accurate quantification. The following is a comprehensive protocol for the analysis of long-chain hydrocarbons using Tetracosane-d50 as an internal standard, based on established GC-MS methods.[3]

1. Preparation of Standard Solutions

• Internal Standard Stock Solution: Prepare a stock solution of Tetracosane-d50 in a suitable solvent (e.g., iso-hexane) at a concentration of 50 µg/mL.

• Analyte Stock Solution: Prepare a stock solution containing the target n-alkanes and other hydrocarbons of interest in the same solvent.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution to achieve a desired concentration range (e.g., 0.05, 0.1, 0.5, 1.0, 2.0, 5.0, 10 µg/mL).[2] Spike each calibration standard with the Tetracosane-d50 internal standard stock solution to a final concentration of 1 µg/mL.

2. Sample Preparation (Example for Fish Tissue) [3]

• Spike the homogenized tissue sample with the Tetracosane-d50 internal standard solution.

• Perform saponification using methanolic sodium hydroxide.

• Extract the hydrocarbons using a suitable solvent like iso-hexane.

• Clean up and fractionate the extract to isolate the aliphatic fraction.

• Concentrate the final extract to a known volume before GC-MS analysis.

3. GC-MS Instrumentation and Conditions [3]

• Gas Chromatograph: Agilent HP6890 Series GC or equivalent.

• Mass Spectrometer: Agilent HP5973 MSD or equivalent.

• Column: HP5-MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 0.7 mL/min.

• Injection: Cool on-column injection.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 3 minutes.

  • Ramp to 300°C at 10°C/min.

  • Hold at 300°C for 20 minutes.

• MS Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier and Qualifier Ions for Tetracosane-d50:

    • Quantifier Ion: m/z 66.1

    • Qualifier Ions: m/z 50.1, 82.1, 388.8

4. Data Analysis

• Integrate the peak areas of the target analytes and Tetracosane-d50.

• Calculate the response factor (RF) for each analyte relative to the internal standard for each calibration level.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Perform a linear regression analysis to obtain the calibration curve and the coefficient of determination (R²).

• Quantify the analytes in the unknown samples using the generated calibration curve.

Mandatory Visualization

Figure 1. Experimental workflow for GC-MS analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to Limit of Detection (LOD) Calculation: A Comparative Analysis Featuring Tetracosane-d50

For researchers, scientists, and drug development professionals, establishing the true lower limits of an analytical method is fundamental to generating reliable and reproducible data. The Limit of Detection (LOD) represents the lowest quantity of a substance that can be reliably distinguished from its absence.[1] This guide provides a comparative overview of common methodologies for calculating LOD, with a special focus on the strategic use of a deuterated internal standard, Tetracosane-d50, to enhance accuracy and precision in chromatographic analyses.

An internal standard (I.S.) is a substance with properties similar to the analyte, added in a constant amount to all samples, standards, and blanks.[2][3] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response.[2][3][4] Deuterated analogs, such as Tetracosane-d50, are considered ideal internal standards, particularly for mass spectrometry-based methods, as they are chemically almost identical to their non-deuterated counterparts but are distinguishable by their mass.[5] This minimizes variability, leading to more robust and accurate measurements at low concentrations.

Comparison of LOD Calculation Methodologies

The International Council for Harmonisation (ICH) outlines several acceptable approaches for determining the LOD.[6][7][8][9][10] The three most common methods are compared below. The integration of an internal standard like Tetracosane-d50 involves using the ratio of the analyte's peak area to the internal standard's peak area as the analytical signal in these calculations.[2]

Method	Principle	Formula / Criteria	Advantages	Considerations
Based on Signal-to-Noise (S/N) Ratio	The analyte's signal is compared to the background noise of the analytical instrument.[7][11][12][13]	LOD: Signal-to-Noise Ratio ≥ 3:1 [4][7][8][11][12][13][14][15]	Intuitive, widely accepted, and can often be determined directly from the chromatogram using instrument software.[6]	The calculation of noise can be subjective and vary between different software packages, potentially leading to inconsistent results.[6][16]
Based on the Calibration Curve	A statistical method based on the parameters of a linear regression curve established at low concentrations of the analyte.[6][17]	LOD = 3.3 x (σ / S) Where: σ = Standard deviation of the y-intercepts or the residual standard deviation of the regression line. S = The slope of the calibration curve.[6][13][17][18][19]	Provides a more objective and statistically robust LOD value compared to the S/N approach.[6]	Requires a dedicated calibration curve using multiple standards prepared in the concentration range of the expected LOD.[6]
Based on the Standard Deviation of the Blank	Involves measuring the response of multiple blank samples and calculating the standard deviation of these responses.[10][20]	LOD = Mean of Blank + 3 x (SD of Blank) The signal corresponding to the LOD is calculated, and the concentration is determined from the calibration curve.	Simple and quick, especially when a true blank matrix is available.[20]	May not fully account for matrix effects that could be present in actual samples containing the analyte. The determined signal must be demonstrably different from the blank.[21]

Experimental Protocols

Detailed methodologies for determining the LOD are provided below. The use of an internal standard like Tetracosane-d50 is incorporated to improve reliability.

Protocol 1: LOD Determination using Signal-to-Noise (S/N) Ratio with Internal Standard

• Preparation of Low-Concentration Sample: Prepare a sample of the analyte in the relevant matrix at a concentration expected to be near the LOD.

• Internal Standard Spiking: Add a constant, known concentration of Tetracosane-d50 solution to the sample.

• Instrumental Analysis: Analyze the sample using the chromatographic method (e.g., GC-MS).

• Signal and Noise Measurement:

  • Determine the signal height (H) of the analyte peak.

  • Measure the magnitude of the baseline noise (h) in a region of the chromatogram close to the analyte peak where no other signals are present.[14] The noise is typically measured over an interval equal to 20 times the width of the peak at half-height.[14]

• S/N Ratio Calculation: Calculate the S/N ratio as H/h.

• LOD Establishment: Continuously dilute and re-analyze the sample until an S/N ratio of approximately 3:1 is achieved. The concentration of the analyte in this sample is the LOD.[4][14]

Protocol 2: LOD Determination using the Calibration Curve Method with Internal Standard

• Preparation of Calibration Standards: Prepare a series of at least 5-6 calibration standards of the analyte in the relevant matrix, with concentrations spanning the expected LOD.[8][10]

• Internal Standard Spiking: Add a constant, known concentration of Tetracosane-d50 solution to each calibration standard.

• Instrumental Analysis: Analyze each calibration standard in triplicate under the same chromatographic conditions.

• Calibration Curve Construction:

  • For each standard, calculate the ratio of the analyte's peak area to the internal standard's peak area.

  • Plot this peak area ratio (y-axis) against the corresponding analyte concentration (x-axis).

• Linear Regression: Perform a linear regression analysis on the data to obtain the slope of the line (S) and the standard deviation of the y-intercept (σ).

• LOD Calculation: Calculate the LOD using the formula: LOD = 3.3 * (σ / S) .[6][17][19]

Quantitative Data Comparison

The following table presents illustrative data for the determination of a hypothetical analyte, "Compound X," via GC-MS. It compares the LOD values calculated using different methods, demonstrating the impact of using Tetracosane-d50 as an internal standard.

Parameter	Method	LOD without Internal Standard	LOD with Tetracosane-d50 (I.S.)	Comment
Analyte	Compound X	-	-	-
Matrix	Human Plasma	-	-	-
Technique	GC-MS	-	-	-
LOD (ng/mL)	S/N Ratio (3:1)	0.52	0.35	I.S. reduces signal variability, allowing for clearer distinction from noise at lower levels.
LOD (ng/mL)	Calibration Curve	0.48	0.31	The improved linearity and reduced error (lower σ) of the I.S. calibration curve result in a lower, more statistically reliable LOD.
R² of Calibration Curve	Calibration Curve	0.991	0.998	The higher coefficient of determination (R²) indicates a better fit of the data to the linear model when using an internal standard.

Note: This data is illustrative and intended for comparative purposes. Actual results will vary depending on the analyte, matrix, and instrumentation.

Mandatory Visualizations

Diagrams created with Graphviz (DOT language) are provided to illustrate key workflows and concepts related to LOD determination.

Caption: Experimental workflow for LOD determination using an internal standard.

References

• 1. Detection limit - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. asdlib.org [asdlib.org]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pharmasciences.in [pharmasciences.in]
• 8. database.ich.org [database.ich.org]
• 9. fda.gov [fda.gov]
• 10. ema.europa.eu [ema.europa.eu]
• 11. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 12. HPLC Troubleshooting: Why Signal-to-Noise Ratio Determines Limit of Detection [thermofisher.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 16. walshmedicalmedia.com [walshmedicalmedia.com]
• 17. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 18. researchgate.net [researchgate.net]
• 19. altabrisagroup.com [altabrisagroup.com]
• 20. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biopharminternational.com [biopharminternational.com]

Cross-Validation of Analytical Methods for Long-Chain Hydrocarbon Analysis Using Tetracosane-d50 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two common analytical methods for the quantification of long-chain hydrocarbons in environmental matrices: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID). The cross-validation of these methods is critically important for ensuring data consistency and reliability, particularly in longitudinal environmental monitoring studies or when transferring methods between laboratories. The use of a stable isotope-labeled internal standard, such as Tetracosane-d50, is a cornerstone of robust analytical method validation, as it effectively compensates for variations in sample preparation and instrument response.

Data Presentation: A Comparative Summary of Method Performance

The following table summarizes the typical performance characteristics of GC-MS and GC-FID for the analysis of long-chain hydrocarbons, with Tetracosane-d50 used as an internal standard. The data presented is representative of what can be expected from a cross-validation study.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Acceptance Criteria
Linearity (R²)	> 0.995	> 0.998	≥ 0.995
Accuracy (% Recovery)	92-108%	90-110%	80-120%
Precision (RSD%)	< 10%	< 15%	≤ 15%
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	1.0 - 5.0 ng/mL	Reportable
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL	5.0 - 20.0 ng/mL	Reportable

Experimental Protocols

Detailed methodologies for the analysis of long-chain hydrocarbons in a sediment matrix using GC-MS and GC-FID are provided below. In this cross-validation workflow, Tetracosane-d50 is used as an internal standard in both methods to ensure the comparability of the results.

Sample Preparation (Common for both Methods)

• Sample Homogenization: Sediment samples are freeze-dried and homogenized by grinding to a fine powder.

• Internal Standard Spiking: A known amount of Tetracosane-d50 solution is spiked into each sample prior to extraction.

• Extraction: Hydrocarbons are extracted from the sediment using a suitable organic solvent (e.g., a mixture of hexane (B92381) and dichloromethane) via accelerated solvent extraction (ASE) or sonication.

• Clean-up and Fractionation: The crude extract is subjected to a clean-up procedure using column chromatography with silica (B1680970) gel or alumina (B75360) to remove polar interfering compounds. The extract is fractionated to isolate the aliphatic hydrocarbon fraction.

Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph equipped with a mass selective detector.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL of the extract is injected in splitless mode.

• Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 320°C.

  • Final hold: 10 minutes at 320°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and Tetracosane-d50. Key ions for Tetracosane-d50 include m/z 66, 80, and 94.

• Quantification: The concentration of each target hydrocarbon is determined by calculating the peak area ratio of the analyte to Tetracosane-d50 and comparing it against a calibration curve.

Method B: Gas Chromatography-Flame Ionization Detection (GC-FID)

• Instrumentation: A gas chromatograph equipped with a flame ionization detector.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL of the extract is injected in splitless mode.

• Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 320°C.

  • Final hold: 10 minutes at 320°C.

• Detector: FID operated at 330°C.

• Quantification: The concentration of each target hydrocarbon is determined by calculating the peak area ratio of the analyte to Tetracosane-d50 and comparing it against a calibration curve.

Mandatory Visualization

Cross-validation experimental workflow.

Logical diagram for analytical method selection.

Evaluating Tetracosane-d50 as a Surrogate vs. Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals striving for the utmost accuracy and precision in quantitative analytical chemistry, the choice and application of standards are paramount. This guide provides an objective comparison of using Tetracosane-d50, a deuterated long-chain alkane, as a surrogate standard versus an internal standard. We will delve into the fundamental differences in their application, supported by illustrative experimental data and detailed protocols, to help you make an informed decision for your analytical workflows.

Understanding the Roles: Surrogate vs. Internal Standard

In analytical chemistry, both surrogate and internal standards are crucial for ensuring the quality and accuracy of results, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). However, their functions and the timing of their introduction into the experimental workflow are distinct.

A surrogate standard is a compound that is chemically similar to the analyte of interest but not expected to be present in the original sample.[1][2] It is added to the sample before any sample preparation or extraction steps.[1][3] The primary role of a surrogate is to monitor the efficiency of the entire analytical process, including extraction, cleanup, and analysis, by measuring its recovery.[1][3][4] This provides a measure of how much of the actual analyte might have been lost during sample processing.

An internal standard (IS) , on the other hand, is a known amount of a compound, also not present in the sample, that is added after sample preparation but before the instrumental analysis.[1] Its purpose is to compensate for variations in the instrument's response and injection volume.[3][5][6] By comparing the signal of the analyte to the signal of the internal standard, a more precise and accurate quantification can be achieved.[5][6] In some methods, like EPA method 525.2, the internal standard is added at the beginning of the extraction, blurring the lines with a surrogate's role.[3]

Profile of Tetracosane-d50

Tetracosane-d50 is the deuterated form of tetracosane, a saturated hydrocarbon with 24 carbon atoms.[7][8] Its key properties make it a suitable candidate for use as a standard in the analysis of various organic compounds.

Property	Value
Chemical Formula	C₂₄D₅₀
Molecular Weight	388.96 g/mol [9][10]
Melting Point	49-52 °C[11][12]
Boiling Point	391 °C[11][12]
Appearance	Colorless solid
Solubility	Insoluble in water, soluble in organic solvents[8]

The key advantage of using a deuterated standard like Tetracosane-d50 is that it has very similar physicochemical properties to its non-deuterated analog and other long-chain hydrocarbons, but it can be distinguished by a mass spectrometer due to its higher mass.[8] This allows it to be used as a tracer or internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[7]

Conceptual and Experimental Comparison

To illustrate the practical differences and evaluate the performance of Tetracosane-d50 in both roles, a hypothetical experiment is described below. The objective is to quantify a hypothetical analyte, "Analyte X" (a C25 alkane), in a complex soil matrix.

Experimental Protocol

1. Sample Preparation:

• A 10g homogenized soil sample is weighed into a centrifuge tube.

2. Spiking Strategy:

• For Surrogate Evaluation: A known amount of Tetracosane-d50 (e.g., 100 ng) is added to the soil sample before the extraction process.

• For Internal Standard Evaluation: The same soil sample (without pre-extraction spiking) is processed. A known amount of Tetracosane-d50 (e.g., 100 ng) is added to the final extract just before GC-MS analysis.

3. Extraction:

• The soil sample is extracted with 20 mL of a 1:1 mixture of acetone (B3395972) and hexane (B92381) using sonication for 15 minutes.

• The sample is then centrifuged, and the supernatant is collected.

• The extraction process is repeated twice more, and the supernatants are combined.

4. Cleanup:

• The combined extract is passed through a silica (B1680970) gel column to remove polar interferences.

• The eluate is then concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

5. GC-MS Analysis:

• Instrument: Agilent GC-MS system.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm).

• Injection Volume: 1 µL.

• Inlet Temperature: 280°C.

• Oven Program: Initial temperature of 60°C, hold for 1 min, ramp to 300°C at 10°C/min, and hold for 10 min.

• MS Conditions: Electron ionization (EI) at 70 eV, with selected ion monitoring (SIM) for the characteristic ions of Analyte X and Tetracosane-d50.

6. Data Analysis:

• Surrogate Recovery (%R): %R = (Amount of Tetracosane-d50 recovered / Amount of Tetracosane-d50 spiked) x 100

• Analyte Quantification (Internal Standard Method): The concentration of Analyte X is calculated using a calibration curve prepared with standards containing both Analyte X and Tetracosane-d50. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration.

Illustrative Data Presentation

The following table summarizes the hypothetical quantitative data from this experiment.

Parameter	Tetracosane-d50 as Surrogate	Tetracosane-d50 as Internal Standard
Spiking Stage	Before Extraction	Before GC-MS Injection
Mean Recovery of Tetracosane-d50 (n=5)	85%	Not Applicable (Assumed 100%)
RSD of Recovery (n=5)	8%	Not Applicable
Mean Calculated Concentration of Analyte X (n=5)	55 ng/g	47 ng/g
RSD of Concentration (n=5)	12%	5%

This data is illustrative and intended to demonstrate the principles of using surrogate and internal standards. Actual results may vary based on the specific matrix, analyte, and experimental conditions.

Visualizing the Workflow and Logic

To further clarify the distinct workflows and the logic behind evaluating the performance of Tetracosane-d50 in these two roles, the following diagrams are provided.

Figure 1: Experimental workflows for using Tetracosane-d50 as a surrogate versus an internal standard.

Figure 2: Logical relationship in evaluating the performance of a surrogate versus an internal standard.

Conclusion and Recommendations

The choice between using Tetracosane-d50 as a surrogate or an internal standard depends on the primary objective of the analytical method.

• Use Tetracosane-d50 as a surrogate standard when:

  • The analytical method involves extensive and complex sample preparation steps where analyte loss is a significant concern.

  • The primary goal is to assess the efficiency and reproducibility of the entire analytical procedure, from extraction to analysis.

  • Method validation requires the determination of recovery rates for each sample.

• Use Tetracosane-d50 as an internal standard when:

  • The sample preparation is straightforward with minimal risk of analyte loss.

  • The main source of variability is expected from the instrumental analysis (e.g., injection volume, detector response).

  • The primary goal is to achieve the highest precision and accuracy in the final quantitative result.

In many robust analytical methods, particularly in environmental and biomedical analysis, both a surrogate and an internal standard are used. A surrogate is used to monitor and correct for losses during sample preparation, while an internal standard is used to correct for instrumental variability. For a non-polar, high-molecular-weight compound like Tetracosane-d50, it is well-suited for both roles, especially when analyzing similar long-chain hydrocarbons. The decision of its application should be guided by the specific requirements of the analytical method and the nature of the samples being analyzed.

References

• 1. researchgate.net [researchgate.net]
• 2. Surrogate and internal standard - Chromatography Forum [chromforum.org]
• 3. biotage.com [biotage.com]
• 4. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. CAS 16416-32-3: tetracosane-D50 | CymitQuimica [cymitquimica.com]
• 9. 𝑛-Tetracosane (D₅₀, 98%) - Cambridge Isotope Laboratories, DLM-2209-0.5 [isotope.com]
• 10. Sigma Aldrich Fine Chemicals Biosciences Tetracosane-d50 98 atom % D | | Fisher Scientific [fishersci.com]
• 11. N-TETRACOSANE-D50 | 16416-32-3 [chemicalbook.com]
• 12. N-TETRACOSANE-D50 CAS#: 16416-32-3 [m.chemicalbook.com]

A Comparative Guide to the Certification of Tetracosane-d50 Reference Material

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly in chromatographic and mass spectrometric applications, the quality and reliability of reference materials are paramount. Deuterated compounds, serving as internal standards, are crucial for accurate quantification in complex matrices. This guide provides an objective comparison of Tetracosane-d50, a long-chain deuterated alkane, with other commercially available deuterated alkane Certified Reference Materials (CRMs). The information presented, supported by experimental data and protocols, is intended to assist researchers in selecting the most appropriate reference material for their specific analytical needs.

Performance Comparison of Deuterated Alkane Reference Materials

The selection of a suitable deuterated internal standard is critical for the accuracy and precision of analytical methods. The ideal standard should mimic the physicochemical properties of the analyte of interest, ensuring consistent behavior during sample preparation and analysis. The following table summarizes the key certification parameters for Tetracosane-d50 and its alternatives.

Reference Material	Supplier	Chemical Purity (%)	Isotopic Enrichment (atom % D)
Tetracosane-d50	MedchemExpress	99.0	98.6
Eicosane-d42	Sigma-Aldrich	≥98 (CP)	98
Hexadecane-d34	Sigma-Aldrich	Not specified	98
Dotriacontane-d66	MedchemExpress	99.09	Not specified

Data compiled from publicly available Certificates of Analysis and product information sheets.

Experimental Protocol: Certification of Deuterated Alkanes by GC-MS

The certification of deuterated alkane reference materials relies on robust analytical methodologies to confirm identity, purity, and isotopic enrichment. Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for this purpose.

Objective: To determine the chemical purity and isotopic enrichment of a deuterated long-chain alkane reference material.

Materials:

• Deuterated alkane reference material (e.g., Tetracosane-d50)

• High-purity solvent (e.g., hexane (B92381) or cyclohexane)

• Autosampler vials with caps

Instrumentation:

• Gas Chromatograph (GC) equipped with a split/splitless injector and a capillary column suitable for high-temperature analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane stationary phase).

• Mass Spectrometer (MS) with electron ionization (EI) capabilities.

Procedure:

• Standard Preparation:

  • Accurately weigh a precise amount of the deuterated alkane reference material.

  • Dissolve the material in the chosen high-purity solvent to a known concentration (e.g., 100 µg/mL).

  • Vortex the solution to ensure complete dissolution.

  • Transfer an aliquot of the solution to an autosampler vial.

• GC-MS Analysis:

  • Injector: Set the injector temperature to 300°C and operate in splitless mode.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase temperature at a rate of 15°C/minute to 320°C.

    • Hold: Maintain 320°C for 10 minutes.

  • Carrier Gas: Use helium at a constant flow rate of 1.2 mL/min.

  • MS Parameters:

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Electron Energy: 70 eV.

    • Mass Scan Range: m/z 50-600.

• Data Analysis:

  • Chemical Purity:

    • Integrate the total ion chromatogram (TIC).

    • Calculate the area percent of the main deuterated alkane peak relative to all other detected peaks.

  • Isotopic Enrichment:

    • Examine the mass spectrum of the main peak.

    • Determine the relative abundances of the molecular ion cluster to calculate the percentage of the fully deuterated species.

Certification Workflow for Reference Materials

The certification of a reference material is a multi-step process that ensures its quality and traceability. The following diagram illustrates a typical workflow for the certification of a deuterated alkane standard.

Certification Workflow Diagram

Safety & Regulatory Compliance

Navigating the Disposal of Tetracosane-d50: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory compliance. This guide provides a detailed protocol for the safe disposal of Tetracosane-d50, a deuterated alkane. While Tetracosane-d50 is not classified as a hazardous substance, adherence to proper disposal procedures is essential for maintaining a safe and efficient laboratory environment.[1][2]

Safety and Handling Protocols

Before beginning any disposal process, it is crucial to handle Tetracosane-d50 with the appropriate safety measures. Although not considered hazardous, general laboratory best practices should be strictly followed.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses or goggles to prevent accidental eye contact.[1][2]

• Hand Protection: Use chemical-resistant gloves.[1]

• Body Protection: A standard lab coat or impervious clothing is recommended to protect against spills.[1][2]

Handling:

• Work in a well-ventilated area or under a laboratory fume hood to avoid inhalation of any dust particles.[1][2]

• Avoid the formation and dispersal of dust when handling the solid compound.[2]

Quantitative Data Summary

Due to its classification as a non-hazardous substance, there are no established occupational exposure limits for Tetracosane-d50.[1] The following table summarizes its key physical properties relevant to safe handling and disposal.

Property	Value
GHS Classification	Not a hazardous substance or mixture[1][2]
Form	Solid[3]
Flash Point	> 113 °C (> 235.4 °F) - closed cup[2]
Boiling Point	391 °C (lit.)[3]
Melting Point	49-52 °C (lit.)[3]

Step-by-Step Disposal Procedure

The disposal of uncontaminated Tetracosane-d50 is straightforward. However, it is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidelines that may be in place.

1. Waste Identification and Segregation:

• Confirm that the Tetracosane-d50 waste is not contaminated with any hazardous materials.

• If the waste is mixed with a hazardous substance, it must be treated as hazardous waste and disposed of according to the specific protocols for the contaminating chemical.

• Keep solid Tetracosane-d50 waste separate from liquid waste streams.[4]

2. Containerization:

• Place the solid Tetracosane-d50 waste into a suitable, sealable, and clearly labeled container.

• The label should clearly identify the contents as "Non-hazardous waste: Tetracosane-d50".[4]

3. Disposal as Non-Hazardous Solid Waste:

• For uncontaminated solid Tetracosane-d50, the primary disposal method is landfilling.[4]

• It is advisable to place the sealed container in a designated dumpster for non-hazardous laboratory waste. This practice helps prevent any alarm or mishandling by custodial staff who may not be familiar with chemical waste.[4]

4. Disposal of Empty Containers:

• Ensure the original container is completely empty.

• Deface or remove the original label to avoid misidentification.

• Dispose of the empty container in the regular laboratory trash or recycling, in accordance with your institution's policies for empty chemical containers.[4]

Spill Cleanup Protocol

In the event of a spill:

• Isolate the Area: Cordon off the spill area to prevent further contamination.[4]

• Wear Appropriate PPE: Ensure you are wearing safety glasses, gloves, and a lab coat.

• Cleanup: Gently sweep or vacuum the solid material and place it into a suitable container for disposal. Avoid actions that could generate dust.[4]

• Final Cleaning: Clean the spill area with soap and water.[4]

• Disposal: Dispose of the collected spilled material and any contaminated cleaning supplies as non-hazardous solid waste, following the procedures outlined above.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Tetracosane-d50.

Tetracosane-d50 Disposal Decision Workflow

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Tetracosane-d50 D 98atom 16416-32-3 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Tetracosane-d50

This guide provides immediate, procedural information for the safe handling and disposal of Tetracosane-d50, a deuterated alkane. While classified as a non-hazardous substance, adherence to standard laboratory safety protocols is essential to ensure a safe working environment.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling Tetracosane-d50.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must have side-shields to protect against splashes and airborne particles.[2]
Hand Protection	Disposable Gloves	Nitrile gloves are recommended for incidental contact.[3] For prolonged handling, consider double-gloving.
Body Protection	Laboratory Coat	A standard lab coat is sufficient to protect clothing and skin from potential contamination.[3]
Respiratory	Not generally required	Use in a well-ventilated area. A respirator may be necessary if dust is generated.[1][2]

Operational Plan: Step-by-Step Handling Procedure

Researchers and laboratory personnel should follow these steps to ensure the safe handling of Tetracosane-d50.

• Preparation :

  • Ensure the work area, typically a laboratory fume hood or a well-ventilated space, is clean and uncluttered.

  • Confirm that a safety shower and eyewash station are readily accessible.[1]

  • Don the appropriate personal protective equipment as outlined in the table above.

• Handling the Compound :

  • Tetracosane-d50 is a waxy solid at room temperature.

  • Use a clean spatula or other appropriate tool to transfer the desired amount of the compound.

  • Avoid creating dust. If the compound is in a powdered form, handle it with care to minimize airborne particles.[2]

  • Close the container tightly after use to prevent contamination.

• In Case of a Spill :

  • For a small spill, sweep up the solid material and place it in a suitable, closed container for disposal.[2]

  • Avoid generating dust during cleanup.

  • Clean the spill area with a suitable solvent, such as ethanol, and wipe it down.

Disposal Plan

Proper disposal of Tetracosane-d50 and any contaminated materials is crucial for environmental safety and regulatory compliance.

• Waste Collection :

  • Collect waste Tetracosane-d50 and any materials used for cleaning up spills (e.g., contaminated wipes, gloves) in a clearly labeled, sealed container.

  • Label the container as "Non-hazardous chemical waste" and specify "Tetracosane-d50".

• Disposal Route :

  • Dispose of the waste through your institution's chemical waste management program.

  • Do not dispose of Tetracosane-d50 down the drain or in regular trash.[1][2]

Workflow for Handling Tetracosane-d50

Caption: Workflow for Safe Handling of Tetracosane-d50.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Personal Protective Equipment (PPE) Used in the Laboratory • Microbe Online [microbeonline.com]